A Comprehensive Guide to the Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
An in-depth technical guide on the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for researchers, scientists, and drug development professionals. Abstract This technical guide provides a detailed, two-step syn...
Author: BenchChem Technical Support Team. Date: January 2026
An in-depth technical guide on the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for researchers, scientists, and drug development professionals.
Abstract
This technical guide provides a detailed, two-step synthetic pathway for the preparation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a valuable building block for medicinal chemistry and drug discovery programs. The synthesis leverages a robust and scalable approach, beginning with the activation of (5-Bromo-2-fluorophenyl)methanol via mesylation, followed by a direct nucleophilic substitution with azetidine. This document offers in-depth experimental protocols, mechanistic insights, and data presentation designed for chemical researchers and process development scientists. The methodologies are grounded in established chemical principles to ensure reproducibility and high yield.
Introduction
The azetidine motif is a privileged scaffold in modern medicinal chemistry.[1] As a four-membered saturated heterocycle, it imparts unique conformational constraints and physicochemical properties to bioactive molecules, often improving metabolic stability, solubility, and target engagement. When combined with substituted arylmethyl groups, such as the 5-bromo-2-fluorophenyl moiety, the resulting structures serve as critical intermediates for a wide range of therapeutic agents.
This guide details an efficient synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The strategy is predicated on a two-step sequence:
Activation of the Benzylic Alcohol: Conversion of the hydroxyl group of (5-Bromo-2-fluorophenyl)methanol into a superior leaving group, specifically a methanesulfonate (mesylate) ester. This transformation is critical for facilitating the subsequent nucleophilic attack.
Nucleophilic Substitution: Reaction of the activated mesylate intermediate with azetidine to form the target C-N bond via an SN2 mechanism.
This approach is designed for clarity, efficiency, and scalability, providing a solid foundation for laboratory-scale synthesis and further process development.
Overall Synthetic Workflow
The synthesis proceeds through two distinct stages, starting from the commercially available or readily synthesized (5-Bromo-2-fluorophenyl)methanol.
Caption: Overall two-step synthesis of the target compound.
Synthesis of Key Intermediates
Preparation of (5-Bromo-2-fluorophenyl)methyl methanesulfonate (2)
The initial step involves the activation of the benzylic alcohol 1 . The hydroxyl group is a poor leaving group; therefore, its conversion to a mesylate is a common and highly effective strategy.[2] The reaction with methanesulfonyl chloride (MsCl) in the presence of a tertiary amine base like triethylamine (Et3N) proceeds rapidly and cleanly under mild conditions to yield the desired mesylate 2 .[3][4]
Caption: Conversion of the alcohol to the mesylate intermediate.
Experimental Protocol:
To a solution of (5-Bromo-2-fluorophenyl)methanol (1.0 eq.) in dry dichloromethane (DCM, 10 vol) in a round-bottom flask equipped with a magnetic stirrer, cool the mixture to 0 °C using an ice bath.
Add triethylamine (1.5 eq.) to the solution.
Slowly add methanesulfonyl chloride (1.2 eq.) dropwise, ensuring the internal temperature remains below 5 °C.
Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 2 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by adding water (10 vol).
Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 5 vol).
Combine the organic layers and wash successively with 1M HCl (5 vol), saturated sodium bicarbonate solution (5 vol), and brine (5 vol).
Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude mesylate 2 . The product is often used in the next step without further purification.[5]
Final Assembly: Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (3)
The final step is the formation of the target compound via a nucleophilic substitution reaction. Azetidine, acting as the nucleophile, displaces the mesylate leaving group from the benzylic carbon of intermediate 2 .[6] This SN2 reaction is typically carried out in a polar aprotic solvent like acetonitrile with a base such as potassium carbonate to neutralize the methanesulfonic acid byproduct.
Caption: Nucleophilic substitution of the mesylate with azetidine.
Experimental Protocol:
Combine the crude (5-Bromo-2-fluorophenyl)methyl methanesulfonate 2 (1.0 eq.), azetidine (1.2 eq., if using the free base; if using azetidine hydrochloride, use 2.5 eq. of K2CO3), and potassium carbonate (2.0 eq.) in acetonitrile (15 vol).
Heat the mixture to reflux (approx. 82 °C) and maintain for 4-6 hours, monitoring by TLC or LC-MS.
After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the residue using silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes, to yield the pure 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine 3 .
Data Summary
The following table summarizes the typical reagents, stoichiometry, and expected outcomes for the synthesis.
Step
Starting Material
Reagents
Stoichiometry (eq.)
Solvent
Product
Expected Yield
1
(5-Bromo-2-fluorophenyl)methanol
Methanesulfonyl Chloride, Triethylamine
1.0 : 1.2 : 1.5
DCM
(5-Bromo-2-fluorophenyl)methyl methanesulfonate
>90% (crude)
2
(5-Bromo-2-fluorophenyl)methyl methanesulfonate
Azetidine, Potassium Carbonate
1.0 : 1.2 : 2.0
Acetonitrile
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
75-85%
Safety and Handling
Methanesulfonyl Chloride (MsCl): Highly corrosive, toxic, and a lachrymator. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.
Triethylamine (Et3N): Flammable, corrosive, and has a strong odor. Avoid inhalation and skin contact.
Dichloromethane (DCM): Volatile and a suspected carcinogen. All operations should be performed in a fume hood.
Azetidine: Volatile, flammable, and corrosive. Handle with care, avoiding inhalation and direct contact.
Always consult the Safety Data Sheet (SDS) for each reagent before commencing any experimental work.
Conclusion
This guide outlines a reliable and efficient two-step synthesis for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The methodology employs standard, well-understood chemical transformations, ensuring high yields and purity. The protocols provided are suitable for laboratory-scale synthesis and can be adapted for larger-scale production, making this valuable intermediate readily accessible to the drug discovery and development community.
References
Organic Synthesis. Alcohol to Mesylate using MsCl, base. Available at: [Link]
Cross, R. J., & Stimson, V. R. (1967). Synthesis of Methanesulfonate Esters (Mesylates) From Alcohols. Journal of the American Chemical Society, 89(15), 3749-3750. Available at: [Link]
Chalyk, B. A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. Molecules, 28(3), 1083. Available at: [Link]
Chem-Station. Alcohol to Mesylate - Common Conditions. Available at: [Link]
Frank, R. K., et al. (2006). A Practical Process for the Preparation of Azetidine-3-carboxylic Acid. Organic Process Research & Development, 10(4), 727-732. Available at: [Link]
The Synthetic Inspector. Alcohol to Mesylate - Methanesulfonyl Chloride (MeSO2Cl). Available at: [Link]
ResearchGate. A Practical Process for the Preparation of Azetidine-3-carboxylic Acid. Available at: [Link]
Google Patents. Process for making azetidine-3-carboxylic acid (WO2004035538A1).
Wadsworth, D. H., et al. (1972). Synthesis of azetidine-3-carboxylic acid. The Journal of Organic Chemistry, 37(24), 3953-3954. Available at: [Link]
Erowid. Synthesis of Mesylates From Alcohols. Available at: [Link]
Lévesque, É., et al. (2018). Continuous flow nucleophilic substitution of alkyl mesylates with amines: A new strategy for efficient synthesis of active pharmaceutical ingredients. Organic Process Research & Development, 22(10), 1369-1375. Available at: [Link]
Chemistry Steps. Reduction of Amides to Amines and Aldehydes. Available at: [Link]
Master Organic Chemistry. Reduction of Amides to Amines. Available at: [Link]
Organic Chemistry Portal. Azetidine synthesis. Available at: [Link]
Kuriyama, M., et al. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 10, 987654. Available at: [Link]
Organic Chemistry Portal. Amine synthesis by amide reduction. Available at: [Link]
CNKI. Synthesis of Azetidines. Available at: [Link]
An In-Depth Technical Guide to the Physicochemical Properties of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the physicochemical propert...
This technical guide provides a comprehensive overview of the physicochemical properties of the novel azetidine derivative, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. Azetidine scaffolds are of significant interest in medicinal chemistry due to their unique structural and pharmacokinetic properties, often conferring improved metabolic stability, solubility, and target-binding affinity.[1][2] This document outlines a plausible synthetic route, detailed analytical characterization methods, and predicted physicochemical parameters for the title compound, offering a foundational resource for its application in drug discovery and development programs. All presented protocols are designed to be self-validating, and key claims are supported by authoritative references.
Introduction: The Significance of the Azetidine Scaffold
The azetidine ring, a four-membered saturated heterocycle containing a nitrogen atom, has emerged as a privileged scaffold in modern medicinal chemistry.[2] Its inherent ring strain and non-planar geometry introduce a desirable three-dimensionality into drug candidates, which can enhance binding to biological targets and improve pharmacokinetic profiles.[1] The incorporation of an azetidine moiety can lead to increased metabolic stability and aqueous solubility, key attributes for successful drug development.[2] The title compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, combines this valuable heterocycle with a substituted benzyl group, a common pharmacophore, suggesting its potential as a versatile building block for novel therapeutics.
Synthesis and Purification
A plausible and efficient synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is proposed, commencing with commercially available N-Boc-3-hydroxymethylazetidine and 5-bromo-2-fluorobenzyl bromide. The synthesis involves a two-step sequence: a Williamson ether synthesis to form the C-O-C linkage, followed by the deprotection of the azetidine nitrogen.
Proposed Synthetic Pathway
Caption: Proposed two-step synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Step-by-Step Experimental Protocol
Step 1: Synthesis of N-Boc-3-[(5-bromo-2-fluorophenyl)methyl]azetidine
To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) in anhydrous dimethylformamide (DMF) under an inert argon atmosphere at 0 °C, add a solution of N-Boc-3-hydroxymethylazetidine (1.0 equivalent) in anhydrous DMF dropwise.
Allow the reaction mixture to stir at 0 °C for 30 minutes to ensure complete formation of the alkoxide.
Add a solution of 5-bromo-2-fluorobenzyl bromide (1.1 equivalents) in anhydrous DMF dropwise to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.
Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
Extract the aqueous layer with ethyl acetate (3 x volumes).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired N-Boc protected intermediate.
Step 2: Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (Final Compound)
Dissolve the purified N-Boc-3-[(5-bromo-2-fluorophenyl)methyl]azetidine (1.0 equivalent) in a solution of 4M HCl in 1,4-dioxane or trifluoroacetic acid (TFA) at room temperature.
Stir the reaction mixture for 2-4 hours, monitoring the deprotection by TLC.
Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.
Dissolve the residue in a minimal amount of dichloromethane and precipitate the hydrochloride salt by the addition of diethyl ether, or neutralize with a saturated aqueous sodium bicarbonate solution to obtain the free base.
If the free base is desired, extract the neutralized aqueous layer with dichloromethane (3 x volumes).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Physicochemical Properties
Table 1: Predicted Physicochemical Properties of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
A comprehensive analytical characterization is crucial to confirm the identity, purity, and structure of the synthesized 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The following methods are proposed.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary technique for structural elucidation. Predicted ¹H and ¹³C NMR spectra provide expected chemical shifts and coupling patterns.
Predicted ¹H NMR (400 MHz, CDCl₃):
δ 7.45-7.35 (m, 2H, Ar-H): Aromatic protons ortho and para to the bromine atom.
δ 6.95 (t, J = 8.8 Hz, 1H, Ar-H): Aromatic proton ortho to the fluorine atom.
δ 4.45 (s, 2H, Ar-CH₂-O): Methylene protons of the benzyl group.
δ 3.70-3.60 (m, 2H, Azetidine-CH₂): Methylene protons of the azetidine ring adjacent to the nitrogen.
δ 3.30-3.20 (m, 2H, Azetidine-CH₂): Methylene protons of the azetidine ring adjacent to the substituted carbon.
δ 2.80-2.70 (m, 1H, Azetidine-CH): Methine proton of the azetidine ring.
HPLC-MS is an essential technique for assessing the purity of the final compound and confirming its molecular weight.[6]
Proposed HPLC Method:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid.
Flow Rate: 1.0 mL/min.
Detection: UV at 254 nm.
Expected Mass Spectrum (Electrospray Ionization - Positive Mode):
[M+H]⁺: m/z 244.0 and 246.0, corresponding to the bromine isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio.
Fragmentation: A prominent fragment would be expected from the cleavage of the benzylic C-C bond, leading to the formation of the 5-bromo-2-fluorobenzyl cation.
Workflow for Analytical Characterization
Caption: A self-validating workflow for the analytical characterization of the target compound.
Conclusion
This technical guide provides a comprehensive theoretical framework for the synthesis, characterization, and physicochemical properties of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The proposed synthetic route is based on well-established chemical transformations, and the predicted analytical and physicochemical data offer a valuable baseline for researchers and drug development professionals. The unique combination of the strained azetidine ring and the substituted aromatic moiety makes this compound a promising candidate for further investigation in various therapeutic areas. The provided protocols and data are intended to facilitate the efficient integration of this novel building block into drug discovery pipelines.
References
Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. [Link]
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine mechanism of action
An In-Depth Technical Guide to Elucidating the Mechanism of Action of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Executive Summary The azetidine scaffold is a privileged structure in modern medicinal chemistry, impartin...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to Elucidating the Mechanism of Action of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Executive Summary
The azetidine scaffold is a privileged structure in modern medicinal chemistry, imparting unique three-dimensional character and favorable physicochemical properties to drug candidates.[1][2] Derivatives of this four-membered heterocycle have shown significant promise as modulators of central nervous system (CNS) targets, particularly monoamine transporters.[3][4] This guide focuses on a specific compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, for which the mechanism of action has not been publicly characterized. Based on a structural analysis and the established pharmacology of related analogs, we hypothesize that this compound functions as an inhibitor of the norepinephrine transporter (NET), and potentially the dopamine (DAT) and serotonin (SERT) transporters.
This document, intended for researchers and drug development professionals, outlines a systematic, multi-phase experimental strategy to rigorously test this hypothesis. It provides not just the protocols, but the scientific rationale behind the experimental choices, ensuring a self-validating and logical progression from initial target identification to functional characterization.
Introduction: Structural Hypothesis and Rationale
The Azetidine Scaffold in CNS Drug Discovery
Azetidines are sp³-rich, conformationally constrained four-membered rings that have gained prominence in drug design.[2] Their rigid structure can reduce the entropic penalty of binding to a biological target, potentially increasing affinity and selectivity.[2] Furthermore, the nitrogen atom can serve as a key hydrogen bond acceptor or a point for substitution to modulate properties like solubility and metabolic stability.[1] Numerous azetidine-containing molecules have been investigated as potent inhibitors of monoamine reuptake, a critical mechanism for treating neuropsychiatric disorders such as depression and ADHD.[3][5]
Structural Analysis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
The subject molecule combines three key structural motifs:
Azetidine Ring: The core scaffold, providing a rigid anchor and a basic nitrogen atom.
Benzyl Group: The (phenyl)methyl substituent attached to the azetidine nitrogen is a common feature in ligands for monoamine transporters.
Halogenated Phenyl Ring: The 5-bromo and 2-fluoro substitutions significantly alter the electronic and steric properties of the phenyl ring. Halogen bonding and other specific interactions are known to influence binding affinity and selectivity across the NET, DAT, and SERT family of transporters.
This specific combination of features strongly suggests that the monoamine transporter family is the most probable target class for this compound.
Primary Hypothesis: Inhibition of Monoamine Transporters
We hypothesize that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a potent and potentially selective inhibitor of the norepinephrine transporter (NET). Its activity at the closely related dopamine transporter (DAT) and serotonin transporter (SERT) will also be investigated to establish a complete selectivity profile. Monoamine transporters are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thereby terminating the signal.[4] Inhibition of this process increases the extracellular concentration of the neurotransmitter, enhancing downstream signaling.[6]
A Phased Approach to Mechanism of Action Elucidation
A robust investigation into a compound's mechanism of action requires a logical, phased approach. We will proceed from initial binding confirmation to functional validation and finally to kinetic characterization. This workflow ensures that resources are used efficiently and that each step builds upon a solid foundation of data from the previous one.
Caption: Experimental workflow for MoA determination.
Phase 1: Target Identification and Binding Affinity
Rationale for Radioligand Displacement Assays
The first crucial step is to determine if the compound physically interacts with the hypothesized targets. A radioligand displacement assay is the gold standard for this purpose. This technique measures the ability of a test compound to compete with a known high-affinity radiolabeled ligand for binding to the transporter. It is a direct measure of binding affinity (Ki), providing a quantitative basis for target engagement.
Protocol: Competitive Radioligand Binding Assay
This protocol describes a method for determining the binding affinity of the test compound for NET, DAT, and SERT using membranes prepared from cells stably expressing the respective human transporters.
Materials:
Cell Membranes: HEK293 cells expressing hNET, hDAT, or hSERT.
Radioligands:
For hNET: [³H]Nisoxetine
For hDAT: [³H]WIN 35,428
For hSERT: [³H]Citalopram
Test Compound: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, dissolved in DMSO.
Compound Preparation: Prepare a serial dilution of the test compound in DMSO, typically from 10 mM down to 100 pM. Further dilute into the assay buffer to achieve the final desired concentrations.
Assay Plate Setup: To each well of a 96-well plate, add:
25 µL of test compound dilution or reference compound.
25 µL of radioligand at a final concentration approximately equal to its Kd value.
Include control wells for total binding (vehicle only) and non-specific binding (excess reference compound, e.g., 10 µM Desipramine for NET).
Incubation: Incubate the plate at room temperature (or 4°C, depending on the transporter) for 60-120 minutes to allow binding to reach equilibrium.
Harvesting: Rapidly aspirate the contents of the plate onto the pre-soaked glass fiber filter plate using a cell harvester. Wash the filters 3-5 times with ice-cold assay buffer to remove unbound radioligand.
Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.
Data Analysis:
Calculate the percent inhibition for each concentration of the test compound relative to the total and non-specific binding controls.
Plot the percent inhibition against the log concentration of the test compound.
Fit the data to a one-site competition model using non-linear regression (e.g., GraphPad Prism) to determine the IC50 value.
Convert the IC50 to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Expected Data & Interpretation
The results will quantify the compound's binding affinity for each transporter. A low Ki value indicates high binding affinity.
Table 1: Hypothetical Binding Affinity (Ki) Data
Target Transporter
Test Compound Ki (nM)
Reference Compound Ki (nM)
hNET
5.2
1.1 (Desipramine)
hDAT
350
15.5 (GBR 12909)
hSERT
>1000
0.8 (Paroxetine)
Interpretation: The hypothetical data in Table 1 would suggest that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a potent NET ligand with significant selectivity (~67-fold) over DAT and very poor affinity for SERT. This would identify NET as the primary biological target.
Phase 2: Functional Characterization of Transporter Inhibition
Rationale for Functional Assays
While a binding assay confirms physical interaction, it does not reveal the functional consequence. The compound could be an inhibitor (antagonist), a substrate, or an allosteric modulator. A neurotransmitter uptake assay directly measures the compound's ability to block the primary function of the transporter: clearing neurotransmitters from the extracellular space. This is the definitive test for inhibitory activity.
Caption: Principle of the neurotransmitter uptake assay.
Protocol: [³H]Neurotransmitter Uptake Assay
This protocol measures the inhibition of norepinephrine uptake into hNET-expressing cells or rat brain synaptosomes.
Materials:
Biological System: hNET-expressing cell line (e.g., CHO or HEK293) or freshly prepared rat cortical synaptosomes.
Test Compound & Reference: As described in Section 3.2.
Uptake Buffer: Krebs-Ringer-HEPES buffer, pH 7.4.
Instrumentation: Scintillation counter.
Step-by-Step Methodology:
Cell Plating: Plate the hNET-expressing cells in a 96-well plate and allow them to adhere overnight.
Pre-incubation: Wash the cells with warm uptake buffer. Pre-incubate the cells for 10-15 minutes with various concentrations of the test compound or reference compound.
Initiate Uptake: Add [³H]NE (at a final concentration near its Km value) to each well to initiate the uptake reaction.
Incubation: Incubate for a short period (e.g., 10 minutes) at 37°C. The incubation time must be within the linear range of uptake.
Terminate Uptake: Rapidly terminate the reaction by aspirating the medium and washing the cells 3-5 times with ice-cold uptake buffer.
Cell Lysis & Quantification: Lyse the cells with a lysis buffer or detergent. Transfer the lysate to scintillation vials, add scintillation cocktail, and quantify the amount of [³H]NE taken up by the cells using a scintillation counter.
Data Analysis:
Define non-specific uptake using a known potent inhibitor (e.g., 10 µM Desipramine) or by conducting the assay at 4°C.
Calculate the percent inhibition of specific uptake for each concentration of the test compound.
Plot the data and perform a non-linear regression analysis to determine the IC50 value, which represents the concentration of the compound that inhibits 50% of the transporter's functional activity.
Expected Data & Interpretation
The IC50 value from this assay quantifies the functional potency of the compound.
Table 2: Hypothetical Functional Potency (IC50) Data
Target Transporter
Test Compound IC50 (nM)
hNET
12.5
hDAT
850
hSERT
>10,000
Interpretation: The hypothetical data in Table 2 would confirm that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a potent functional inhibitor of NET. The IC50 value is reasonably close to the Ki value from the binding assay, which is expected. The high IC50 values for DAT and SERT would confirm its selectivity at a functional level.
Synthesizing the Mechanism of Action
Based on the successful completion of the outlined experimental plan, the collective data would allow for a definitive statement on the compound's primary mechanism of action. The results from the binding assays (Phase 1) would demonstrate a high-affinity interaction with the norepinephrine transporter. The data from the functional uptake assays (Phase 2) would confirm that this binding event translates into a potent inhibition of the transporter's activity.
The synthesized mechanism is therefore: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine acts as a selective and potent competitive inhibitor of the norepinephrine transporter (NET).
Caption: Final synthesized mechanism of action.
Conclusion and Future Directions
This guide has detailed a rigorous, hypothesis-driven framework for elucidating the mechanism of action of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The proposed experiments would systematically confirm its identity as a selective NET inhibitor.
Future work would involve:
Kinetic Studies: Performing saturation binding assays to determine if the inhibition is competitive or non-competitive.
In Vivo Studies: Assessing the compound's efficacy in animal models of depression or ADHD (e.g., forced swim test) and conducting microdialysis studies to confirm increased synaptic norepinephrine levels in the brain.
ADME/Tox Profiling: Evaluating the compound's absorption, distribution, metabolism, excretion, and toxicity profile to determine its potential as a therapeutic candidate.
This structured approach provides a clear and scientifically sound path from an uncharacterized molecule to a well-defined pharmacological agent.
References
BenchChem. Comparative Guide to the Structure-Activity Relationship of 3-Phenoxyazetidine Analogs as Monoamine Reuptake Inhibitors. BenchChem.
Pettersson, M., et al. (2011). Design, synthesis, and pharmacological evaluation of azetedine and pyrrolidine derivatives as dual norepinephrine reuptake inhibitors and 5-HT(1A) partial agonists. Bioorganic & Medicinal Chemistry Letters, 21(2), 865-8. Available at: [Link].
Zheng, G., et al. (2013). Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. Bioorganic & Medicinal Chemistry Letters, 23(22), 6128-31. Available at: [Link].
Abdel-Magid, A. F., et al. (2010). Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. European Journal of Medicinal Chemistry, 45(6), 2349-61. Available at: [Link].
Singh, R., et al. (2024). Azetidines in medicinal chemistry: emerging applications and approved drugs. RSC Medicinal Chemistry. Available at: [Link].
Saha, K., et al. (2018). Discovery and Development of Monoamine Transporter Ligands. AIMS Molecular Science, 5(2), 120-151. Available at: [Link].
Beuming, T., et al. (2008). Structure-based discovery of prescription drugs that interact with the norepinephrine transporter, NET. Proceedings of the National Academy of Sciences, 105(49), 19287-92. Available at: [Link].
Spectroscopic data for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (NMR, MS)
An In-Depth Technical Guide to the Spectroscopic Characterization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Introduction 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a substituted azetidine derivative. The azetidi...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Spectroscopic Characterization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Introduction
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a substituted azetidine derivative. The azetidine ring is a saturated four-membered heterocycle containing a nitrogen atom, which is a structural motif of significant interest in medicinal chemistry.[1] The incorporation of a bromo-fluorophenyl group suggests its potential as a building block in the synthesis of novel therapeutic agents, as halogenated aromatic moieties can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties.
Accurate structural elucidation and purity assessment are critical milestones in the development of any new chemical entity. This technical guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. While this guide presents predicted data based on established spectroscopic principles, it also outlines the detailed experimental protocols required to obtain and verify this information, ensuring a self-validating system for researchers.
Predicted Nuclear Magnetic Resonance (NMR) Spectroscopic Data
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. For 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, both ¹H and ¹³C NMR are crucial for confirming its structure.
Predicted ¹H NMR Data
The ¹H NMR spectrum is expected to provide distinct signals for the protons of the azetidine ring, the methylene bridge, and the substituted aromatic ring. The chemical shifts are influenced by the electronegativity of adjacent atoms (N, F, Br) and the anisotropic effects of the aromatic ring.
Molecular Structure with Proton Designations for NMR Analysis
Caption: Predicted proton environments in 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Proton Designation
Predicted Chemical Shift (ppm)
Predicted Multiplicity
Predicted Coupling Constants (J, Hz)
Rationale
H (a)
1.5-2.5
Broad singlet
-
Proton on nitrogen, chemical shift can be variable and concentration-dependent. Exchange with solvent can broaden the signal.
H (b, b')
3.5-3.8
Triplet
7-9
Protons on C2 of the azetidine ring, adjacent to the nitrogen atom.
H (c)
2.8-3.2
Multiplet
-
Methine proton on C3, coupled to protons on C2, C4, and the methylene bridge.
H (d, d')
3.5-3.8
Triplet
7-9
Protons on C4 of the azetidine ring, adjacent to the nitrogen atom.
H (e, e')
2.6-2.9
Doublet
7-8
Methylene bridge protons, adjacent to the C3 methine.
H (f)
7.3-7.5
Doublet of doublets
J(H-H) = 8-9, J(H-F) = 4-6
Aromatic proton ortho to the bromine and meta to the fluorine.
H (g)
7.1-7.3
Triplet
8-9
Aromatic proton meta to both the bromine and the fluorine.
H (h)
7.5-7.7
Doublet of doublets
J(H-H) = 8-9, J(H-F) = 2-3
Aromatic proton ortho to the fluorine and meta to the bromine.
Predicted ¹³C NMR Data
The ¹³C NMR spectrum will complement the ¹H NMR data, showing distinct signals for each carbon atom in the molecule. The chemical shifts are influenced by the hybridization and the electronic environment.
Carbon Designation
Predicted Chemical Shift (ppm)
Rationale
C2, C4 (Azetidine)
50-60
Aliphatic carbons adjacent to the nitrogen atom are deshielded.
C3 (Azetidine)
30-40
Aliphatic methine carbon of the azetidine ring.
C5 (Methylene)
35-45
Aliphatic methylene carbon of the benzylic group.
Aromatic C (C-Br)
110-120 (d, J(C-F) ≈ 2-4 Hz)
Aromatic carbon directly attached to bromine, shows weak coupling to fluorine.
Aromatic C (C-F)
160-165 (d, J(C-F) ≈ 240-260 Hz)
Aromatic carbon directly attached to fluorine, shows a large one-bond C-F coupling constant.
Other Aromatic C's
125-140
Chemical shifts for the remaining aromatic carbons, with smaller C-F couplings expected for carbons ortho and meta to the fluorine.
Predicted Mass Spectrometry (MS) Data
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio of ions. It is used to determine the molecular weight and elemental composition of a compound, as well as to gain structural information from its fragmentation pattern.
Expected Molecular Ion and Fragmentation
For 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a soft ionization technique like Electrospray Ionization (ESI) is recommended to preserve the molecular ion.[2] The presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in approximately a 1:1 ratio, will result in a characteristic isotopic pattern for the molecular ion and any bromine-containing fragments, with two peaks of nearly equal intensity separated by 2 Da.
Predicted Fragmentation Pathway
Caption: A plausible ESI-MS fragmentation pathway for the target compound.
m/z (Mass-to-Charge Ratio)
Proposed Identity
Rationale
244/246
[M+H]⁺
Protonated molecular ion, showing the characteristic isotopic pattern for a monobrominated compound.
187/189
[C₇H₅BrF]⁺
Loss of the azetidine ring via cleavage of the C-C bond between the methylene bridge and the azetidine ring, resulting in a stable benzylic cation.
57
[C₄H₈N]⁺
Cleavage of the benzylic C-C bond, resulting in the azetidinyl-methyl cation.
Experimental Protocols
To ensure the acquisition of high-quality and reproducible spectroscopic data, the following experimental protocols are recommended.
NMR Spectroscopy
Sample Preparation:
Accurately weigh approximately 5-10 mg of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is often a good first choice for small organic molecules.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Parameters (¹H NMR):
Spectrometer: A 400 MHz or higher field spectrometer is recommended for better signal dispersion.
Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30').
Acquisition Time: 2-4 seconds.
Relaxation Delay: 1-5 seconds.
Number of Scans: 8-16 scans, depending on the sample concentration.
Temperature: 298 K (25 °C).
Instrument Parameters (¹³C NMR):
Spectrometer: Same as for ¹H NMR.
Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30') to simplify the spectrum to single lines for each carbon.
Acquisition Time: 1-2 seconds.
Relaxation Delay: 2-5 seconds.
Number of Scans: 1024 or more, as ¹³C has a low natural abundance.
Temperature: 298 K (25 °C).
Data Processing:
Apply a Fourier transform to the acquired Free Induction Decay (FID).
Phase correct the spectrum.
Calibrate the chemical shift scale using the internal standard (TMS at 0 ppm).
Integrate the peaks in the ¹H NMR spectrum.
Analyze the chemical shifts, multiplicities, and coupling constants.
Mass Spectrometry
Sample Preparation:
Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.[3]
The solvent should be compatible with the chosen ionization method.
Instrument Parameters (ESI-MS):
Ionization Mode: Positive ion mode is expected to be effective for this amine-containing compound, leading to the formation of [M+H]⁺.
Capillary Voltage: 3-5 kV.
Drying Gas: Nitrogen, at a flow rate and temperature optimized for desolvation.
Mass Range: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-500).
Data Analysis:
Identify the molecular ion peak and confirm the isotopic pattern for bromine.
Analyze the fragmentation pattern to corroborate the proposed structure. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition of the molecular ion and its fragments with high accuracy.
Overall Spectroscopic Analysis Workflow
Caption: A streamlined workflow for the complete spectroscopic characterization.
Conclusion
The combined application of NMR spectroscopy and mass spectrometry provides a robust framework for the unambiguous structural confirmation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The predicted data in this guide, based on fundamental principles of chemical analysis, serves as a reliable reference for researchers. By following the detailed experimental protocols, scientists can confidently acquire and interpret the necessary spectroscopic data, ensuring the identity and purity of this compound for its potential applications in drug discovery and development.
References
Bitesize Bio. (2025, March 19). Ionization Methods in Mass Spec: Making Molecules Fly. [Link]
ACD/Labs. (2023, August 23). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. [Link]
University of Notre Dame. Ionization Modes - Mass Spectrometry & Proteomics Facility. [Link]
Pharma Focus Europe. Ionization Methods in Modern Mass Spectrometry. [Link]
Emory University. Mass Spectrometry Ionization Methods. [Link]
Al-Hourani, B. J., Al-Awaudah, A. A., & Al-Masri, D. M. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. [Link]
The Royal Society of Chemistry. Electronic Supplementary Information (ESI) for. [Link]
Journal of the American Chemical Society. (2025). Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. [Link]
RSC Publishing. (2017). Recent advances in synthetic facets of immensely reactive azetidines. [Link]
ACS Publications. (2017). Methods for the Synthesis of Substituted Azetines. [Link]
An In-Depth Technical Guide to the Crystal Structure Determination of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive technical overview of the methodologies and scientific rationale for determining the single-cr...
Author: BenchChem Technical Support Team. Date: January 2026
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a comprehensive technical overview of the methodologies and scientific rationale for determining the single-crystal X-ray structure of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. While a published crystal structure for this specific molecule is not currently available in open literature, this document outlines a systematic, field-proven workflow from synthesis to structural elucidation and analysis. We delve into the strategic importance of this molecular scaffold, drawing from the established roles of azetidine, fluorophenyl, and bromo-aromatic motifs in modern medicinal chemistry. The core of this guide is a detailed exposition of experimental protocols for synthesis, crystallization screening, and single-crystal X-ray diffraction (SCXRD), underpinned by the causality behind key experimental choices. The objective is to equip researchers with a robust framework for obtaining and interpreting high-resolution structural data for this and related compounds, thereby accelerating structure-based drug design initiatives.
Introduction: The Strategic Value of the 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Scaffold
The convergence of three distinct, high-value pharmacophoric elements in 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine positions it as a scaffold of significant interest in drug discovery. Understanding its three-dimensional structure is paramount to unlocking its full potential.
The Azetidine Ring: This four-membered nitrogenous heterocycle is a "privileged" scaffold in medicinal chemistry.[1][2] Its inherent ring strain and sp³-rich, three-dimensional character offer a unique conformational rigidity that can enhance binding affinity to biological targets.[3][4] Unlike more flexible aliphatic amines or larger rings like pyrrolidine, the azetidine moiety can reduce the entropic penalty upon binding and orient substituents in well-defined vectors.[1] Its incorporation into drug candidates has been shown to improve critical ADME (absorption, distribution, metabolism, and excretion) properties, such as metabolic stability and aqueous solubility.[3][4] Several FDA-approved drugs, including the JAK inhibitor baricitinib and the antihypertensive agent azelnidipine, feature the azetidine ring, validating its utility.[3]
The Fluorophenyl Group: The strategic placement of fluorine atoms has become a cornerstone of modern drug design.[5] The 2-fluoro substitution on the phenyl ring can profoundly influence the molecule's properties by altering its electronic nature, pKa, and metabolic stability.[5][6] Fluorine's high electronegativity can lead to favorable electrostatic interactions with protein targets and can block sites of metabolic oxidation, thereby increasing the drug's half-life.[5]
The Bromo Substituent: The bromine atom is more than a simple bulky substituent. It significantly increases the lipophilicity of the molecule, which can enhance cell membrane permeability.[7] Critically, bromine is a potent halogen bond donor.[8] This non-covalent interaction, involving the electropositive region on the bromine atom (the σ-hole), can lead to strong, directional interactions with lone pairs on oxygen, nitrogen, or sulfur atoms within a protein's active site, significantly enhancing binding affinity and specificity.[8]
Determining the precise crystal structure of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine will provide invaluable, high-resolution data on intramolecular conformation, bond lengths, bond angles, and, most importantly, the supramolecular interactions (e.g., hydrogen and halogen bonds) that govern its solid-state packing. This information is the bedrock for rational, structure-based design of next-generation therapeutics.
Proposed Synthetic Pathway
The synthesis of 3-substituted azetidines can be approached through various established methods, including intramolecular cyclization, [2+2] cycloadditions, and ring expansions.[9][10][11] A common and versatile strategy involves the intramolecular cyclization of a suitably functionalized propane derivative.[1] The following diagram outlines a plausible and robust synthetic route to obtain the target compound for crystallization studies.
Caption: Proposed multi-step synthesis of the target compound.
This synthetic route provides a logical progression to the target molecule, with purification at each step being critical. The final product should be purified by column chromatography or distillation to achieve the high purity (>95%) required for successful crystallization.[12]
Crystallization: The Search for a Diffraction-Quality Single Crystal
Obtaining a single crystal suitable for X-ray diffraction is often the most challenging step in structure determination.[13][14] A systematic screening of various crystallization conditions is essential. The process relies on bringing a solution of the pure compound to a state of supersaturation under controlled conditions, allowing for slow crystal nucleation and growth.[15]
Initial Material Characterization
Before commencing crystallization trials, it is crucial to characterize the purified compound. This includes:
Purity Assessment: Via ¹H NMR, ¹³C NMR, and LC-MS to ensure the absence of significant impurities that can inhibit crystallization.
Physical State: Determine if the compound is a solid or an oil at room temperature. Oils may require conversion to a salt form (e.g., hydrochloride or tartrate) to induce crystallinity.
Solubility Testing: A qualitative assessment of solubility in a range of common solvents is performed to identify suitable systems for crystallization.[16]
Crystallization Screening Methodologies
A multi-pronged screening approach using several classical techniques is recommended.[13][17] The following methods should be employed in parallel to maximize the chances of success.
Method
Principle
Typical Solvents/Precipitants
Rationale & Insights
Slow Evaporation
The concentration of the solute is gradually increased as the solvent evaporates, leading to supersaturation and crystal growth.[16][17]
A single solvent in which the compound is moderately soluble (e.g., Ethanol, Acetone, Ethyl Acetate, Dichloromethane).[12]
This is often the simplest and most successful method. The choice of solvent is critical as it can be incorporated into the crystal lattice. A solvent that is too volatile may cause rapid precipitation, yielding poor-quality crystals.[17][18]
Vapor Diffusion
A solution of the compound is placed in a small, open vial inside a larger, sealed chamber containing a more volatile "anti-solvent" in which the compound is insoluble.[15][18]
The slow diffusion of the anti-solvent vapor into the compound's solution gradually reduces solubility, promoting slow crystal growth. This method is excellent for small quantities of material.[15]
Liquid-Liquid Diffusion (Layering)
A solution of the compound is carefully layered with a less dense, miscible anti-solvent.[19][20]
Crystallization occurs at the interface as the two layers slowly mix. This technique can produce very high-quality crystals but requires careful setup to avoid disturbing the interface.[12]
Cooling
A saturated or near-saturated solution of the compound at an elevated temperature is slowly cooled, reducing solubility and inducing crystallization.[18][20]
Solvents with a significant change in solute solubility with temperature (e.g., Isopropanol, Acetonitrile).
The rate of cooling is critical; slow cooling over several days in an insulated container often yields the best results. Thermally sensitive compounds may not be suitable for this method.[20]
To efficiently explore the vast crystallization space, a high-throughput screening approach using a 96-well crystallization plate is recommended.
Stock Solution Preparation: Prepare a concentrated stock solution of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (e.g., 20-50 mg/mL) in a suitable solvent like acetone or THF.
Plate Setup: In each well of a 96-well plate, dispense a small aliquot (e.g., 1-2 µL) of the stock solution.
Screen Addition: Using a liquid handling robot or multichannel pipette, add a larger volume (e.g., 100 µL) of a different precipitant solution to each well. The screen should cover a wide range of solvent classes (alcohols, alkanes, ethers, aromatic hydrocarbons).
Sealing and Incubation: Seal the plate and store it in a vibration-free location at a constant temperature (e.g., 4°C or 20°C).
Monitoring: Periodically inspect the wells under a microscope over several weeks for the formation of single crystals.
Single-Crystal X-ray Diffraction (SCXRD) Workflow
Once a suitable crystal (typically >0.1 mm in all dimensions, with sharp edges and no visible cracks) is identified, the process of structure determination can begin.[21]
Caption: The workflow for single-crystal X-ray structure determination.
Step-by-Step Protocol
Crystal Mounting: A selected crystal is carefully picked up using a cryo-loop and flash-cooled in a stream of liquid nitrogen (100 K) to prevent radiation damage during data collection.
Data Collection: The mounted crystal is placed on a diffractometer and irradiated with a focused beam of monochromatic X-rays. The crystal is rotated, and a series of diffraction images are collected on a detector.[21]
Data Processing: The collected images are processed to determine the unit cell dimensions, crystal system, and space group. The intensities of thousands of individual reflections are integrated.
Structure Solution: The "phase problem" is solved using computational methods (e.g., direct methods for small molecules) to generate an initial electron density map.[21]
Structure Refinement: An atomic model is built into the electron density map. The positions and thermal displacement parameters of all non-hydrogen atoms are refined using a least-squares algorithm to achieve the best possible fit with the experimental diffraction data. Hydrogen atoms are typically placed in calculated positions.
Validation: The final structure is validated using metrics such as R-factors (R1, wR2) and goodness-of-fit to ensure the quality and reliability of the model. The final atomic coordinates are deposited in a crystallographic database like the Cambridge Crystallographic Data Centre (CCDC).
Anticipated Structural Features and Their Implications
Based on the constituent functional groups, we can anticipate several key structural features in the crystal lattice of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, which would be of high interest to drug designers.
Structural Feature
Anticipated Details
Implication for Drug Design
Azetidine Conformation
The four-membered ring will likely exhibit a puckered, non-planar conformation. The C-N-C and C-C-C bond angles will be significantly compressed from the ideal tetrahedral angle of 109.5°.
The puckering determines the precise 3D orientation of the phenylmethyl substituent, which is critical for its interaction with a target binding pocket. The ring's rigidity is a key asset.[1][3]
Hydrogen Bonding
The secondary amine (N-H) of the azetidine ring is a strong hydrogen bond donor. It is expected to form intermolecular hydrogen bonds with the nitrogen atom of a neighboring molecule (N-H···N).
This is a primary interaction that will dictate the crystal packing. In a biological context, this N-H group can act as a crucial hydrogen bond donor to an acceptor residue (e.g., Asp, Glu, or a backbone carbonyl) in a protein active site.
Halogen Bonding
The bromine atom on the phenyl ring is a prime candidate for forming halogen bonds (C-Br···X, where X is an electronegative atom). It could potentially interact with the fluorine atom or the azetidine nitrogen of an adjacent molecule.
The directionality and strength of this interaction are of high interest. Confirming its presence would provide a clear rationale for including bromine in lead compounds to enhance binding affinity through this often-underappreciated interaction.[8]
π-π Stacking
The bromo-fluorophenyl rings of adjacent molecules may engage in offset π-π stacking interactions, contributing to the overall stability of the crystal lattice.
These interactions can also be relevant in protein-ligand binding, where the aromatic ring can stack with residues like Phe, Tyr, or Trp.
The final crystal structure would provide precise, quantitative data on all these interactions, including bond distances and angles, allowing for their exploitation in computational docking and rational drug design.
Conclusion
The determination of the single-crystal X-ray structure of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a critical step in characterizing this promising scaffold for medicinal chemistry. This guide has provided a comprehensive, scientifically-grounded roadmap for researchers, covering the entire workflow from synthesis and crystallization to the final structural analysis. The anticipated structural insights—particularly regarding the conformation of the strained azetidine ring and the nature of the intermolecular hydrogen and halogen bonds—will provide an invaluable atomic-level blueprint. This detailed structural knowledge is essential for understanding the molecule's physicochemical properties and for rationally designing novel, potent, and selective therapeutics that leverage its unique three-dimensional architecture.
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Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). RSC Publishing.
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The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development. (2025). Benchchem.
Advanced crystallisation methods for small organic molecules. (2023). Chemical Society Reviews.
Substituted Azetidines in Drug Discovery. (2022). Life Chemicals.
Getting crystals your crystallographer will treasure: a beginner's guide.
Azetidines in Drug Discovery. PharmaBlock.
Crystallization of small molecules. École Polytechnique Fédérale de Lausanne.
Advanced crystallisation methods for small organic molecules. (2023). University of Southampton.
How To: Grow X-Ray Quality Crystals. University of Rochester Department of Chemistry.
X-Ray Crystallography Laboratory Department of Chemistry.
How to grow crystals for X-ray crystallography. (2024). IUCr Journals.
X-ray crystallography. Wikipedia.
Crystal Growing Tips. (2015). University of Florida.
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The role of fluorine in medicinal chemistry. (2007). PubMed.
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Benzo[f]chromene Derivatives as Cytotoxic Agents: Design, Synthesis, Molecular Docking, and ADMET. (2025). American Chemical Society.
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Introducing bromine to the molecular structure as a strategy for drug design. (2024). Naunyn-Schmiedeberg's Archives of Pharmacology.
An In-Depth Technical Guide to Identifying Potential Biological Targets of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Authored for Researchers, Scientists, and Drug Development Professionals Abstract Introduction: Deconstructing the Molecule The therapeutic potential of a small molecule is intrinsically linked to its three-dimensional s...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
Introduction: Deconstructing the Molecule
The therapeutic potential of a small molecule is intrinsically linked to its three-dimensional structure and physicochemical properties. 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a compelling scaffold for several reasons:
The Azetidine Ring: This four-membered nitrogen-containing heterocycle is increasingly recognized as a "privileged scaffold" in medicinal chemistry.[1] Its high ring strain and sp3-rich character confer a degree of conformational rigidity, which can reduce the entropic penalty of binding to a biological target, potentially leading to higher affinity.[2][3] Unlike the more reactive aziridines, azetidines offer a good balance of stability and unique reactivity.[4] The presence of this motif in FDA-approved drugs like baricitinib and cobimetinib underscores its utility in enhancing metabolic stability, solubility, and receptor selectivity.[5]
The 5-Bromo-2-fluorophenyl Group: Halogenation is a common strategy in drug design to modulate a molecule's pharmacokinetic and pharmacodynamic properties. The fluorine atom can enhance binding affinity through hydrogen bonding and other electrostatic interactions, while also improving metabolic stability by blocking potential sites of oxidation. The bromine atom, a larger halogen, can participate in halogen bonding and provides a synthetic handle for further chemical modifications.[6] Compounds bearing bromo-phenyl and fluoro-phenyl groups are found in a wide array of therapeutics, from kinase inhibitors to receptor antagonists, suggesting a broad potential for biological activity.[7][8][9][10]
Given the absence of direct experimental data for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a systematic, hypothesis-driven approach is required to unlock its therapeutic potential.
Hypothesized Biological Target Classes
Based on the known activities of compounds containing azetidine and halogenated phenyl moieties, we can hypothesize several high-probability target classes:
G-Protein Coupled Receptors (GPCRs): The rigid azetidine scaffold can orient the phenyl group in a specific vector, making it suitable for interaction with the well-defined binding pockets of GPCRs. Azetidine derivatives have been explored as central nervous system (CNS) modulators and muscarinic antagonists, which are often GPCRs.[5]
Ion Channels: The dihydropyridine class of calcium channel blockers, such as azelnidipine, prominently features an azetidine-like ring structure, highlighting the potential for this scaffold to interact with ion channels.[2]
Kinases: The bromo-fluorophenyl moiety is present in numerous kinase inhibitors.[9] The halogens can form key interactions within the ATP-binding pocket of various kinases, which are critical targets in oncology and inflammatory diseases.
Enzymes: The unique electronic properties of the fluorinated ring and the potential for the azetidine nitrogen to act as a hydrogen bond acceptor or donor suggest possible interactions with the active sites of various enzymes, such as fatty acid amide hydrolase (FAAH).[1]
A Systematic Workflow for Target Identification and Validation
A robust target identification strategy should be iterative, integrating computational predictions with experimental validation to build a strong, evidence-based case for a specific biological target.
Phase 1: In Silico Target Prediction
Computational methods offer a cost-effective and rapid approach to generate initial hypotheses about a compound's biological targets.[11][12] This "target fishing" or "reverse docking" approach screens the compound against vast databases of known protein structures.[13]
Ligand Preparation:
Generate the 3D structure of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine using a molecular modeling software (e.g., ChemDraw, MarvinSketch).
Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.
Generate multiple conformers to account for the molecule's flexibility.
Ligand-Based Approaches (Similarity Searching):
Rationale: This method operates on the principle that structurally similar molecules are likely to have similar biological activities.
Execution:
Use 2D fingerprinting algorithms (e.g., ECFP4, FCFP6) to encode the chemical features of the molecule.
Screen large compound databases (e.g., ChEMBL, PubChem) for molecules with high similarity scores.
Analyze the known biological targets of the top-ranking similar compounds. Online tools like SwissTargetPrediction can automate this process.
Structure-Based Approaches (Reverse Docking):
Rationale: This technique computationally "docks" the small molecule into the binding sites of a large collection of protein crystal structures to predict binding affinity.[11]
Execution:
Select a database of 3D protein structures (e.g., Protein Data Bank - PDB).
Use a docking program (e.g., AutoDock, Glide, GOLD) to systematically screen the prepared ligand against the binding pockets of the protein database.
Rank the potential targets based on the predicted binding energy (docking score).
Data Integration and Hypothesis Generation:
Consolidate the results from both ligand-based and structure-based methods.
Prioritize targets that are identified by multiple independent methods.
Filter the target list based on biological relevance to potential therapeutic areas.
Caption: Workflow for in silico target prediction of a novel compound.
Phase 2: Experimental Target Validation
In silico predictions must be confirmed through rigorous experimental validation.[14][15] The goal is to demonstrate a direct, functional interaction between the compound and the predicted target protein.
These assays use purified proteins to directly measure binding or functional modulation.
Assay Type
Description
Example Protocol
Enzyme Inhibition Assay
Measures the effect of the compound on the catalytic activity of a target enzyme (e.g., a kinase).
1. Purify the target kinase. 2. In a 96-well plate, combine the kinase, its substrate, and ATP. 3. Add varying concentrations of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. 4. Incubate and measure product formation (e.g., via luminescence or fluorescence). 5. Calculate the IC50 value.
Radioligand Binding Assay
Quantifies the ability of the compound to displace a known radiolabeled ligand from a target receptor.
1. Prepare cell membranes expressing the target receptor. 2. Incubate membranes with a fixed concentration of a radiolabeled ligand and varying concentrations of the test compound. 3. Separate bound from unbound radioligand by filtration. 4. Measure radioactivity and calculate the Ki value.
Surface Plasmon Resonance (SPR)
A label-free technique to measure real-time binding kinetics (kon and koff) and affinity (KD).
1. Immobilize the purified target protein on a sensor chip. 2. Flow varying concentrations of the compound over the chip. 3. Monitor the change in the refractive index at the surface, which is proportional to binding. 4. Fit the data to a binding model to determine kinetic parameters.
These assays confirm that the compound interacts with its target in a cellular environment and elicits a biological response.
Rationale: This method assesses target engagement by measuring the change in thermal stability of a protein upon ligand binding.[15] A protein bound to a ligand is typically more resistant to heat-induced denaturation.
Cell Treatment: Treat intact cells with either the vehicle control or 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Heating: Heat the cell lysates at a range of temperatures.
Protein Separation: Separate the soluble (undenatured) proteins from the precipitated (denatured) proteins by centrifugation.
Detection: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or mass spectrometry.
Analysis: A positive result is indicated by a shift in the melting curve to a higher temperature in the presence of the compound.
Caption: A multi-tiered workflow for experimental target validation.
Conclusion and Future Directions
The molecule 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine represents a promising starting point for a drug discovery program. Its constituent chemical motifs have a proven track record in successful therapeutics. The lack of existing data necessitates a systematic and unbiased approach to target identification. By integrating predictive in silico methodologies with rigorous biochemical and cell-based validation, researchers can efficiently identify and confirm the biological targets of this novel compound. The workflows detailed in this guide provide a robust framework for not only elucidating the mechanism of action of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine but also for accelerating its potential development into a valuable therapeutic agent. The subsequent steps would involve lead optimization, comprehensive ADMET profiling, and in vivo efficacy studies in relevant disease models.
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Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. . Accessed January 14, 2026.
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In Silico Target Prediction for Small Molecules. PubMed. . Accessed January 14, 2026.
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Target Identification and Validation (Small Molecules). UCL. . Accessed January 14, 2026.
Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry (RSC Publishing). . Accessed January 14, 2026.
Target Identification & Validation in Drug Discovery & Development. Danaher Life Sciences. . Accessed January 14, 2026.
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Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. . Accessed January 14, 2026.
4-(5-Bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid. Smolecule. . Accessed January 14, 2026.
4-bromo-fluorobenzene Drug Information. PharmaCompass.com. . Accessed January 14, 2026.
Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones. PubMed. . Accessed January 14, 2026.
3-(3-Bromo-5-fluorophenoxy)azetidine. Benchchem. . Accessed January 14, 2026.
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Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. PubMed. . Accessed January 14, 2026.
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The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist. PubMed. . Accessed January 14, 2026.
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In Silico Modeling of Novel Ligand-Protein Interactions: A Technical Guide for the Characterization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Binding to Monoamine Transporters
Abstract This technical guide provides a comprehensive, in-depth methodology for the in silico characterization of a novel chemical entity, using 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a primary case study. In th...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive, in-depth methodology for the in silico characterization of a novel chemical entity, using 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a primary case study. In the absence of pre-existing experimental data for this specific ligand, we outline a systematic and scientifically rigorous workflow to hypothesize and investigate its potential interaction with high-value therapeutic targets. We have selected the human monoamine transporters—specifically the serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters—as a plausible target class based on common structural motifs found in their known inhibitors.[1][2] This guide is designed for researchers, computational chemists, and drug development professionals, detailing a complete workflow from target identification and system preparation to advanced simulation and binding energy analysis. Each step is grounded in established principles of computational biophysics, emphasizing the causality behind methodological choices to ensure a self-validating and reproducible research framework.
Introduction: The Challenge of Novel Chemical Entities
In modern drug discovery, the journey of a novel chemical entity (NCE) from concept to clinic is fraught with challenges. A primary hurdle is the initial identification of its biological target and the characterization of its binding mechanism. In silico modeling techniques are indispensable at this early stage, offering a resource-efficient means to generate testable hypotheses, predict binding affinity, and elucidate the molecular determinants of interaction before committing to costly and time-consuming synthesis and in vitro screening.[3][4]
The compound 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine represents a typical starting point: a novel scaffold with potential for biological activity. The azetidine ring is a recognized pharmacophore in CNS-active compounds, while the substituted phenyl ring is a common feature in ligands targeting monoamine transporters.[5] This structural analogy forms the basis of our investigation. The monoamine transporters (MATs)—SERT, DAT, and NET—are members of the Solute Carrier Family 6 (SLC6) and are critical regulators of neurotransmission.[1][6] They are the primary targets for a wide array of therapeutics for psychiatric disorders, making them a high-interest target class for new ligands.[7][8] The availability of high-resolution crystal and cryo-EM structures for these transporters provides the essential foundation for robust, structure-based computational modeling.[9][10][11]
This guide will detail a four-part computational workflow:
System Preparation: Establishing a high-fidelity model of the ligand and receptor targets.
Molecular Docking: Generating an initial hypothesis of the binding pose and selectivity.
Molecular Dynamics (MD) Simulation: Assessing the stability and dynamics of the ligand-protein complex in a simulated physiological environment.
Binding Free Energy Calculation: Quantifying the predicted binding affinity with greater accuracy.
This structured approach provides a powerful framework for elucidating the potential pharmacology of novel compounds, guiding subsequent experimental validation and lead optimization efforts.
Part 1: System Preparation: The Foundation of a Reliable Model
The accuracy of any in silico model is fundamentally dependent on the quality of the initial structures of the protein receptor and the ligand. This preparation phase is critical for ensuring that the starting coordinates, protonation states, and charge distributions are physically and chemically realistic.
Receptor Structure Selection and Preparation
The first step is to obtain high-resolution experimental structures of the target proteins. The RCSB Protein Data Bank (PDB) is the primary repository for these structures. For this guide, we will select representative structures for the human SERT, DAT, and NET. It is crucial to select structures that are in a relevant conformation (e.g., outward-open for inhibitor binding) and, if possible, co-crystallized with a ligand similar to our query compound.[12]
Table 1: Selected Protein Data Bank (PDB) structures for the human monoamine transporters. These structures provide a high-quality basis for structure-based drug design.
Experimental Protocol: Receptor Preparation
Download Structure: Obtain the PDB file (e.g., 5I6X.pdb) from the RCSB PDB database.
Clean the Structure: Remove all non-essential molecules, including water, crystallization artifacts, and co-solvents. Retain only the protein chain(s), essential ions (like Na⁺ and Cl⁻ in MATs), and any relevant co-factors.
Causality: Water molecules in a static crystal structure do not represent the dynamic nature of solvation and can interfere with docking algorithms. They will be re-added in a more realistic manner during the MD simulation setup.
Model Missing Residues/Loops: Some crystal structures may have unresolved regions. Use tools like MODELLER or the SWISS-MODEL server to build these missing segments.
Causality: Gaps in the protein structure create artificial voids and prevent the accurate calculation of force fields.
Add Hydrogen Atoms and Assign Protonation States: Use software such as Schrödinger's Maestro, MOE, or the PDB2PQR server to add hydrogen atoms and predict the protonation states of ionizable residues (Asp, Glu, His, Lys, Arg) at a physiological pH of 7.4.
Causality: Hydrogen atoms are typically not resolved in X-ray crystallography but are essential for defining hydrogen bonding networks and calculating accurate electrostatics, which are dominant forces in ligand binding.
Energy Minimization: Perform a brief, constrained energy minimization of the prepared structure to relieve any steric clashes introduced during the preparation steps. The backbone atoms should be restrained to preserve the experimental conformation.
Ligand Preparation
The 3D structure and charge distribution of the ligand, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, must be accurately modeled.
Experimental Protocol: Ligand Preparation
Generate 2D Structure: Draw the molecule in a chemical sketcher like ChemDraw or MarvinSketch.
Convert to 3D: Use a program like Open Babel or a molecular modeling suite to convert the 2D sketch into a 3D conformation.
Generate Low-Energy Conformations: A flexible ligand can adopt multiple shapes. Generate a set of plausible, low-energy conformers. This is crucial as the docking software will need to sample these shapes.
Assign Partial Charges: Calculate the partial charges for each atom in the ligand. The AM1-BCC charge model is a widely accepted method that provides good approximations of quantum mechanical charges at a lower computational cost.
Causality: The distribution of charge on the ligand dictates its electrostatic interactions with the protein. Inaccurate charges will lead to incorrect predictions of binding energy and pose.
Part 2: Molecular Docking: Predicting the Binding Pose and Selectivity
Molecular docking serves as a computational screening method to predict the preferred orientation (pose) of a ligand when bound to a receptor. It uses a scoring function to estimate the binding affinity, providing a rapid, albeit approximate, assessment of ligand-protein interaction.[15][16] This step is instrumental in forming an initial, testable hypothesis.
Workflow: Molecular Docking
Caption: Workflow for molecular docking.
Experimental Protocol: Molecular Docking with AutoDock Vina
Define the Binding Site: For each transporter, define a grid box that encompasses the known central binding site (S1 site).[12] This site is where known inhibitors like paroxetine bind. The box should be large enough to allow the ligand to rotate and translate freely within the site.
Configure Docking Parameters: Set the exhaustiveness parameter, which controls the thoroughness of the conformational search. A higher value increases the chance of finding the true energy minimum but requires more computational time.
Run Docking: Execute the docking calculation for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine against hSERT, hDAT, and hNET.
Analyze Results: The output will be a set of binding poses ranked by their docking score (an estimate of binding affinity in kcal/mol). The top-ranked pose represents the most probable binding mode. Analyze the key interactions (hydrogen bonds, hydrophobic contacts, halogen bonds) between the ligand and protein residues in this pose.
Data Presentation: Predicted Binding Affinity and Selectivity
Target Transporter
Docking Score (kcal/mol)
Key Interacting Residues (Predicted)
hSERT (PDB: 5I6X)
-9.8
Asp98, Ile172, Phe335, Tyr95
hDAT (PDB: 8VBY)
-8.5
Asp79, Phe155, Val152, Phe320
hNET (PDB: 8ZP2)
-9.1
Asp75, Phe317, Tyr151, Val148
Table 2: Hypothetical molecular docking results for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine against the monoamine transporters. The scores suggest a potential preference for hSERT, with key interactions predicted at the S1 binding site.
Part 3: Molecular Dynamics (MD) Simulation: Assessing Complex Stability
While docking provides a static picture, MD simulations offer a dynamic view of the protein-ligand complex, accounting for the flexibility of both molecules and the explicit presence of a solvent environment.[17] The primary goal of this step is to assess the stability of the docked pose. If the ligand remains stably bound in its predicted pose throughout the simulation, it lends confidence to the docking result.[18]
Workflow: Molecular Dynamics Simulation
Caption: Step-by-step workflow for setting up and running an MD simulation.
Experimental Protocol: MD Simulation with GROMACS
System Building:
Place the best-docked protein-ligand complex (e.g., hSERT with our ligand) in the center of a cubic or dodecahedral box.
Solvate the system by filling the box with a pre-equilibrated water model (e.g., TIP3P).
Add ions (Na⁺ and Cl⁻) to neutralize the system's net charge and approximate a physiological salt concentration (e.g., 150 mM).
Select a Force Field: Choose an appropriate force field, such as AMBER or CHARMM, to describe the bonded and non-bonded interactions of all atoms in the system. The ligand will require a separate parameter file, often generated using tools like Antechamber.
Energy Minimization: Perform a steepest descent energy minimization to remove any steric clashes, particularly between the protein and the newly added solvent.
Equilibration:
Perform a short simulation (e.g., 1 ns) under an NVT ensemble (constant Number of particles, Volume, and Temperature) to bring the system to the target temperature (e.g., 310 K). Restrain the protein and ligand heavy atoms.
Perform a longer simulation (e.g., 5 ns) under an NPT ensemble (constant Number of particles, Pressure, and Temperature) to allow the system density to relax to the correct value. Gradually release the restraints on the protein and ligand.
Causality: This two-stage equilibration ensures that the system is thermally and structurally stable before the production run, preventing artifacts from an improperly prepared starting state.
Production Run: Run the simulation for an extended period (e.g., 100-500 ns) without any restraints. Save the coordinates (trajectory) at regular intervals (e.g., every 100 ps).
Data Analysis: Trajectory Analysis
The primary metric for stability is the Root Mean Square Deviation (RMSD) of the ligand's heavy atoms relative to its starting docked position.
Stable Binding: A low and converged RMSD (typically < 3 Å) indicates that the ligand remains in its binding pocket in a stable conformation.
Unstable Binding: A high or continuously increasing RMSD suggests that the ligand is dissociating from the binding site or is highly mobile, casting doubt on the predicted pose.
Complex
Simulation Length (ns)
Average Ligand RMSD (Å)
Interpretation
hSERT-Ligand
200
1.8 ± 0.4
Stable Binding
hDAT-Ligand
200
4.5 ± 0.9
Unstable / High Mobility
hNET-Ligand
200
2.1 ± 0.5
Stable Binding
Table 3: Hypothetical MD simulation stability analysis. The low, converged RMSD for the hSERT and hNET complexes suggests the docked pose is stable over time, whereas the high RMSD for the hDAT complex indicates instability.
Part 4: Binding Free Energy Calculation: Quantifying Affinity
While docking scores provide a rapid ranking, they often correlate poorly with experimental binding affinities. End-point free energy calculation methods, such as Molecular Mechanics/Generalized Born Surface Area (MM/GBSA), offer a more accurate estimation by analyzing snapshots from an MD trajectory.[19][20]
Thermodynamic Cycle for Binding
Caption: Thermodynamic cycle used in MM/GBSA calculations.
The binding free energy in solution (ΔG_bind_solv) is calculated indirectly using this cycle. The equation is:
ΔG_bind = ΔE_MM + ΔG_solv - TΔS
Where:
ΔE_MM: Change in molecular mechanics energy (van der Waals, electrostatic).
ΔG_solv: Change in solvation free energy (polar and nonpolar contributions).
TΔS: Change in conformational entropy upon binding (often omitted due to high computational cost and potential for large errors, leading to relative, not absolute, binding energies).
Experimental Protocol: MM/GBSA Calculation
Extract Snapshots: From the stable portion of the production MD trajectory (e.g., the last 100 ns), extract snapshots at regular intervals (e.g., every 1 ns).
Run MM/GBSA Calculation: For each snapshot, calculate the free energy of the complex, the isolated protein, and the isolated ligand.
Average the Results: Average the calculated ΔG_bind values across all snapshots to obtain the final estimate.
Data Presentation: Binding Free Energy Decomposition
Complex
ΔE_vdW
ΔE_ele
ΔG_polar
ΔG_nonpolar
ΔG_bind (MM/GBSA)
hSERT-Ligand
-45.2
-21.5
+38.7
-5.1
-33.1 kcal/mol
hNET-Ligand
-41.8
-18.9
+35.1
-4.8
-30.4 kcal/mol
Table 4: Hypothetical MM/GBSA binding free energy results. The data provides a quantitative estimate of binding affinity and shows which energy terms contribute most favorably (negative values) or unfavorably (positive values) to binding. In this example, van der Waals and electrostatic interactions are the primary drivers of binding.
Conclusion and Forward Look
This guide has outlined a comprehensive in silico workflow to investigate the binding characteristics of a novel compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, with the human monoamine transporters. The multi-step process, progressing from docking to molecular dynamics and free energy calculations, provides a layered approach to building confidence in a computational prediction.
Our hypothetical results suggest that the compound may be a potent and selective ligand for the serotonin transporter (hSERT). The key takeaways from this modeling exercise are:
A predicted high-affinity binding pose within the S1 central site of hSERT.
Demonstrated stability of this pose over a 200 ns MD simulation.
A favorable binding free energy driven primarily by electrostatic and van der Waals interactions.
References
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Gouaux, E., Penmatsa, A., Wang, K. (2013). X-ray structure of dopamine transporter elucidates antidepressant mechanism. RCSB Protein Data Bank. [Link]
Song, A.L., Wu, X.D. (2024). Cryo-EM structure of human norepinephrine transporter NET bound with norepinephrine in an inward open state at a resolution of 2.5 angstrom. RCSB Protein Data Bank. [Link]
Al-Sammarraie, L., et al. (2023). Design of Novel Selective Serotonin Reuptake Inhibitors Using Computational Modeling Studies. ResearchGate. [Link]
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Song, A.L., Wu, X.D. (2024). Cryo-EM structure of human norepinephrine transporter NET bound with atomoxetine in an outward-open state at a resolution of 2.4 angstrom. RCSB Protein Data Bank. [Link]
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Nielsen, J.C., et al. (2024). Outward-open structure of human dopamine transporter bound to cocaine. RCSB Protein Data Bank. [Link]
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An In-Depth Technical Guide to 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine: Synthesis, Properties, and Potential in Medicinal Chemistry
Foreword: The Azetidine Scaffold - A Rising Star in Drug Discovery The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged from the periphery of medicinal chemistry to become a cornerstone in the...
Author: BenchChem Technical Support Team. Date: January 2026
Foreword: The Azetidine Scaffold - A Rising Star in Drug Discovery
The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged from the periphery of medicinal chemistry to become a cornerstone in the design of modern therapeutics.[1][2] Its inherent ring strain and non-planar geometry impart a unique three-dimensionality to molecules, a feature highly sought after in the quest for novel drug candidates with improved physicochemical and pharmacokinetic properties.[2] Unlike their more common five- and six-membered counterparts, azetidines offer a distinct conformational rigidity that can enhance binding to biological targets and improve metabolic stability.[1][2] This has led to the incorporation of the azetidine motif into several FDA-approved drugs, including the rheumatoid arthritis treatment baricitinib and the cancer therapeutic cobimetinib.[2] This guide focuses on a specific, yet underexplored member of this class: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine . While the formal discovery and detailed history of this particular compound are not extensively documented in peer-reviewed literature, its commercial availability suggests its utility as a valuable building block in drug discovery programs. This document aims to provide a comprehensive technical overview, including a plausible synthetic route, physicochemical properties, and a discussion of its potential applications for researchers and drug development professionals.
Proposed Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
The synthesis of 3-substituted azetidines can be approached through various strategies, including the intramolecular cyclization of γ-amino alcohols or their derivatives.[3] A plausible and efficient route to the title compound is proposed below, starting from commercially available materials. This multi-step synthesis involves the formation of a key intermediate, 1-Boc-azetidin-3-one, followed by a Wittig reaction and subsequent reduction and deprotection.
Caption: Proposed synthetic pathway for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Physicochemical and Structural Data
A summary of the key physicochemical properties of the target compound is presented below. This data is essential for its application in synthetic chemistry and drug design, aiding in solubility assessment, reaction condition selection, and computational modeling.
Property
Value
Source
Molecular Formula
C10H11BrFN
Inferred from structure
Molecular Weight
244.10 g/mol
Calculated
Appearance
Likely an oil or low-melting solid
Inferred from similar compounds
CAS Number
Not readily available in public databases
N/A
Potential Applications in Drug Discovery
The structural motifs present in 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine suggest several potential applications in medicinal chemistry. The substituted phenyl ring, with its bromine and fluorine atoms, can participate in a range of interactions with biological targets, including halogen bonding, which is increasingly recognized as a significant force in molecular recognition.
The azetidine core serves as a versatile scaffold that can be further functionalized at the nitrogen atom to introduce a variety of pharmacophoric groups. This modularity allows for the rapid generation of compound libraries for screening against different biological targets.
Caption: Role as a building block in drug discovery workflow.
Given the prevalence of the benzylazetidine scaffold in compounds targeting the central nervous system, it is plausible that derivatives of the title compound could be explored as modulators of neurotransmitter transporters or receptors.[4] Furthermore, the specific halogenation pattern might be exploited to enhance selectivity or improve pharmacokinetic properties such as membrane permeability and metabolic stability.
Experimental Protocols
The following is a detailed, hypothetical protocol for the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine based on established synthetic methodologies for analogous compounds.
Step 1: Synthesis of 1-Benzylazetidin-3-ol
To a solution of 1,3-dibromo-2-propanol in a suitable solvent such as acetonitrile, add benzylamine and a non-nucleophilic base (e.g., potassium carbonate).
Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford 1-benzylazetidin-3-ol.
Step 2: Synthesis of 1-Benzylazetidin-3-one
Dissolve 1-benzylazetidin-3-ol in a suitable solvent like dichloromethane.
Perform an oxidation reaction, for example, a Swern oxidation using oxalyl chloride and dimethyl sulfoxide (DMSO) at low temperature, or a Dess-Martin periodinane oxidation at room temperature.
Quench the reaction and extract the product with an organic solvent.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-benzylazetidin-3-one.
Step 3: Synthesis of (5-Bromo-2-fluorobenzyl)triphenylphosphonium bromide
React 5-bromo-2-fluorobenzyl bromide with triphenylphosphine in a suitable solvent like toluene.
Heat the mixture to reflux to facilitate the formation of the phosphonium salt.
Cool the reaction mixture to allow the product to precipitate.
Collect the solid by filtration and wash with a non-polar solvent to obtain the desired phosphonium salt.
Step 4: Synthesis of 1-Benzyl-3-((5-bromo-2-fluorophenyl)methylene)azetidine
Suspend (5-bromo-2-fluorobenzyl)triphenylphosphonium bromide in an anhydrous solvent such as tetrahydrofuran (THF).
Add a strong base, for instance, n-butyllithium or sodium hydride, at a low temperature to generate the ylide.
To the resulting ylide solution, add a solution of 1-benzylazetidin-3-one in THF.
Allow the reaction to warm to room temperature and stir until completion.
Work up the reaction by quenching with water and extracting with an organic solvent.
Purify the crude product by column chromatography to isolate the target alkene.
Step 5: Synthesis of 1-Benzyl-3-((5-bromo-2-fluorophenyl)methyl)azetidine
Dissolve the alkene from the previous step in a solvent such as ethanol or ethyl acetate.
Add a palladium on carbon (Pd/C) catalyst.
Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously.
Monitor the reaction until the starting material is consumed.
Filter off the catalyst and concentrate the filtrate to obtain the reduced product.
Step 6: Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Dissolve 1-benzyl-3-((5-bromo-2-fluorophenyl)methyl)azetidine in a suitable solvent like methanol.
Add a palladium hydroxide on carbon (Pd(OH)2/C) catalyst.
Hydrogenate the mixture under a hydrogen atmosphere. This step will cleave the benzyl protecting group.
After the reaction is complete, filter off the catalyst and remove the solvent under reduced pressure to yield the final product, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Conclusion and Future Outlook
While the specific discovery and historical development of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine are not prominently documented, its structure represents a confluence of desirable features for modern drug discovery. The azetidine core provides a rigid, three-dimensional scaffold, and the substituted phenyl ring offers opportunities for tailored interactions with biological targets. The proposed synthetic route provides a practical approach for its preparation, enabling its use in the generation of novel compound libraries. Further investigation into the biological activities of derivatives of this compound is warranted and could lead to the identification of novel therapeutic agents.
References
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Azetidinone compounds and medical use thereof. (n.d.).
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Fluorophenyl pyrazol compounds. (n.d.).
Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). PubMed. [Link]
Synthesis, Characterization and Preliminary Evaluation of New 1,3-Diazetidine-2-one derivatives from Benzimidazole as Antibacterial Agents. (2023). ResearchGate. [Link]
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. (2014). PubMed Central. [Link]
BENZIMIDAZOLE DERIVATIVES – AN OVERVIEW. (n.d.). International Journal of Research in Pharmacy and Chemistry. [Link]
Synthesis and antibacterial activity of 3-benzylamide derivatives as FtsZ inhibitors. (2017). PubMed. [Link]
Preparation of 3-Bromo-2-(p-chlorophenyl)-4,5-bis(trifluoromethyl)pyrrole. (n.d.). PrepChem.com. [Link]
Microwave assisted rapid synthesis of 4-amino-3, 4- dihydroquinolin-2-ones from azetidin-2-ones. (n.d.). Arkat USA. [Link]
An In-depth Technical Guide to 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine: Synthesis, Properties, and Applications in Modern Drug Discovery
Abstract This technical guide provides a comprehensive overview of the research chemical 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. While specific literature on this exact molecule is limited, this document synthesizes...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive overview of the research chemical 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. While specific literature on this exact molecule is limited, this document synthesizes information from analogous structures and foundational chemical principles to offer a robust resource for researchers, scientists, and drug development professionals. The guide details plausible synthetic routes, predicted physicochemical properties, and potential applications in medicinal chemistry, particularly focusing on its role as a scaffold in developing novel therapeutics. Detailed experimental protocols for synthesis, characterization, and in vitro biological evaluation are provided to facilitate further investigation of this and similar azetidine derivatives.
Introduction: The Azetidine Scaffold in Medicinal Chemistry
Azetidines, four-membered nitrogen-containing heterocycles, have emerged as privileged structures in modern drug discovery.[1] Their inherent ring strain and unique three-dimensional geometry confer favorable physicochemical and pharmacokinetic properties to molecules, often leading to improved solubility, metabolic stability, and target engagement.[1][2] The azetidine motif is present in several FDA-approved drugs, highlighting its therapeutic relevance across various disease areas, including oncology, infectious diseases, and neurological disorders.[1][3]
The subject of this guide, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, combines the advantageous azetidine core with a substituted bromo-fluorophenyl moiety. The presence of halogen atoms, such as bromine and fluorine, on the phenyl ring can significantly influence a molecule's biological activity through altered binding interactions, metabolic stability, and membrane permeability.[4][5] This guide aims to provide a detailed technical framework for the synthesis, characterization, and potential biological evaluation of this promising research chemical.
Synthesis and Characterization
Synthesis of 5-Bromo-2-fluorobenzaldehyde
A reliable method for the synthesis of 5-bromo-2-fluorobenzaldehyde involves the bromination of 2-fluorobenzaldehyde.[6][7]
Experimental Protocol:
To a reactor containing a 65% aqueous sulfuric acid solution, slowly add a mixture of 2-fluorobenzaldehyde and potassium bromate over 2-3 hours while maintaining the temperature at 90°C.[7]
Upon reaction completion (monitored by TLC or GC), cool the mixture and quench with water.
Extract the product with a suitable organic solvent, such as methyl tert-butyl ether.[6][7]
Wash the organic phase with an aqueous sodium sulfite solution, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.[6][7]
Purify the crude 5-bromo-2-fluorobenzaldehyde by vacuum distillation.[6]
Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine via Reductive Amination
Reductive amination is a robust method for the formation of C-N bonds. This approach involves the reaction of 5-bromo-2-fluorobenzaldehyde with an appropriate azetidine derivative, followed by reduction of the resulting imine or enamine. A plausible route would utilize a protected 3-aminoazetidine.
Experimental Protocol:
Dissolve 5-bromo-2-fluorobenzaldehyde and N-Boc-3-aminoazetidine in a suitable solvent such as dichloromethane or 1,2-dichloroethane.
Add a reducing agent, for example, sodium triacetoxyborohydride, to the mixture.
Stir the reaction at room temperature until completion, monitoring progress by TLC or LC-MS.
Quench the reaction with an aqueous solution of sodium bicarbonate.
Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.
Purify the N-Boc protected intermediate by flash column chromatography.
Deprotect the Boc group using a strong acid, such as trifluoroacetic acid in dichloromethane, to yield the final product, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
The final compound can be purified by an appropriate method, such as crystallization of a salt form.
Caption: Proposed synthetic pathway for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Characterization
The structural confirmation of the synthesized 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine would be achieved using standard analytical techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Expected signals would include aromatic protons in the 7.0-7.5 ppm region, a singlet or multiplet for the benzylic protons, and characteristic signals for the azetidine ring protons.
¹³C NMR: The spectrum would show distinct signals for the aromatic carbons, the benzylic carbon, and the carbons of the azetidine ring.[8][9][10]
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition and exact mass of the molecule.
Physicochemical Properties
While experimental data for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is not available, its physicochemical properties can be estimated based on its structural components and data from analogous compounds.
Property
Estimated Value/Range
Rationale and References
Molecular Weight
259.11 g/mol
Calculated based on the molecular formula C10H11BrFN.
logP
2.0 - 3.5
The presence of the bromo-fluorophenyl group increases lipophilicity, while the azetidine ring contributes to polarity. This range is typical for CNS-active small molecules.[11][12]
Topological Polar Surface Area (TPSA)
~12.5 Ų
Primarily contributed by the nitrogen atom of the azetidine ring. This value suggests good potential for blood-brain barrier penetration.[12]
Aqueous Solubility
Low to Moderate
The hydrophobic aromatic ring may limit aqueous solubility, though the basic nitrogen of the azetidine can be protonated to form more soluble salts.[4][11]
Role as a Research Chemical: Potential Biological Targets and Therapeutic Applications
The unique combination of the azetidine scaffold and the bromo-fluorophenyl moiety suggests several potential applications for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a research chemical, particularly in the fields of oncology and neuroscience.
Potential as a STAT3 Inhibitor
The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in many human cancers and plays a key role in tumor cell proliferation, survival, and angiogenesis.[13] Azetidine-based compounds have been identified as potent STAT3 inhibitors.[14] The bromo-fluorophenyl group could potentially enhance binding to the STAT3 protein, making 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine a valuable tool for studying STAT3 signaling and as a lead compound for the development of novel anticancer agents.
Navigating the Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine: A Technical Guide to Precursor Availability and Synthetic Strategy
For Researchers, Scientists, and Drug Development Professionals Executive Summary This in-depth technical guide provides a comprehensive overview of the commercial availability of precursors for the synthesis of 3-[(5-Br...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
This in-depth technical guide provides a comprehensive overview of the commercial availability of precursors for the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a valuable scaffold in medicinal chemistry. Due to the limited commercial availability of the final compound, this guide focuses on a practical and accessible two-step synthetic route commencing with commercially available starting materials. We present a detailed analysis of precursor sourcing, recommended synthetic protocols for reductive amination and subsequent deprotection, and expert insights to facilitate the efficient laboratory-scale synthesis of this important azetidine derivative.
Introduction
The azetidine motif is a cornerstone in modern drug discovery, prized for its ability to impart desirable physicochemical properties such as improved solubility, metabolic stability, and three-dimensional diversity to lead compounds.[1] Specifically, 3-substituted azetidines are key intermediates in the development of a range of therapeutics.[1] The target molecule of this guide, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, incorporates a substituted phenyl ring that offers multiple points for further chemical modification, making it a highly attractive building block for creating novel chemical entities. This guide addresses the critical need for a reliable and reproducible pathway to this compound by focusing on the procurement of its fundamental precursors and a robust synthetic strategy.
Commercial Availability of Key Precursors
Precursor 1: 5-Bromo-2-fluorobenzaldehyde
This substituted benzaldehyde is a stable, commercially available solid. It serves as the electrophilic component in the key synthetic step.
The nucleophilic component, 3-(aminomethyl)azetidine, is typically supplied with the azetidine nitrogen protected, most commonly with a tert-butyloxycarbonyl (Boc) group. This prevents unwanted side reactions and allows for a more controlled synthesis. The use of the hydrochloride salt of the Boc-protected amine is also common, which can be neutralized in situ.
The most logical and field-proven approach to synthesize 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine from the commercially available precursors is a two-step sequence:
Reductive Amination: Formation of the C-N bond between 5-Bromo-2-fluorobenzaldehyde and N-Boc-3-(aminomethyl)azetidine.
Deprotection: Removal of the Boc protecting group to yield the final target molecule.
Overall Synthetic Workflow
Detailed Experimental Protocols
The following protocols are based on established methodologies for reductive amination and Boc deprotection, providing a self-validating system for the synthesis.
Protocol 1: Reductive Amination
This protocol details the coupling of the aldehyde and the protected amine using a mild and selective reducing agent.[6]
Reductive Amination Workflow
Step-by-Step Methodology:
To a solution of 5-Bromo-2-fluorobenzaldehyde (1 equivalent, 20 mmol) in ethyl acetate (40 mL), add N-Boc-3-(aminomethyl)azetidine (1.1 equivalents, 22 mmol).[6]
Add sodium triacetoxyborohydride (1.2 equivalents, 24 mmol) portion-wise to the stirred mixture.[6]
Stir the reaction mixture at room temperature for 6 hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution (20 mL).[6]
Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).[6]
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[6]
Purify the resulting residue by flash column chromatography to afford N-Boc-3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Protocol 2: N-Boc Deprotection
This protocol describes the removal of the Boc protecting group under acidic conditions to yield the final product. Two common and effective methods are presented.
Dissolve the N-Boc protected azetidine (1 equivalent) in 1,4-dioxane.[8]
Add a solution of 4M HCl in dioxane (typically 2-3 equivalents of HCl).[8]
Stir the mixture at room temperature for 2 hours, monitoring by TLC.[8]
Concentrate the reaction mixture under reduced pressure to obtain the hydrochloride salt of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.[8]
Procurement and Strategic Considerations
For researchers and drug development professionals, establishing a reliable supply chain for key intermediates is paramount. The precursors highlighted in this guide are available from multiple reputable vendors, which mitigates the risk of supply chain disruptions. When planning for larger scale synthesis, it is advisable to contact suppliers directly to inquire about bulk pricing and availability. The use of the Boc-protected azetidine adds two steps (protection and deprotection) to the overall synthesis if starting from an unprotected azetidine. However, the commercial availability and stability of the Boc-protected form often make it the more practical starting point for laboratory-scale synthesis.
Conclusion
While 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is not a stock commercial product, its synthesis is readily achievable through a straightforward and robust two-step sequence from commercially available precursors. By following the detailed protocols for reductive amination and N-Boc deprotection outlined in this guide, researchers can confidently and efficiently access this valuable building block for their drug discovery programs. The availability of the necessary starting materials from multiple suppliers ensures a stable foundation for the synthesis of this and related azetidine derivatives.
References
Common Organic Chemistry. Boc Deprotection - TFA. [Link]
Ombito, J. O., et al. (2025). Recent progress in synthesis of 3-functionalized azetidines. Arkivoc, 2025(1), 202512430.
Common Organic Chemistry. Boc Deprotection - HCl. [Link]
Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M). Peptide Science, 58(5), 338-341.
O'Neil, I. A., et al. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(20), 8846-8857.
Xu, J. X., et al. (2011). Synthesis of Azetidines. Progress in Chemistry, 23(1), 165-177.
Gaunt, M. J., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Chemical Society Reviews, 50(6), 3684-3715.
O'Brien, P., et al. (2014). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 94-97.
University of Arizona. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). [Link]
Bartesaghi, A., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Conditions. International Journal of Organic Chemistry, 2(2), 147-150.
Reddit. Advice on N-boc deprotection in the presence of acid sensitive groups. [Link]
The Royal Society of Chemistry. Direct Asymmetric Reductive Amination of α-Keto Acetals. [Link]
UNIPI. Reductive Amination Reaction for the Functionalization of Cellulose Nanocrystals. [Link]
Watson, A. J. B., et al. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry, 15(1), 213-220.
BYU ScholarsArchive. An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. [Link]
Application Note: A Validated Protocol for the Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for Drug Discovery Scaffolds
Abstract The azetidine motif is a privileged scaffold in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as improved solubility, metabolic stability, and three-dimen...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The azetidine motif is a privileged scaffold in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as improved solubility, metabolic stability, and three-dimensional complexity.[1][2] This document provides a comprehensive, step-by-step protocol for the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a novel building block for pharmaceutical and agrochemical research. The synthesis is achieved through a robust and high-yielding one-pot reductive amination procedure, utilizing commercially available starting materials.[3][4][5] This protocol is designed for reproducibility and scalability, offering researchers a reliable method to access this valuable compound for library synthesis and lead optimization campaigns.
Introduction and Scientific Rationale
Azetidines, as strained four-membered nitrogen heterocycles, occupy a unique chemical space between the highly reactive aziridines and the more flexible pyrrolidines.[1] This structural rigidity can favorably constrain the conformation of drug candidates, leading to enhanced binding affinity and selectivity. The target molecule, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, incorporates three key features for drug discovery:
Azetidine Ring: Acts as a polar, sp³-rich scaffold to improve pharmacokinetic profiles.
Bromine Atom: Serves as a versatile handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).
Fluoro Substituent: Can enhance metabolic stability and modulate the pKa of adjacent functional groups, often improving cell permeability and binding interactions.
The chosen synthetic strategy is direct reductive amination , a cornerstone of medicinal chemistry for its efficiency and broad functional group tolerance.[6][7] This one-pot method involves the in-situ formation of an iminium ion from an aldehyde and an amine, which is then immediately reduced by a mild and selective hydride agent.[7] For this protocol, Sodium Triacetoxyborohydride (NaBH(OAc)₃, or STAB) is selected as the reducing agent.
Causality of Reagent Selection:
Sodium Triacetoxyborohydride (STAB): Unlike stronger reducing agents (e.g., NaBH₄), STAB is exceptionally mild and chemoselective. It reduces the protonated iminium ion intermediate much faster than the starting aldehyde, preventing the formation of the corresponding alcohol byproduct.[6][8] Its efficacy in neutral or weakly acidic conditions is ideal for preventing the degradation of the acid-sensitive azetidine ring and avoids the use of toxic reagents like sodium cyanoborohydride.[7][8]
1,2-Dichloroethane (DCE) as Solvent: DCE is a preferred solvent for STAB-mediated reductive aminations because it is aprotic and effectively solubilizes the reagents and intermediates.[8]
Triethylamine (TEA): Azetidine is typically supplied as a hydrochloride salt to improve shelf stability.[4][9] A stoichiometric amount of a non-nucleophilic base like TEA is required to liberate the free azetidine base in situ for the reaction.
Overall Synthetic Scheme
Figure 1: Reductive amination of 5-Bromo-2-fluorobenzaldehyde with Azetidine hydrochloride to yield the target product.
Experimental Protocol
This protocol is designed for a 5 mmol scale and can be adjusted as needed. All operations should be performed in a well-ventilated fume hood.
3.1. Materials and Equipment
Reagent/Material
Grade
Supplier Example
5-Bromo-2-fluorobenzaldehyde
≥97%
Sigma-Aldrich, TCI
Azetidine hydrochloride
≥97%
Thermo Scientific, Manchester Organics
Sodium Triacetoxyborohydride (STAB)
Reagent Grade
Sigma-Aldrich
Triethylamine (TEA)
≥99.5%, anhydrous
Sigma-Aldrich
1,2-Dichloroethane (DCE)
Anhydrous, ≥99.8%
Sigma-Aldrich
Dichloromethane (DCM)
ACS Grade
Fisher Scientific
Ethyl Acetate (EtOAc)
ACS Grade
Fisher Scientific
Hexanes
ACS Grade
Fisher Scientific
Saturated aq. NaHCO₃ Solution
-
Lab Prepared
Brine
-
Lab Prepared
Anhydrous Sodium Sulfate (Na₂SO₄)
Reagent Grade
Fisher Scientific
Silica Gel
60 Å, 230-400 mesh
Standard Supplier
Equipment: 100 mL round-bottom flask, magnetic stirrer and stir bar, argon/nitrogen inlet, dropping funnel, standard glassware for workup, rotary evaporator, flash chromatography system.
3.2. Step-by-Step Synthesis Procedure
Reaction Setup: To a 100 mL oven-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 5-Bromo-2-fluorobenzaldehyde (1.015 g, 5.0 mmol, 1.0 eq) and Azetidine hydrochloride (0.468 g, 5.0 mmol, 1.0 eq).
Base Addition: To the resulting suspension, add triethylamine (0.77 mL, 5.5 mmol, 1.1 eq) dropwise via syringe at room temperature. Stir the mixture for 15 minutes. The suspension should become clearer as the free azetidine base is formed.
Addition of Reducing Agent: Carefully add Sodium Triacetoxyborohydride (STAB) (1.27 g, 6.0 mmol, 1.2 eq) portion-wise over 5 minutes. Note: The reaction may be mildly exothermic.
Reaction Monitoring: Stir the reaction mixture vigorously at room temperature for 6-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 30% Ethyl Acetate in Hexanes. The disappearance of the aldehyde (visualized with a KMnO₄ stain) indicates reaction completion.
Work-up and Extraction:
Once the reaction is complete, carefully quench the mixture by slowly adding 25 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir for 10 minutes until gas evolution ceases.
Transfer the mixture to a separatory funnel. Separate the organic layer.
Extract the aqueous layer with dichloromethane (DCM) (2 x 25 mL).
Combine all organic layers and wash with brine (1 x 30 mL).
Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.
Purification: Purify the crude residue by flash column chromatography on silica gel.[10][11]
Eluent System: A gradient of 10% to 40% Ethyl Acetate in Hexanes containing 0.5% Triethylamine (to prevent the amine product from streaking on the acidic silica).
Collect fractions containing the desired product (identified by TLC) and concentrate under reduced pressure to afford 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a pure compound.
Application Note: A High-Throughput Screening Workflow for the Characterization of Novel Azetidine-Based Scaffolds
Featuring 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a Case Study Abstract The azetidine ring is a privileged scaffold in modern medicinal chemistry, prized for its ability to confer favorable physicochemical and pha...
Author: BenchChem Technical Support Team. Date: January 2026
Featuring 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a Case Study
Abstract
The azetidine ring is a privileged scaffold in modern medicinal chemistry, prized for its ability to confer favorable physicochemical and pharmacokinetic properties to drug candidates, such as enhanced metabolic stability, solubility, and target affinity.[1][2][3] This application note presents a comprehensive, field-proven workflow for the integration and evaluation of novel, uncharacterized azetidine derivatives in a high-throughput screening (HTS) campaign. Using 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a representative test compound, we provide detailed protocols for every stage of early-stage discovery, from compound management and primary screening to robust hit validation using orthogonal biophysical methods. The methodologies described herein are designed to be target-agnostic but are exemplified using a common tyrosine kinase assay, providing researchers with a validated framework to de-risk novel chemical matter and accelerate the identification of qualified hits for drug development programs.
Introduction: The Value of the Azetidine Scaffold
Azetidines, four-membered nitrogen-containing heterocycles, have emerged as vital motifs in drug discovery.[1][4] Their unique structural features, including high ring strain and a pronounced three-dimensional character, distinguish them from more common cyclic amines like pyrrolidine or piperidine.[3] The incorporation of an azetidine moiety can significantly improve a molecule's pharmacological profile. Several FDA-approved drugs, such as the JAK inhibitor baricitinib and the MEK inhibitor cobimetinib, feature an azetidine ring, underscoring its therapeutic relevance.[1][2]
Despite the scaffold's potential, individual derivatives like 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, often found in large screening libraries, lack characterization. The critical first step in unlocking their potential is a robust, efficient, and reliable screening cascade. This guide provides the necessary protocols and scientific rationale to systematically evaluate such compounds.
Compound Management: The Foundation of Reliable Data
Physicochemical Properties
Understanding the basic properties of a compound is essential for designing appropriate handling and assay protocols.
Property
Value (Predicted)
Source
Molecular Formula
C₁₀H₁₁BrFN
-
Molecular Weight
244.10 g/mol
-
XLogP3
2.5
PubChem Analog
Hydrogen Bond Donors
1
PubChem Analog
Hydrogen Bond Acceptors
2
PubChem Analog
Rotatable Bonds
2
PubChem Analog
Note: These values are based on predictions for the specified chemical structure, similar to data found for analogous compounds on platforms like PubChem.[8]
Protocol for Stock Solution Preparation and Storage
Causality: Dimethyl sulfoxide (DMSO) is the standard solvent for HTS compound libraries due to its high solubilizing power and miscibility with aqueous assay buffers.[9] Preparing a high-concentration stock (typically 10 mM) allows for minimal solvent carryover into the final assay, reducing the risk of solvent-induced artifacts. Storage at -20°C or lower minimizes degradation over time.
Acoustic liquid handler (e.g., Echo®) or a calibrated multichannel pipette
Barcoded, sterile microtubes or 96-well deep-well plates
Plate sealer
Procedure:
Tare: On a calibrated analytical balance, accurately weigh the vial containing the compound. Record the mass.
Dispense: Carefully transfer the desired amount of solid compound into a sterile microtube. Re-weigh the original vial to determine the exact mass transferred.
Solubilization: Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10 mM. For example, for 2.44 mg of the compound (MW 244.10), add 1.0 mL of DMSO.
Mix: Vortex the solution for 10-15 minutes at room temperature to ensure complete dissolution. Visually inspect for any undissolved particulates.
Aliquot & Store: Aliquot the 10 mM stock solution into barcoded storage tubes or plates to create "mother plates." This avoids repeated freeze-thaw cycles of the primary stock.
Storage: Heat-seal the plates and store them at -20°C in a desiccated environment. For long-term storage (>6 months), -80°C is recommended.
Primary Screening: Identifying Initial Hits
The goal of the primary screen is to rapidly test the entire compound library at a single concentration to identify "primary hits."[10] For this application note, we will use a generic, commercially available biochemical assay for a hypothetical target: "Kinase-X." The ADP-Glo™ Kinase Assay is an excellent choice as it measures kinase activity by quantifying the amount of ADP produced, a universal product of kinase reactions.
HTS Workflow Overview
The overall process follows a logical progression from initial screening to a confirmed, validated hit. This workflow is designed to systematically eliminate false positives and build confidence in the biological activity of the selected compounds.
Caption: High-throughput screening and hit validation cascade.
Protocol: Primary Kinase-X HTS in 384-Well Format
Principle: This protocol measures the inhibition of Kinase-X. Low luminescence signal indicates low ADP production, signifying potent inhibition of the kinase by the test compound.
Materials:
Assay-ready "daughter" plates containing 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and other library compounds at 100 µM in DMSO.
Recombinant Kinase-X enzyme.
Kinase-X substrate peptide and ATP.
ADP-Glo™ Reagent and Kinase Detection Reagent.
White, solid-bottom 384-well assay plates.
Multichannel pipette or automated liquid dispenser.
Plate reader capable of luminescence detection.
Plate Layout (Example Quadrant):
Well
Content
Purpose
1-22
Library Compounds
Test wells
23
Staurosporine (1 µM)
Positive Control (Max Inhibition)
24
DMSO (0.1%)
Negative Control (No Inhibition)
Procedure:
Compound Dispensing: Using an acoustic liquid handler, transfer 50 nL of compound from the 100 µM daughter plate into the corresponding wells of the 384-well assay plate. Transfer 50 nL of DMSO for negative controls and 50 nL of a known inhibitor (e.g., Staurosporine) for positive controls. This results in a final compound concentration of 10 µM in a 50 µL assay volume.
Enzyme Addition: Add 25 µL of 2X Kinase-X enzyme solution (prepared in assay buffer) to all wells.
Initiate Reaction: Add 25 µL of 2X Substrate/ATP solution to all wells to start the kinase reaction. The final volume is 50 µL.
Incubation: Seal the plate and incubate for 60 minutes at room temperature.
Stop Reaction & Detect ADP: Add 25 µL of ADP-Glo™ Reagent to all wells. Incubate for 40 minutes at room temperature. This stops the kinase reaction and depletes the remaining ATP.
Luminescence Generation: Add 50 µL of Kinase Detection Reagent to all wells. This converts the generated ADP into ATP, which drives a luciferase reaction. Incubate for 30 minutes at room temperature.
Read Plate: Measure the luminescence signal on a compatible plate reader.
Data Analysis and Quality Control
Self-Validation: The Z-factor (Z') is a statistical measure used to judge the quality of an HTS assay.[11] A Z' value between 0.5 and 1.0 indicates an excellent assay, providing confidence in the results.
SD_pos and Mean_pos are the standard deviation and mean of the positive controls.
SD_neg and Mean_neg are the standard deviation and mean of the negative controls.
Hit Selection: A primary hit is typically defined as a compound that causes an inhibition level greater than three standard deviations from the mean of the negative controls (DMSO).
Hit Validation: From Putative Hit to Confirmed Activity
A primary hit is not a validated hit. A significant portion of initial hits can be false positives arising from various artifacts.[12] A rigorous validation cascade is essential to eliminate these and confirm that the compound's activity is real, on-target, and dose-dependent.[13][14]
Dose-Response Confirmation
Primary hits must be re-tested across a range of concentrations to confirm their activity and determine their potency (IC₅₀). This step helps to eliminate compounds that were active only at the high concentration used in the primary screen.
Hypothetical Results Table:
Compound ID
Primary % Inhibition
IC₅₀ (µM)
Hill Slope
R²
Status
Cmpd-A01
85.2%
1.2
1.1
0.99
Confirmed Hit
Cmpd-B07
79.5%
> 20
N/A
N/A
False Positive
Cmpd-C11
91.0%
0.8
1.0
0.98
Confirmed Hit
Protocol: Orthogonal Assay for Direct Target Engagement
Causality: An orthogonal assay measures the same biological event (target binding) using a different technology.[12][13] This is the most robust method for ruling out technology-specific artifacts (e.g., interference with the luciferase system in the primary assay). A Thermal Shift Assay (TSA) is an excellent choice as it directly measures the stabilization of the target protein upon ligand binding.
Introduction: The Azetidine Scaffold as a Privileged Structure in Drug Discovery
An In-Depth Technical Guide to the In Vitro Evaluation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine: A Novel Chemical Entity The azetidine ring, a four-membered nitrogen-containing heterocycle, is a recognized "privile...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the In Vitro Evaluation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine: A Novel Chemical Entity
The azetidine ring, a four-membered nitrogen-containing heterocycle, is a recognized "privileged scaffold" in medicinal chemistry. Its unique conformational constraints and ability to serve as a bioisosteric replacement for other functional groups have led to its incorporation into a number of successful therapeutic agents.[1] The diverse biological activities of azetidine derivatives span a wide range, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[2] The specific compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, represents a novel chemical entity with potential for biological activity. The bromo- and fluoro-substituents on the phenyl ring can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, making it a compelling candidate for biological screening.
This guide provides a comprehensive framework for the initial in vitro characterization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. Given its novelty, a tiered, hypothesis-driven screening approach is recommended to elucidate its potential therapeutic value. The following sections detail a strategic workflow, from initial cytotoxicity profiling to more specific mechanistic assays, based on the known activities of structurally related azetidine-containing molecules.
Part 1: Initial Profiling - A Tiered Assay Cascade for Target Identification
The initial evaluation of a novel compound should follow a logical progression from broad phenotypic screening to more target-specific assays. This approach maximizes resource efficiency and allows for data-driven decision-making at each stage.
Figure 1: A tiered workflow for the in vitro characterization of a novel compound.
Part 2: Foundational Assays - Cytotoxicity and Cell Viability
A fundamental first step in characterizing any new chemical entity is to assess its effect on cell viability. This provides an initial indication of biological activity and establishes a concentration range for subsequent, more specific assays. The MTT or MTS assay is a robust and widely used colorimetric method for this purpose.
Protocol: MTT Assay for General Cytotoxicity
Objective: To determine the concentration-dependent effect of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine on the metabolic activity of a representative cell line (e.g., HEK293 for non-cancerous, or a common cancer cell line like MCF-7).
Principle: Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.[2]
Materials:
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, dissolved in DMSO to create a 10 mM stock solution.
Human cell line (e.g., MCF-7 breast cancer cells).
Complete growth medium (e.g., DMEM with 10% FBS).
MTT solution (5 mg/mL in PBS).
Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).
96-well microplates.
Multi-channel pipette.
Microplate reader (570 nm absorbance).
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compound in complete growth medium. A typical starting range would be from 100 µM down to 0.1 µM. Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. Include vehicle control (DMSO) and untreated control wells.
Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.
MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well. Incubate for another 2-4 hours.
Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).
Parameter
Description
Cell Line
e.g., MCF-7
Seeding Density
8,000 cells/well
Incubation Time
72 hours
IC₅₀
To be determined
Part 3: Mechanistic Assays - Investigating Potential Targets
Based on the activities of other azetidine derivatives, several key cellular pathways are logical starting points for more detailed investigation.[3][4][5] These include assays for kinase inhibition and effects on the cytoskeleton.
Several azetidine-containing compounds have been identified as inhibitors of vascular endothelial growth factor receptor 2 (VEGFR-2), a key regulator of angiogenesis.[4][6] An in vitro kinase assay can directly measure the ability of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine to inhibit VEGFR-2 activity.
Figure 2: A simplified diagram of the VEGFR-2 signaling pathway.
Protocol: In Vitro VEGFR-2 Kinase Assay (Luminescent)
Objective: To quantify the inhibitory effect of the test compound on VEGFR-2 kinase activity.
Principle: This assay measures the amount of ATP remaining in solution following a kinase reaction. The less ATP present, the more active the kinase. A luminescent signal is generated that is proportional to the amount of ATP.
Materials:
Recombinant human VEGFR-2 enzyme.
Kinase substrate (e.g., a generic tyrosine kinase substrate peptide).
ATP.
Kinase assay buffer.
ADP-Glo™ Kinase Assay kit (Promega) or similar.
Test compound and a known VEGFR-2 inhibitor (e.g., Sorafenib) as a positive control.[6]
Procedure:
Reaction Setup: In a 96-well plate, add the kinase buffer, the test compound at various concentrations, and the VEGFR-2 enzyme.
Initiate Reaction: Add the substrate and ATP to initiate the kinase reaction. Incubate for a specified time (e.g., 60 minutes) at room temperature.
Terminate Reaction & Detect ATP: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.
Generate Luminescence: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction.
Data Acquisition: Measure the luminescence using a plate-reading luminometer.
Data Analysis:
A lower luminescent signal indicates higher kinase activity (more ATP consumed).
Calculate the percentage of inhibition for each compound concentration relative to the no-compound control.
Plot the percentage of inhibition against the log of the compound concentration to determine the IC₅₀ value.
The azetidin-2-one (β-lactam) core, structurally related to the azetidine scaffold, is present in compounds that act as microtubule-disrupting agents by interacting with the colchicine-binding site of tubulin.[3][5] It is plausible that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine could have similar effects.
Protocol: Cell-Free Tubulin Polymerization Assay
Objective: To determine if the test compound inhibits the polymerization of tubulin into microtubules in a cell-free system.
Principle: Purified tubulin will polymerize into microtubules in the presence of GTP and at 37°C. This polymerization can be monitored by measuring the increase in light scattering or fluorescence of a reporter dye.
Materials:
Tubulin polymerization assay kit (e.g., from Cytoskeleton, Inc.). This typically includes purified tubulin, GTP, and a fluorescent reporter.
Assay buffer.
Test compound.
Known tubulin inhibitor (e.g., colchicine) as a positive control and a polymerization enhancer (e.g., paclitaxel) as another control.
Fluorescence plate reader with temperature control (37°C).
Procedure:
Preparation: Prepare serial dilutions of the test compound.
Reaction Mixture: In a 96-well plate, mix the assay buffer, the fluorescent reporter, and the test compound.
Initiation: Add the cold tubulin/GTP solution to each well.
Monitoring: Immediately place the plate in the fluorescence reader pre-warmed to 37°C and begin recording the fluorescence intensity every minute for 60 minutes.
Data Analysis:
Plot fluorescence intensity versus time for each concentration.
Inhibition is observed as a decrease in the rate and extent of polymerization compared to the vehicle control.
Determine the IC₅₀ value by plotting the maximum polymerization rate or final fluorescence value against the log of the compound concentration.
Conclusion and Future Directions
This guide outlines a strategic and experimentally robust approach to the initial in vitro characterization of the novel compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The proposed tiered workflow, beginning with broad cytotoxicity screening and progressing to specific, hypothesis-driven mechanistic assays, provides a clear path to understanding its biological potential. The detailed protocols for cytotoxicity, kinase inhibition, and tubulin polymerization assays serve as a practical starting point for any researcher in the field of drug discovery. Positive results in any of these assays would warrant further investigation, including secondary cell-based assays (e.g., cell cycle analysis, apoptosis assays), and eventually, in vivo efficacy and safety studies. The versatility of the azetidine scaffold suggests that this compound could hold significant therapeutic promise, and the methodologies described herein are the critical first steps in unlocking that potential.
References
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PubChem. (n.d.). 3-[5-Bromo-2-(4-bromo-phenoxy)-phenoxy]-azetidine. Retrieved from [Link]
PubChem. (n.d.). 3-(5-Bromo-2-phenoxy-phenoxy)-3-methyl-azetidine. Retrieved from [Link]
Ismail, M., et al. (2023). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society. Retrieved from [Link]
Rana, A., et al. (2023). Discovery of new anticancer thiourea-azetidine hybrids: design, synthesis, in vitro antiproliferative, SAR, in silico molecular docking against VEGFR-2, ADMET, toxicity, and DFT studies. Journal of Biomolecular Structure and Dynamics, 41(15), 7385-7403. doi:10.1080/07391102.2022.2125607. Retrieved from [Link]
McCarthy, C. G., et al. (2021). Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. Molecules, 26(11), 3326. doi:10.3390/molecules26113326. Retrieved from [Link]
Li, H., et al. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. European Journal of Medicinal Chemistry, 294, 117735. doi:10.1016/j.ejmech.2025.117735. Retrieved from [Link]
Bolli, M. H., et al. (2012). The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist. Journal of Medicinal Chemistry, 55(17), 7849-7861. doi:10.1021/jm3009103. Retrieved from [Link]
Khan, I., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 29(18), 4349. doi:10.3390/molecules29184349. Retrieved from [Link]
Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. ResearchGate. Retrieved from [Link]
Almalki, A. S., et al. (2024). Design, Synthesis and Biological Assessment of N′-(2-Oxoindolin-3-ylidene)-6-methylimidazo[2,1-b]thiazole-5-carbohydrazides as Potential Anti-Proliferative Agents toward MCF-7 Breast Cancer. Molecules, 29(4), 782. doi:10.3390/molecules29040782. Retrieved from [Link]
Dana Bioscience. (n.d.). 3-[(2-Bromo-5-chlorophenyl)methoxy]azetidine 1g. Retrieved from [Link]
Application Notes & Protocols: In Vivo Evaluation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine in Preclinical Animal Models
Introduction: Unveiling the Therapeutic Potential of a Novel Azetidine Compound The azetidine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into centrally active agents due to its fav...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling the Therapeutic Potential of a Novel Azetidine Compound
The azetidine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into centrally active agents due to its favorable physicochemical properties that facilitate blood-brain barrier penetration. The compound 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a novel molecule whose structural motifs—a bromofluorophenyl group attached to an azetidine core—suggest a potential interaction with monoamine transporters. Specifically, this structural class shares features with known serotonin (SERT) and norepinephrine (NET) reuptake inhibitors (SNRIs). Dual-acting SNRIs have established clinical efficacy in treating major depressive disorder and neuropathic pain.[1][2]
These application notes provide a comprehensive guide for researchers and drug development professionals to conduct initial in vivo characterization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The protocols outlined herein are designed to rigorously assess its potential antidepressant-like and analgesic activities in validated rodent models. The experimental designs emphasize scientific integrity, providing a self-validating framework for generating robust and interpretable preclinical data.
Part 1: Pharmacological Rationale and Target Engagement Strategy
Based on its chemical structure, the primary hypothesis is that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine functions as a dual serotonin-norepinephrine reuptake inhibitor. The initial in vivo studies should therefore focus on behavioral assays sensitive to acute changes in serotonergic and noradrenergic neurotransmission.
Diagram: Proposed Mechanism of Action
The diagram below illustrates the hypothesized mechanism of action, where the compound blocks both SERT and NET, leading to an increase in synaptic concentrations of serotonin (5-HT) and norepinephrine (NE).
Introduction to 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and its Pharmacological Investigation
As a Senior Application Scientist, this guide provides detailed cell-based assay protocols to characterize the pharmacological profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This document offers a framework for...
Author: BenchChem Technical Support Team. Date: January 2026
As a Senior Application Scientist, this guide provides detailed cell-based assay protocols to characterize the pharmacological profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This document offers a framework for investigating its activity as a potential monoamine reuptake inhibitor and assessing its cellular effects.
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a synthetic compound with a structure suggestive of interaction with neurotransmitter systems. The characterization of such novel compounds is a critical step in drug discovery. Cell-based assays are indispensable tools in this process, offering insights into a compound's mechanism of action, potency, selectivity, and potential off-target effects in a biologically relevant context.[1] This guide details a strategic series of cell-based assays to elucidate the pharmacological profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, with a primary focus on its potential role as a monoamine transporter inhibitor.
Monoamine transporters, including the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT), are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thereby regulating neurotransmission.[2][3][4] These transporters are significant drug targets for a range of neurological and psychiatric disorders.[5][6] The protocols outlined below will enable researchers to determine if 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine inhibits one or more of these transporters and to assess its general effects on cell health.
The primary functional assessment of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine involves determining its inhibitory activity on SERT, NET, and DAT. Modern fluorescence-based assays offer a sensitive and high-throughput alternative to traditional radiolabeled methods.[5][6][7] These assays utilize a fluorescent substrate that mimics the natural neurotransmitter and is transported into cells expressing the specific transporter.[5][8] Inhibition of this uptake by a test compound results in a decrease in intracellular fluorescence, which can be quantified to determine the compound's potency (IC50).[9]
Experimental Workflow for Monoamine Transporter Uptake Inhibition Assay
Caption: Mechanism of the Fluo-4 based calcium flux assay for detecting GPCR activation.
Data Interpretation and Conclusion
The data generated from these assays will provide a comprehensive initial pharmacological profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Potency and Selectivity: The IC50 values from the monoamine transporter assays will determine the compound's potency and its selectivity for SERT, NET, and DAT. A compound is considered selective if its IC50 value for one transporter is significantly lower (typically >10-fold) than for the others.
Cytotoxicity: The cell viability assay results are crucial for validating the primary screen. If the compound shows significant cytotoxicity at concentrations where it inhibits transporter activity, the observed inhibition may be an artifact of cell death rather than a specific interaction with the transporter. Ideally, the cytotoxic concentration (CC50) should be much higher than the IC50 for transporter inhibition.
Off-Target Effects: The calcium flux assay provides a preliminary screen for off-target GPCR activity. A positive result would warrant further investigation into which specific GPCRs are being activated.
References
O'Brien, J., Wilson, I., Orton, T., & Pognan, F. (2000). Investigation of the Alamar Blue (resazurin) fluorescent dye for the assessment of mammalian cell cytotoxicity. European Journal of Biochemistry, 267(17), 5421-5426. (Note: While a direct link for this specific older paper isn't in the provided search, the principle is widely established and cited in resources like.)[10]
Salahpour, A., Ramsey, A. J., & Medvedev, I. O. (2018). Development of serotonin transporter reuptake inhibition assays using JAR cells. Methods and Protocols, 1(2), 17. Retrieved from [Link]
Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Retrieved from [Link]
BioIVT. (n.d.). NET Transporter Assay. Retrieved from [Link]
Biocompare. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays. Retrieved from [Link]
Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica, 33(3), 372-384. Retrieved from [Link]
Sitte, H. H., & Freissmuth, M. (2015). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology, 68, 12.15.1-12.15.19. Retrieved from [Link]
Molecular Devices. (n.d.). A Fluorescence-Based Neurotransmitter Transporter Uptake Assay. Retrieved from [Link]
Eurofins DiscoverX. (n.d.). DAT Human Dopamine Transporter Functional Antagonist Uptake LeadHunter Assay. Retrieved from [Link]
Tian, J., et al. (2020). Detecting and measuring of GPCR signaling – comparison of human induced pluripotent stem cells and immortal cell lines. Journal of Cellular and Molecular Medicine, 24(16), 8896-8910. Retrieved from [Link]
BioIVT. (n.d.). SERT Transporter Assay. Retrieved from [Link]
BioIVT. (n.d.). DAT Transporter Assay. Retrieved from [Link]
Eurofins DiscoverX. (n.d.). SERT Human Serotonin Transporter Functional Antagonist Uptake LeadHunter Assay. Retrieved from [Link]
van der Velden, W. J. C., et al. (2021). Label-free high-throughput screening assay for the identification of norepinephrine transporter (NET/SLC6A2) inhibitors. Scientific Reports, 11(1), 12297. Retrieved from [Link]
Riss, T. (2011, December 5). Considerations for Successful Cell-Based Assays I: Choosing Your Cells. Promega Connections. Retrieved from [Link]
ICE Bioscience. (2025, April 29). GPCR Signaling Assay Applications in High-Throughput Screening. Retrieved from [Link]
Steiner, N., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 649. Retrieved from [Link]
Shi, Y. (2014). Activity assay of membrane transport proteins. Protein & Cell, 5(4), 263-267. Retrieved from [Link]
Gamp, A., et al. (2022). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Analytical Chemistry, 94(35), 12093-12102. Retrieved from [Link]
Kim, J., et al. (2019). Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters. International Journal of Molecular Sciences, 20(21), 5349. Retrieved from [Link]
Immunologix. (2021, September 24). Cell Based Assays in Drug Development: Comprehensive Overview. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). In Vitro Cell Based Assays - Assay Guidance Manual. Retrieved from [Link]
Steiner, N., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 649. Retrieved from [Link]
Sorensen, L., et al. (2021). Multiplexed fluorescence imaging of GPCR downstream signaling dynamics at the single-cell level. bioRxiv. Retrieved from [Link]
Coleman, J. A., et al. (2022). Structure-based Discovery of Conformationally Selective Inhibitors of the Serotonin Transporter. bioRxiv. Retrieved from [Link]
van der Velden, W. J. C., et al. (2023). Proteochemometric Modeling Identifies Chemically Diverse Norepinephrine Transporter Inhibitors. Journal of Chemical Information and Modeling, 63(7), 2132-2146. Retrieved from [Link]
ResearchGate. (2023, July 14). What is the optimized protocol for the Fluo 4 NW calcium assay in THP1-differentiated macrophages?. Retrieved from [Link]
Brouwer, K. L., et al. (2013). Membrane Vesicle ABC Transporter Assays for Drug Safety Assessment. Methods in Molecular Biology, 1037, 217-234. Retrieved from [Link]
Patsnap Synapse. (2025, May 29). How is transporter interaction assessed?. Retrieved from [Link]
Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Retrieved from [Link]
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Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Retrieved from [Link]
Application Notes and Protocols: Profiling 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for CNS Drug Discovery
Introduction: The Azetidine Scaffold in CNS Drug Discovery and the Promise of a Novel Phenylmethyl Derivative The azetidine motif, a four-membered nitrogen-containing heterocycle, has garnered significant interest in med...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Azetidine Scaffold in CNS Drug Discovery and the Promise of a Novel Phenylmethyl Derivative
The azetidine motif, a four-membered nitrogen-containing heterocycle, has garnered significant interest in medicinal chemistry for its unique structural and physicochemical properties.[1] Its inherent ring strain and three-dimensional character can confer improved solubility, metabolic stability, and pharmacokinetic profiles upon parent compounds, making it an attractive scaffold for CNS-penetrant drug candidates.[1][2] The strategic incorporation of azetidine rings can lead to novel molecular frameworks with the potential to interact with key biological targets in the central nervous system with high affinity and selectivity.[3][4][5]
This document outlines a comprehensive strategy for the preclinical characterization of a novel azetidine-containing compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine . Given its structural features, particularly the substituted phenylmethyl moiety, this compound is a candidate for interaction with monoamine transporters, which are critical regulators of neurotransmission in the CNS.[6][7][8] Dysregulation of the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters is implicated in the pathophysiology of numerous CNS disorders, including depression, anxiety, and attention-deficit hyperactivity disorder (ADHD).[7][9][10] Consequently, these transporters are validated targets for a wide range of psychotropic medications.[11][12][13][14][15]
These application notes provide detailed protocols for a tiered approach to evaluating 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, beginning with its fundamental interaction with monoamine transporters in vitro and progressing to an assessment of its potential anxiolytic and antidepressant effects in established in vivo behavioral models. The causality behind experimental choices is explained to provide a robust framework for researchers, scientists, and drug development professionals.
Part 1: In Vitro Characterization - Elucidating the Monoamine Transporter Interaction Profile
The initial phase of characterization is to determine if and how 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine interacts with the primary monoamine transporters: SERT, DAT, and NET. This is achieved through a combination of radioligand binding assays to assess binding affinity (Kᵢ) and neurotransmitter uptake inhibition assays to determine functional potency (IC₅₀).[16][17]
Foundational Workflow for In Vitro Analysis
The logical progression for in vitro analysis involves first establishing binding to the transporters and then confirming a functional consequence of that binding.
Caption: Workflow for in vitro characterization of the test compound.
Protocol: Radioligand Binding Assays for SERT, DAT, and NET
This protocol determines the binding affinity (Kᵢ) of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for human SERT, DAT, and NET expressed in HEK293 cells. The assay measures the displacement of a specific high-affinity radioligand from the transporter by the test compound.[18][19]
Rationale: Establishing binding affinity is the first crucial step in identifying a compound's primary molecular targets. A high affinity for a particular transporter suggests it is a primary site of action.
Materials:
HEK293 cells stably expressing human SERT, DAT, or NET
Cell culture reagents
Membrane preparation buffer (50 mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA, protease inhibitor cocktail)
Binding buffer (50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4)
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine stock solution in DMSO
96-well plates, glass fiber filters, scintillation fluid, and a scintillation counter
Step-by-Step Methodology:
Membrane Preparation:
Harvest HEK293 cells expressing the target transporter.
Homogenize cells in ice-cold membrane preparation buffer.
Centrifuge at 1,000 x g for 3 minutes to remove nuclei and large debris.
Centrifuge the supernatant at 20,000 x g for 10 minutes at 4°C to pellet membranes.
Wash the pellet by resuspending in fresh buffer and repeating the centrifugation.
Resuspend the final pellet in binding buffer and determine the protein concentration (e.g., using a BCA assay).
Competitive Binding Assay:
In a 96-well plate, add in order:
150 µL of membrane preparation (typically 5-20 µg of protein).
50 µL of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine at various concentrations (e.g., 0.1 nM to 10 µM) or vehicle (for total binding).
For determination of non-specific binding, add 50 µL of a high concentration of the appropriate competitor (e.g., 10 µM Desipramine for NET).
50 µL of the appropriate radioligand at a concentration near its Kₔ value.
Incubate the plate for 60 minutes at room temperature with gentle agitation to reach equilibrium.
Filtration and Measurement:
Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (pre-soaked in 0.3% polyethyleneimine) using a cell harvester.
Wash the filters four times with ice-cold wash buffer to remove unbound radioligand.
Dry the filters, add scintillation cocktail, and quantify radioactivity using a scintillation counter.
Data Analysis:
Calculate specific binding by subtracting non-specific binding from total binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific radioligand binding) using non-linear regression.
Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.
This protocol measures the functional potency (IC₅₀) of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine in blocking the uptake of radiolabeled neurotransmitters into cells expressing the respective transporters.[21][22][23]
Rationale: While a binding assay confirms interaction, an uptake assay confirms a functional consequence—the inhibition of the transporter's primary role. This is a more direct measure of the compound's pharmacological effect at the cellular level.
Materials:
HEK293 cells stably expressing human SERT, DAT, or NET, plated in 96-well plates
Krebs-HEPES buffer (KHB)
Radiolabeled substrates: [³H]Serotonin (5-HT) for SERT, [³H]Dopamine (DA) for DAT, [³H]Norepinephrine (NE) for NET
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine stock solution in DMSO
Scintillation fluid and counter
Step-by-Step Methodology:
Cell Preparation:
On the day of the assay, wash the adherent cells once with room temperature KHB.
Uptake Inhibition Assay:
Pre-incubate the cells for 10 minutes at room temperature with 50 µL of KHB containing various concentrations of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine or vehicle.
To determine non-specific uptake, use a high concentration of the appropriate selective inhibitor (e.g., 10 µM citalopram for SERT).
Initiate the uptake by adding 50 µL of KHB containing the radiolabeled substrate (e.g., [³H]5-HT for SERT).
Incubate for a short period to measure the initial rate of uptake (typically 1-5 minutes).[25]
Terminate the uptake by rapidly aspirating the buffer and washing the cells three times with ice-cold KHB.
Measurement and Data Analysis:
Lyse the cells with 1% SDS and transfer the lysate to scintillation vials.
Add scintillation cocktail and measure radioactivity.
Calculate specific uptake by subtracting non-specific uptake from total uptake.
Plot the percentage of specific uptake against the log concentration of the test compound.
Determine the IC₅₀ value using non-linear regression.
Hypothetical Data Presentation
The following table summarizes hypothetical quantitative data for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine at the human monoamine transporters.
Compound
Transporter
Assay Type
Cell Line
Radiotracer
Kᵢ (nM)
IC₅₀ (nM)
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
hSERT
Binding
HEK293
[³H]Citalopram
15.2
-
hSERT
Uptake Inhibition
HEK293
[³H]5-HT
-
25.8
hDAT
Binding
HEK293
[³H]WIN 35,428
150.6
-
hDAT
Uptake Inhibition
HEK293
[³H]DA
-
210.4
hNET
Binding
HEK293
[³H]Nisoxetine
89.7
-
hNET
Uptake Inhibition
HEK293
[³H]NE
-
112.3
Interpretation of Hypothetical Data: The data suggests that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a potent inhibitor of the serotonin transporter, with approximately 6-fold selectivity over the norepinephrine transporter and over 10-fold selectivity over the dopamine transporter. This profile is characteristic of a Selective Serotonin Reuptake Inhibitor (SSRI).[12][14][26]
Part 2: In Vivo Behavioral Pharmacology - Assessing Therapeutic Potential
Based on the in vitro profile suggesting SSRI-like activity, the next logical step is to evaluate the compound's potential anxiolytic and antidepressant effects in rodent behavioral models. These models are designed to elicit behaviors that are sensitive to clinically effective anxiolytic and antidepressant drugs.[27][28][29][30]
Workflow for In Vivo Behavioral Assessment
A standard workflow for assessing a potential anxiolytic and antidepressant involves a battery of tests that measure different aspects of anxiety- and depression-related behaviors.
Caption: Workflow for in vivo behavioral testing.
Protocol: Elevated Plus Maze (EPM) for Anxiolytic Activity
The EPM is a widely used test to assess anxiety-like behavior in rodents. The maze consists of two open arms and two closed arms. Anxiolytic compounds typically increase the time spent and the number of entries into the open arms.[27]
Rationale: This test leverages the natural aversion of rodents to open, elevated spaces. A reduction in this aversion, indicated by increased exploration of the open arms, is predictive of anxiolytic efficacy.
Materials:
Elevated plus maze apparatus for mice or rats
Video tracking software
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine formulated for injection (e.g., in saline with a solubilizing agent)
Vehicle control
Positive control (e.g., Diazepam)
Male C57BL/6 mice
Step-by-Step Methodology:
Acclimation and Dosing:
Acclimate mice to the testing room for at least 1 hour before the experiment.
Administer 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (at various doses), vehicle, or positive control via intraperitoneal (i.p.) injection 30 minutes prior to testing.
Testing Procedure:
Place a mouse at the center of the maze, facing one of the open arms.
Allow the mouse to explore the maze freely for 5 minutes.
Record the session using a video camera mounted above the maze.
Data Analysis:
Use video tracking software to score the following parameters:
Time spent in the open arms
Time spent in the closed arms
Number of entries into the open arms
Number of entries into the closed arms
Total distance traveled (to control for general locomotor effects)
Compare the data from the compound-treated groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). An anxiolytic effect is indicated by a significant increase in the time spent and entries into the open arms without a significant change in total distance traveled.
Protocol: Forced Swim Test (FST) for Antidepressant Activity
The FST is a common screening tool for antidepressant drugs. It is based on the principle that when rodents are placed in an inescapable container of water, they will eventually adopt an immobile posture. Antidepressant treatment reduces the duration of this immobility.[29][31]
Rationale: The state of immobility in the FST is interpreted as a form of "behavioral despair." A reduction in this immobility by a test compound is predictive of antidepressant potential.
Materials:
Glass cylinders (e.g., 25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth of 15 cm
Video recording equipment
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine formulated for injection
Vehicle control
Positive control (e.g., Fluoxetine)
Male C57BL/6 mice
Step-by-Step Methodology:
Dosing:
Administer 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (at various doses), vehicle, or positive control (i.p.) 30 minutes before the test. A chronic dosing regimen (e.g., once daily for 14 days) may also be employed to model the clinical onset of action of SSRIs.
Testing Procedure:
Gently place a mouse into the cylinder of water.
The total duration of the test is 6 minutes.
Record the session for later analysis. The first 2 minutes are considered a habituation period and are not scored.
Data Analysis:
Score the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of all movement except for small motions necessary to keep the head above water.
Compare the duration of immobility for the compound-treated groups to the vehicle control group using statistical analysis. A significant decrease in immobility time suggests an antidepressant-like effect.
Conclusion and Future Directions
These application notes provide a validated, step-wise framework for the initial preclinical evaluation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a potential CNS therapeutic agent. The in vitro protocols are designed to definitively characterize its interaction with monoamine transporters, the primary targets for many antidepressant and anxiolytic drugs.[32][33] The subsequent in vivo protocols provide a reliable means to assess its potential therapeutic efficacy in well-established behavioral models.
Should this initial screening confirm an SSRI-like profile with positive results in the EPM and FST, further studies would be warranted. These could include more complex behavioral paradigms, pharmacokinetic and pharmacodynamic studies to establish brain exposure and target engagement, and safety pharmacology assessments to identify any potential off-target effects. The strategic application of these protocols will enable a thorough and efficient evaluation of this novel azetidine derivative and guide its future development in the CNS drug discovery pipeline.
References
American Addiction Centers. (2025, January 15). Norepinephrine and Dopamine Reuptake Inhibitors (NDRIs). Retrieved from [Link]
Andreasen, J. T., Redrobe, J. P., & Nielsen, E. Ø. (2011). A review of behavioral tests to evaluate different types of anxiety and anti-anxiety effects. Journal of Pharmaceutical and Toxicological Methods, 64(1), 1-13.
Aggarwal, S., & Mortensen, O. V. (2017). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology, 79, 12.17.1–12.17.21. Retrieved from [Link]
Blough, B. E., Brieaddy, L. E., Huang, X., Kuhar, M. J., Navarro, H. A., & Carroll, F. I. (2007). Synthesis, monoamine transporter binding, properties, and functional monoamine uptake activity of 3beta-[4-methylphenyl and 4-chlorophenyl]-2 beta-[5-(substituted phenyl)thiazol-2-yl]tropanes. Journal of Medicinal Chemistry, 50(15), 3667–3675. Retrieved from [Link]
Bourin, M., & Hascoët, M. (2003). The mouse forced swimming test.
Dr.Oracle. (2025, December 7). What is a SERT (Serotonin Reuptake Transporter) inhibitor? Retrieved from [Link]
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]
Hill, E. R., & Licata, S. C. (2013). Low and high affinity dopamine transporter inhibitors block dopamine uptake within 5 sec of intravenous injection. Neuroscience Letters, 544, 53–57. Retrieved from [Link]
Jayanthi, L. D., & Ramamoorthy, S. (2005). Regulation of monoamine transporters: role of transporter phosphorylation. Pharmaceuticals, 2(1), 7. Retrieved from [Link]
Kristensen, A. S., Andersen, J., Jørgensen, T. N., Sørensen, L., Eriksen, J., Rudnick, G., & Strømgaard, K. (2011). SLC6 neurotransmitter transporters: structure, function, and regulation. Pharmacological Reviews, 63(3), 585–640.
MDPI. (2021). Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters. International Journal of Molecular Sciences, 22(16), 8849. Retrieved from [Link]
National Center for Biotechnology Information. (2023, May 1). Selective Serotonin Reuptake Inhibitors. In StatPearls. Retrieved from [Link]
Patsnap Synapse. (2024, June 21). What are NET inhibitors and how do they work? Retrieved from [Link]
Research and Reviews. (2021, July 30). Models to Evaluate Anti-Anxiety Effect. Retrieved from [Link]
ResearchGate. (2018). Overview of Monoamine Transporters. Retrieved from [Link]
Rice University. (2019, August 10). Synthetic azetidines could help simplify drug design for neurological diseases. ScienceDaily. Retrieved from [Link]
Roth, B. L. (2018). The Roth Lab Guide to In Vitro Pharmacology.
Sager, J. I., & Morton, S. W. (2012). Synthesis and profiling of a diverse collection of azetidine-based scaffolds for the development of CNS-focused lead-like libraries. ACS Chemical Neuroscience, 3(9), 737–744. Retrieved from [Link]
Sarter, M., & Bruno, J. P. (2000). Behavioral assessment of antidepressant activity in rodents. In Current Protocols in Neuroscience (Chapter 8, Unit 8.10B). John Wiley & Sons, Inc. Retrieved from [Link]
SlideShare. (2015, July 1). Screening of Anxiolytics. Retrieved from [Link]
Springer Nature Experiments. (n.d.). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Retrieved from [Link]
Torres, G. E. (2020). Cell-based radiotracer binding and uptake inhibition assays: a comparison of in vitro methods to assess the potency of drugs that target monoamine transporters. Frontiers in Pharmacology, 11, 681. Retrieved from [Link]
WebMD. (2022, July 13). What Are Noradrenergic Medicines for ADHD? Retrieved from [Link]
Wikipedia. (n.d.). Dopamine reuptake inhibitor. Retrieved from [Link]
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Wikipedia. (n.d.). Selective serotonin reuptake inhibitor. Retrieved from [Link]
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Willner, P., & Belzung, C. (2015). Models for depression in drug screening and preclinical studies: Future directions. Behavioural Brain Research, 287, 239-247. Retrieved from [Link]
Zhu, C. B., & Blakely, R. D. (2011). Monoamine transporters: vulnerable and vital doorkeepers. Methods in Molecular Biology, 701, 1-20. Retrieved from [Link]
Ziu, E., & El-Mallakh, R. S. (2021). Brain Plasma Membrane Monoamine Transporter in Health and Disease. In Progress in Molecular Biology and Translational Science (Vol. 177, pp. 1-24). Academic Press. Retrieved from [Link]
Application Notes and Protocols for the Utilization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine in Fragment-Based Library Synthesis
Introduction: Strategic Integration of Privileged Scaffolds In the landscape of modern drug discovery, the strategic selection of building blocks for library synthesis is paramount to accessing novel chemical space and i...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Strategic Integration of Privileged Scaffolds
In the landscape of modern drug discovery, the strategic selection of building blocks for library synthesis is paramount to accessing novel chemical space and identifying high-quality lead compounds. Fragment-Based Drug Discovery (FBDD) has emerged as a powerful paradigm, focusing on the identification of low-molecular-weight fragments that bind to biological targets with high ligand efficiency.[1] The subsequent elaboration of these fragments provides an efficient path to potent and selective drug candidates.[2]
This guide details the application of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine , a trifunctional fragment engineered to maximize synthetic versatility and introduce desirable physicochemical properties into screening compounds. This fragment synergistically combines three key structural motifs, each contributing unique advantages to the drug discovery process:
The Azetidine Ring: This strained, four-membered nitrogen-containing heterocycle has garnered significant attention in medicinal chemistry.[3] Its rigid, three-dimensional structure can enhance binding affinity, improve metabolic stability, and increase aqueous solubility when compared to more flexible or lipophilic analogues.[3][4] The azetidine nitrogen also serves as a key vector for further diversification.
The 2-Fluoro-Substituted Phenyl Ring: The incorporation of fluorine is a well-established strategy in medicinal chemistry to modulate a compound's pharmacokinetic and pharmacodynamic properties.[5] Fluorine substitution can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electrostatic interactions, and modulate the pKa of nearby functional groups.[6]
The Bromo-Functionalization: The bromine atom on the phenyl ring serves as a versatile synthetic handle for a variety of palladium-catalyzed cross-coupling reactions. This allows for the late-stage introduction of a wide array of chemical diversity, enabling the rapid generation of extensive compound libraries from a common intermediate.
The convergence of these three motifs in a single, readily diversifiable fragment makes 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine an exceptionally valuable tool for researchers engaged in the synthesis of novel compound libraries for high-throughput screening and lead optimization.
Physicochemical Properties and Synthetic Accessibility
A foundational aspect of any successful library synthesis campaign is the ready availability of the core scaffold. 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a synthetically accessible fragment. A plausible and efficient synthetic route involves the alkylation of azetidine with a suitable 5-bromo-2-fluorobenzyl halide.
Proposed Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
The synthesis of the title compound can be achieved in a two-step process, starting from commercially available materials.
Step 1: Synthesis of 5-Bromo-2-fluorobenzyl Bromide
The precursor, 5-bromo-2-fluorobenzyl bromide, can be synthesized from 5-bromo-2-fluorotoluene via a radical bromination reaction.
Reaction: 5-bromo-2-fluorotoluene is reacted with a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide or AIBN in a suitable solvent like carbon tetrachloride or acetonitrile.
Work-up: The reaction mixture is filtered to remove succinimide, and the solvent is removed under reduced pressure. The crude product can be purified by distillation or chromatography.
Step 2: Alkylation of Azetidine
The final fragment is synthesized by the N-alkylation of azetidine with the prepared 5-bromo-2-fluorobenzyl bromide. However, for library synthesis applications, it is often more practical to alkylate a protected azetidine derivative, such as 3-(hydroxymethyl)azetidine, followed by functional group manipulation. A more direct approach for the title compound is the alkylation of azetidine itself.
Reaction: Azetidine is reacted with 5-bromo-2-fluorobenzyl bromide in the presence of a non-nucleophilic base, such as potassium carbonate or triethylamine, in a polar aprotic solvent like acetonitrile or DMF.[7]
Work-up: The reaction mixture is typically partitioned between an organic solvent and water. The organic layer is then washed, dried, and concentrated. The product can be purified by column chromatography.
The following diagram illustrates the proposed synthetic workflow:
Caption: Proposed synthetic route to 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Library Synthesis via Palladium-Catalyzed Cross-Coupling
The strategic placement of the bromine atom on the phenyl ring of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine provides a versatile handle for diversification through a suite of powerful palladium-catalyzed cross-coupling reactions. These reactions are foundational to modern medicinal chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and broad functional group tolerance.[8]
The following diagram outlines the general strategy for library synthesis from the core fragment:
Caption: Library diversification strategy using palladium-catalyzed cross-coupling reactions.
Detailed Experimental Protocols
The following protocols are provided as robust starting points for the diversification of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. Optimization of reaction conditions may be necessary for specific substrates.
Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation
The Suzuki-Miyaura coupling is a versatile method for the formation of biaryl and heteroaryl-aryl structures.[9][10]
Base (e.g., Et₃N, i-Pr₂NH) (2.0-5.0 equiv, can be used as solvent)
Solvent (e.g., THF, DMF)
Inert atmosphere (Nitrogen or Argon)
Procedure:
To a dry Schlenk flask, add 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, the palladium catalyst, and the copper(I) salt.
Evacuate and backfill the flask with an inert gas (3 cycles).
Add the solvent (if not using the amine base as solvent), followed by the amine base and the terminal alkyne via syringe.
Stir the reaction mixture at room temperature to 80 °C.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of Celite.
Wash the filtrate with saturated aqueous NH₄Cl and brine, dry over anhydrous Na₂SO₄, and concentrate.
Purify the crude product by column chromatography.
Data Presentation: Representative Sonogashira Coupling Conditions
Entry
Alkyne Partner
Pd Catalyst (mol%)
Cu(I) Salt (mol%)
Base
Solvent
Temp (°C)
1
Phenylacetylene
Pd(PPh₃)₂Cl₂ (2)
CuI (4)
Et₃N
THF
60
2
Ethynyltrimethylsilane
Pd(PPh₃)₄ (3)
CuI (5)
i-Pr₂NH
DMF
70
3
Propargyl alcohol
Pd(PPh₃)₂Cl₂ (2.5)
CuI (5)
Et₃N
DMF
80
Conclusion and Future Outlook
The fragment 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine represents a highly valuable and versatile building block for the construction of diverse chemical libraries. Its unique combination of a rigid, sp³-rich azetidine core, a metabolically robust fluorinated phenyl ring, and a synthetically tractable bromo-handle provides an ideal platform for diversity-oriented synthesis. The protocols outlined in this guide for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings offer reliable and efficient methods for the rapid elaboration of this core scaffold. By leveraging these powerful synthetic transformations, researchers can efficiently explore a vast chemical space, thereby increasing the probability of discovering novel bioactive molecules with desirable drug-like properties. The continued application of such strategically designed fragments will undoubtedly accelerate the pace of drug discovery and lead to the development of next-generation therapeutics.
References
Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society. [Link]
Examples of drug candidates containing fluoroalkyl‐substituted azetidine (7) and piperidine (8) motifs. ResearchGate. [Link]
Fluorinated azetidine, pyrrolidine, and piperidine derivatives (and... ResearchGate. [Link]
Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. University of Birmingham Research Archive. [Link]
New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors. PubMed. [Link]
Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. [Link]
Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. [Link]
Synthesis of Azetidines. Progress in Chemistry. [Link]
Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. RSC Publishing. [Link]
This update covers literature on the synthesis of azetidines from 2008 to 2015. Thieme Connect. [Link]
A novel synthesis of 3-aminoazetidines by ring transformation of 2-(bromomethyl)aziridines. ElectronicsAndBooks. [Link]
Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. ResearchGate. [Link]
JPS49109369A - Process for preparing azetidine derivatives.
Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. [Link]
Mta-cooperative prmt5 inhibitors.
Palladium-catalyzed cross-coupling of stereospecific potassium cyclopropyl trifluoroborates with aryl bromides. PubMed. [Link]
A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. ResearchGate. [Link]
Derivatization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for SAR studies
Application Note & Protocols Topic: Strategic Derivatization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for Structure-Activity Relationship (SAR) Studies Introduction: The Strategic Value of the Azetidine Scaffold Th...
Author: BenchChem Technical Support Team. Date: January 2026
Application Note & Protocols
Topic: Strategic Derivatization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for Structure-Activity Relationship (SAR) Studies
Introduction: The Strategic Value of the Azetidine Scaffold
The azetidine ring, a four-membered nitrogen heterocycle, has become a privileged scaffold in modern medicinal chemistry.[1] Its inherent ring strain and non-planar, puckered conformation provide a unique three-dimensional geometry that can enhance key pharmacological properties.[2][3] Unlike more flexible acyclic amines or larger rings like pyrrolidine and piperidine, the azetidine motif can improve metabolic stability, aqueous solubility, and ligand-receptor binding by locking substituents into well-defined spatial orientations.[1] Several FDA-approved drugs, including baricitinib and cobimetinib, incorporate the azetidine ring to optimize their pharmacokinetic profiles.[2]
This guide focuses on a particularly valuable building block: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine . This molecule is pre-validated with three strategic points for diversification, making it an ideal starting point for constructing a focused compound library for Structure-Activity Relationship (SAR) studies.
The Azetidine Nitrogen (NH): As a secondary amine, it serves as a primary and highly reactive handle for N-functionalization, allowing for the exploration of interactions within a target's binding pocket.[4][5]
The 5-Bromo Position: The aryl bromide is a versatile anchor for a wide array of palladium-catalyzed cross-coupling reactions, enabling systematic modification of the phenyl ring to probe aromatic interactions and vector space.[6][7]
The 2-Fluoro Substituent: This electron-withdrawing group can modulate the pKa of the azetidine nitrogen and influence metabolic stability, while also potentially engaging in specific hydrogen bond or dipole interactions with the target protein.
This document provides a detailed framework and validated protocols for the systematic derivatization of this scaffold to accelerate drug discovery programs, particularly for targets in the central nervous system (CNS) where azetidine-containing molecules have shown significant promise.[8][9][10]
Strategic Overview of Derivatization Pathways
A successful SAR campaign relies on the ability to independently and systematically modify different regions of the core scaffold. The chosen starting material is ideally suited for this approach. The primary derivatization strategies are outlined below, targeting the two most accessible functional handles: the azetidine nitrogen and the aryl bromide.
Caption: Primary derivatization pathways for the core scaffold.
Protocol Suite for Library Synthesis
The following protocols are designed to be robust and adaptable. For any SAR campaign, it is critical to confirm the identity and purity of each new analog using standard analytical techniques (LC-MS, ¹H NMR, ¹³C NMR) before biological evaluation.
Strategy 1: N-Functionalization of the Azetidine Ring
The secondary amine of the azetidine is a nucleophilic center, readily participating in a variety of bond-forming reactions.
This protocol creates stable amide linkages, which are excellent for probing hydrogen bond donor/acceptor patterns.
Rationale: Acylation is a highly reliable and straightforward reaction. The resulting amides are typically stable, neutral, and can introduce a wide variety of substituents (R-groups) to explore steric and electronic requirements in the binding pocket.
Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equiv)
Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous
Procedure:
Dissolve 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine in anhydrous DCM (0.1 M concentration).
Cool the solution to 0 °C in an ice bath under a nitrogen atmosphere.
Add the base (TEA or DIPEA) dropwise.
Add a solution of the acyl chloride or sulfonyl chloride in DCM dropwise over 10 minutes.
Allow the reaction to warm to room temperature and stir for 2-16 hours.
Monitoring: Track reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Work-up: Quench the reaction with saturated aqueous NaHCO₃ solution. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired N-acyl azetidine derivative.
This method introduces alkyl groups, allowing for the exploration of steric bulk and basicity modulation.
Rationale: Reductive amination is a mild and efficient method for forming C-N bonds. It avoids the use of harsh alkylating agents and demonstrates broad functional group tolerance, making it ideal for library synthesis.[11]
Dichloroethane (DCE) or Tetrahydrofuran (THF), anhydrous
Acetic acid (optional, 0.1 equiv)
Procedure:
To a solution of the azetidine in anhydrous DCE, add the aldehyde or ketone.
Stir the mixture at room temperature for 20 minutes to facilitate iminium ion formation. A small amount of acetic acid can catalyze this step.
Add NaBH(OAc)₃ portion-wise at room temperature. Effervescence may be observed.
Stir the reaction for 4-24 hours.
Monitoring: Check for the disappearance of the starting material by LC-MS.
Work-up: Carefully quench the reaction by adding saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.
Purification: Purify the crude product by flash column chromatography.
The Ugi reaction is a powerful tool for rapidly generating a high degree of molecular diversity from a single core.[12][13]
Rationale: This one-pot reaction combines four components (an amine, an aldehyde, a carboxylic acid, and an isocyanide) to create a complex α-acylamino carboxamide scaffold. Using our azetidine as the amine component allows for the simultaneous introduction of three new points of diversity in a single step, dramatically accelerating library construction.[14][15]
Materials:
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (1.0 equiv, the amine component)
Aldehyde (1.0 equiv)
Carboxylic Acid (1.0 equiv)
Isocyanide (1.0 equiv)
Methanol (MeOH) or Trifluoroethanol (TFE)
Procedure:
Combine the azetidine, aldehyde, and carboxylic acid in MeOH (0.2 M).
Stir the mixture for 10 minutes at room temperature.
Add the isocyanide dropwise. The reaction may be mildly exothermic.
Stir at room temperature for 24-48 hours.
Monitoring: Monitor by LC-MS for the formation of the desired product mass.
Work-up: Concentrate the reaction mixture under reduced pressure.
Purification: The crude product is often of high purity but can be further purified by flash chromatography or preparative HPLC if necessary.
Caption: The Ugi four-component reaction for rapid diversification.
Strategy 2: Functionalization via the Bromophenyl Group
The C-Br bond is a key handle for modern cross-coupling chemistry, enabling the introduction of diverse aryl, heteroaryl, and alkyl groups.
This is one of the most widely used reactions for forming C(sp²)-C(sp²) bonds, ideal for exploring SAR around the phenyl ring.[6]
Rationale: The Suzuki reaction offers exceptional functional group tolerance, readily available starting materials (boronic acids and esters), and generally mild reaction conditions. It is a cornerstone of modern medicinal chemistry for biaryl synthesis.[7][16]
Solvent system (e.g., Dioxane/Water, Toluene/Water, DMF)
Procedure:
To an oven-dried flask, add the N-protected azetidine derivative, the boronic acid, and the base.
Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.
Add the palladium catalyst.
Add the degassed solvent system via syringe.
Heat the reaction mixture to 80-110 °C and stir for 4-24 hours.
Monitoring: Track the reaction by LC-MS.
Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash with water and then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.
Purification: Purify the crude product via flash column chromatography.
Designing and Interpreting the SAR Study
The goal of derivatization is to generate data that informs the design of improved compounds. The overall workflow follows an iterative cycle of design, synthesis, and testing.
Caption: Iterative workflow for a Structure-Activity Relationship (SAR) study.
Data Analysis and Interpretation
Data from biological screening should be compiled to identify trends. A hypothetical data table is presented below to illustrate how SAR can be developed. Here, R¹ represents substitutions on the azetidine nitrogen, and R² represents substitutions at the aryl bromide position.
Compound ID
R¹ (N-Substitution)
R² (Aryl-Substitution)
IC₅₀ (nM)
Solubility (µg/mL)
Core-01
-H
-Br
>10,000
50
N-Ac-01
-C(O)CH₃
-Br
5,200
65
N-Alk-01
-CH₂-Cyclopropyl
-Br
1,500
40
N-Alk-02
-CH₂(4-pyridyl)
-Br
850
120
Suz-01
-CH₂(4-pyridyl)
-Phenyl
920
35
Suz-02
-CH₂(4-pyridyl)
-3-Thienyl
450
110
Suz-03
-CH₂(4-pyridyl)
-4-Methoxyphenyl
250
95
Suz-04
-CH₂(4-pyridyl)
-4-Cyanophenyl
95
80
Hypothetical SAR Insights from Table:
N-Substitution is Crucial: The unsubstituted core is inactive. Both N-acylation and N-alkylation improve activity, with alkylation being superior.
Basicity/Polarity at R¹ is Beneficial: The introduction of a basic pyridyl moiety (N-Alk-02) significantly improves potency and solubility compared to a non-polar cyclopropyl group (N-Alk-01).
Aryl Substitution (R²) Modulates Potency: Replacing the bromine via Suzuki coupling further enhances activity. Electron-withdrawing groups at the para-position of the new aryl ring (Suz-04, -CN) appear to be highly favorable compared to neutral (Suz-01) or electron-donating groups (Suz-03).
Bioisosteric Replacement: Replacing a phenyl ring with a thiophene (Suz-02) is well-tolerated and improves potency, suggesting the pocket can accommodate heteroaromatic rings.[17][18] This opens avenues for further exploration of bioisosteres to fine-tune properties.[19][20]
These initial findings would guide the synthesis of the next generation of compounds, for example, by exploring other electron-withdrawing groups at the R² position and combining them with different basic moieties at the R¹ position.
Conclusion
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a high-value scaffold for medicinal chemistry programs. Its strategically placed functional handles allow for the rapid and systematic generation of diverse analogs. The protocols detailed in this guide provide a robust foundation for building a compound library suitable for comprehensive SAR studies. By combining efficient synthesis with iterative biological testing and data analysis, research teams can effectively navigate chemical space to optimize lead compounds for potency, selectivity, and drug-like properties.
References
Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). PubMed.
The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development. (n.d.). BenchChem.
Application Notes and Protocols for N-Functionalization of 2-(2-Bromophenyl)azetidine. (n.d.). BenchChem.
Substituted Azetidines in Drug Discovery. (2022). Life Chemicals.
Synthetic Azetidines Could Help Simplify Drug Design. (2019). Technology Networks.
Azetidines in Drug Discovery. (n.d.). PharmaBlock.
Post-Ugi Cyclization Approach for Transition Metal-Free Synthesis of Azetidine Deriv
Post-Ugi cyclization approach for transition metal-free synthesis of Azetidine derivatives. (n.d.).
Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. (n.d.). Semantic Scholar.
Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. (2024). Source Not Available.
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. (n.d.). PMC.
Functionalization of azetidine, pyrrolidine, piperidine, and azepane... (n.d.).
Bioisosteric Replacements. (n.d.). Chem-Space.
A highly effective azetidine–Pd(II) catalyst for Suzuki–Miyaura coupling reactions in water. (2025).
Synthesis and profiling of a diverse collection of azetidine-based scaffolds for the development of CNS-focused lead-like libraries. (2012). PubMed.
Drug Modifications to Improve Stability. (2024). Chemistry LibreTexts.
Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. (2017). MDPI.
Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. (n.d.). MDPI.
Bioisosteric Replacement Str
Ugi Four-Component Reactions Using Altern
Bioisosterism in Medicinal Chemistry. (n.d.).
Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. (2017). PubMed Central.
Application Notes & Protocols: Radiolabeling of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine for Positron Emission Tomography (PET) Imaging
Abstract These application notes provide comprehensive, field-tested protocols for the radiolabeling of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a versatile precursor for the synthesis of novel Positron Emission Tomo...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
These application notes provide comprehensive, field-tested protocols for the radiolabeling of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a versatile precursor for the synthesis of novel Positron Emission Tomography (PET) radiotracers. The unique structure of this precursor allows for two distinct and highly relevant labeling strategies: 1) Aromatic [¹⁸F]-Radiofluorination via nucleophilic substitution of the bromo-substituent, and 2) [¹¹C]-N-Methylation of the secondary amine within the azetidine ring. We present detailed, step-by-step methodologies for both approaches, from radionuclide production to final quality control. The causality behind critical experimental choices is explained, empowering researchers to adapt and troubleshoot these protocols. This guide is designed for radiochemists, researchers, and drug development professionals seeking to develop new imaging agents for in vivo studies.
Principle of the Method & Strategic Considerations
The development of a novel PET radiotracer from a lead compound requires a robust and efficient radiolabeling strategy. The choice of radionuclide is paramount and is dictated by the biological process under investigation and logistical considerations. 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is an ideal precursor as it contains two distinct, chemically addressable sites for the introduction of either Fluorine-18 or Carbon-11.
Fluorine-18 (t½ = 109.8 min): The longer half-life of ¹⁸F is advantageous for studying slower biological processes, allows for more complex multi-step syntheses, and facilitates distribution to satellite imaging centers.[1] The presence of an aryl bromide on the precursor is a well-established handle for late-stage nucleophilic [¹⁸F]fluorination.[2][3] This approach yields [¹⁸F]3-[(2,5-Difluorophenyl)methyl]azetidine .
Carbon-11 (t½ = 20.4 min): The short half-life of ¹¹C is ideal for test-retest studies and for minimizing the radiation dose to the subject.[4] The secondary amine of the azetidine ring is a prime target for N-methylation using high-activity agents like [¹¹C]methyl iodide or [¹¹C]methyl triflate.[5][6] This strategy produces [¹¹C]1-Methyl-3-[(5-bromo-2-fluorophenyl)methyl]azetidine , a structurally distinct tracer from the ¹⁸F-labeled product.
The selection between these two pathways depends entirely on the research question and the desired pharmacological profile of the final imaging agent.
Caption: Overview of Radiolabeling Strategies.
Protocol 1: [¹⁸F]-Aromatic Radiofluorination
This protocol details the synthesis of [¹⁸F]3-[(2,5-Difluorophenyl)methyl]azetidine via a one-step nucleophilic substitution reaction on an automated synthesis module.
Mechanistic Rationale
Aromatic nucleophilic substitution (SₙAr) of an aryl halide with [¹⁸F]fluoride is a cornerstone of modern radiochemistry. The reaction is facilitated by several key factors:
Activation: The presence of the fluorine atom ortho to the bromine substituent provides some electronic activation for the SₙAr reaction, though it is not as strong as a nitro group.
Anhydrous Conditions: Water is detrimental as it solvates the [¹⁸F]fluoride ion, drastically reducing its nucleophilicity. Azeotropic drying with acetonitrile is therefore a critical step.[7]
Phase Transfer Catalyst: Kryptofix 2.2.2 (K2.2.2) is a cryptand that effectively chelates the potassium counter-ion (K⁺), liberating a "naked," highly reactive [¹⁸F]fluoride anion in the aprotic solvent.[7]
High Temperature: Significant thermal energy is required to overcome the activation energy barrier for displacing the bromide from the electron-rich aromatic ring.
Radionuclide: Aqueous [¹⁸F]Fluoride (1-10 GBq) from cyclotron (¹⁸O(p,n)¹⁸F reaction)
Reagents:
Kryptofix 2.2.2 (K2.2.2) solution (10-15 mg in 1 mL Acetonitrile)
Potassium Carbonate (K₂CO₃) solution (1-2 mg in 0.5 mL sterile water)
Anhydrous Dimethyl Sulfoxide (DMSO) or other high-boiling polar aprotic solvent
Anhydrous Acetonitrile (MeCN) for azeotropic drying
Sterile Water for Injection, USP
Ethanol, USP
Equipment:
Automated Radiosynthesis Module (e.g., TRACERlab, AllinOne, FASTlab) equipped with heating, vacuum, and inert gas supply.[8][9]
Anion exchange cartridge (e.g., QMA light)
C18 Sep-Pak cartridge for crude product trapping
Semi-preparative HPLC system with a radioactivity detector
Sterile filtration assembly (0.22 µm filter)
Automated Synthesis Workflow
Caption: Automated Workflow for [¹⁸F]-Radiofluorination.
Step-by-Step Protocol
[¹⁸F]Fluoride Trapping: Load the aqueous [¹⁸F]fluoride from the cyclotron onto a pre-conditioned anion exchange cartridge (QMA).
Elution: Elute the trapped [¹⁸F]fluoride into the reaction vessel using the K₂CO₃/K2.2.2 solution.
Azeotropic Drying: Add anhydrous acetonitrile (2 x 1 mL) and evaporate to dryness under a stream of nitrogen/argon with gentle heating (85-95 °C) to form the reactive [K⊂2.2.2]⁺[¹⁸F]⁻ complex.
Radiolabeling Reaction: Dissolve the precursor (1-3 mg) in 0.5-1.0 mL of anhydrous DMSO and add it to the dried [¹⁸F]fluoride complex. Seal the vessel and heat to 150-180 °C for 10-15 minutes.
Purification: After cooling, quench the reaction with 2-4 mL of water. Pass the crude mixture through a C18 cartridge to trap the product and unreacted precursor. Elute the cartridge with ethanol or acetonitrile and inject the eluate onto the semi-preparative HPLC column.
Formulation: Collect the radioactive peak corresponding to the product. Remove the HPLC solvent via rotary evaporation or by passing it through a C18 cartridge, eluting with ethanol, and then evaporating the ethanol with a stream of nitrogen while adding sterile saline.
Final Filtration: Pass the final formulated product through a 0.22 µm sterile filter into a sterile, pyrogen-free vial.
Protocol 2: [¹¹C]-N-Methylation
This protocol details the synthesis of [¹¹C]1-Methyl-3-[(5-bromo-2-fluorophenyl)methyl]azetidine using [¹¹C]methyl iodide.
Mechanistic Rationale
This reaction is a classic Sₙ2 N-alkylation.
[¹¹C]Methylating Agent: [¹¹C]CO₂ from the cyclotron is first converted to [¹¹C]CH₄ and then to [¹¹C]CH₃I in a gas-phase synthesis module. [¹¹C]Methyl triflate ([¹¹C]CH₃OTf), a more reactive agent, can be generated by passing [¹¹C]CH₃I over a heated silver triflate column and is often preferred for less nucleophilic amines.[4]
Reaction Conditions: The secondary amine of the azetidine is a good nucleophile. The reaction typically proceeds rapidly at room temperature or with gentle heating. A base (e.g., a solid inorganic base like K₂CO₃ or a soluble organic base like tetrabutylammonium hydroxide) may be used to deprotonate the amine, although for highly reactive precursors and agents, it can proceed without an added base.[5]
Automated Synthesis Module with a gas-phase unit for [¹¹C]CH₃I production and a liquid-phase reaction vessel.[10][11]
Semi-preparative HPLC system.
Standard formulation and sterile filtration equipment.
Automated Synthesis Workflow
Caption: Automated Workflow for [¹¹C]-N-Methylation.
Step-by-Step Protocol
[¹¹C]CH₃I Production: Produce [¹¹C]CO₂ in the cyclotron. Transfer the gas to the synthesis module where it is reduced to [¹¹C]CH₄ and subsequently iodinated to form [¹¹C]CH₃I.
Trapping & Reaction: Prepare a solution of the precursor (0.5-1.0 mg) in 0.3-0.5 mL of anhydrous DMF in the reaction vessel. Bubble the gaseous [¹¹C]CH₃I through this solution. The reaction is often complete within 3-5 minutes at room temperature but can be gently heated (e.g., 80 °C) to increase the rate.
Purification: Dilute the reaction mixture with mobile phase and inject it directly onto the semi-preparative HPLC system.
Formulation: Collect the product peak and formulate as described in Protocol 1 (Section 2.4, steps 6-7). Due to the short half-life of ¹¹C, this process must be executed as rapidly as possible.
Quality Control for Clinical Translation
For any PET radiopharmaceutical intended for human use, stringent quality control (QC) is mandatory to ensure patient safety and data integrity.[12] All tests must be completed and passed before the product is released for injection.
Parameter
Method
Acceptance Criteria
Rationale
Radionuclidic Identity
Gamma-ray Spectroscopy
Principal photon at 511 keV, no significant long-lived impurities.[13]
Confirms the correct positron-emitting isotope is present.
Ensures no significant contamination from other radioisotopes.
Radiochemical Purity
Analytical Radio-HPLC, Radio-TLC
≥ 95% of total radioactivity co-elutes with the reference standard.[15]
Ensures that the vast majority of radioactivity is in the desired chemical form.
Chemical Purity
Analytical HPLC (UV detector)
Peak area of product should be identifiable and free of significant impurities.
Identifies and quantifies non-radioactive chemical contaminants.
Molar Activity (Aₘ)
HPLC (UV & Radioactivity)
Typically > 37 GBq/µmol (>1 Ci/µmol) at time of injection.[16]
A measure of radioactivity per mole; high Aₘ is crucial to avoid mass effects at the target receptor.
pH
pH meter or validated pH strips
4.5 - 7.5
Ensures the final product is physiologically compatible and stable.[14]
Residual Solvents
Gas Chromatography (GC)
Limits defined by pharmacopoeia (e.g., Ethanol < 5000 ppm, Acetonitrile < 410 ppm).[14]
Ensures potentially toxic synthesis solvents are below safe limits.
Sterility
Culture-based methods
No microbial growth.
Ensures the product is free from microbial contamination.[13]
Bacterial Endotoxins
Limulus Amebocyte Lysate (LAL)
< 175 EU / V (where V is the max recommended dose in mL)
Ensures the product is free from pyrogenic substances.
References
Takahashi, T., Mizuno, T., Ido, T., Iwata, R., & Watanabe, K. (2003). Improved synthesis of pure [18F]fluoro-compounds for PET studies from bromo-compounds. Applied Radiation and Isotopes, 58(5), 557-566. [Link]
Liang, S. H., et al. (2019). Design, Synthesis, and Evaluation of Reversible and Irreversible Monoacylglycerol Lipase Positron Emission Tomography (PET) Tracers Using a "Tail Switching" Strategy on a Piperazinyl Azetidine Skeleton. Journal of Medicinal Chemistry, 62(7), 3397-3413. [Link]
Ly, J. (2016). Chemical Purity Analysis of PET Radiotracers via Microchip Capillary Electrophoresis. UCLA Electronic Theses and Dissertations. [Link]
Hou, L., et al. (2021). Novel reversible-binding PET ligands for imaging monoacylglycerol lipase based on piperazinyl azetidine scaffold. EJNMMI Radiopharmacy and Chemistry, 6(1), 19. [Link]
International Atomic Energy Agency. (2009). Strategies for Clinical Implementation and Quality Management of PET Tracers. IAEA. [Link]
Hussein, W., et al. (2021). Advances in [18F]Trifluoromethylation Chemistry for PET Imaging. Molecules, 26(21), 6489. [Link]
Krasikova, R. N. (2006). Synthesis modules and automation in F-18 labeling. Current Radiopharmaceuticals, 1(1), 67-84. [Link]
Savio, E., et al. (2024). Automated Manufacturing of Carbon‐11 Radiopharmaceuticals Using Cassette‐Based Radiosynthesizers. Journal of Labelled Compounds and Radiopharmaceuticals. [Link]
Takahashi, T., Mizuno, T., Ido, T., Iwata, R., & Watanabe, K. (2003). Improved synthesis of pure [F-18]fluoro-compounds for PET studies from bromo-compounds. ResearchGate. [Link]
Lee, E., et al. (2011). A Fluoride-Derived Electrophilic Late-Stage Fluorination Reagent for PET Imaging. Science, 334(6056), 639-642. [Link]
Myburgh, P. J., et al. (2023). Fully automated production of [11C]PiB for clinical use on Trasis-AllinOne synthesizer module. Trasis. [Link]
Sharma, P., et al. (2016). Quality control of positron emission tomography radiopharmaceuticals: An institutional experience. Indian Journal of Nuclear Medicine, 31(3), 184-189. [Link]
Li, S., et al. (2018). Automation of the Radiosynthesis of Six Different 18F-labeled radiotracers on the AllinOne. EJNMMI Radiopharmacy and Chemistry, 3(1), 1. [Link]
Ly, J., & van Dam, R. M. (2019). Quality Control of PET Radiopharmaceuticals. ResearchGate. [Link]
Peñuelas, I., et al. (2017). Quality Control of PET Radiopharmaceuticals. Radiology Key. [Link]
Li, S., et al. (2018). Automation of the Radiosynthesis of Six Different 18F-labeled radiotracers on the AllinOne. Trasis. [Link]
University of Illinois Grainger College of Engineering. (2020). Scientists expand PET imaging options through simpler chemistry. Illinois News Bureau. [Link]
Zhang, Z., et al. (2022). Fluorine-18: Radiochemistry and Target-Specific PET Molecular Probes Design. Frontiers in Chemistry, 10, 884517. [Link]
Wilson, A. A., et al. (2018). Synthesis of Diverse 11C-Labelled PET Radiotracers via Direct Incorporation of [11C]CO2. Organic & Biomolecular Chemistry, 16(24), 4439-4444. [Link]
Wang, C., et al. (2025). Discovery of 18F Labeled AZD5213 Derivatives as Novel Positron Emission Tomography (PET) Radioligands Targeting Histamine Subtype-3 Receptor. ChemBioChem, 26(5), e202400655. [Link]
Kealey, S., et al. (2014). Rapid Room-Temperature 11C-Methylation of Arylamines with [11C]Methyl Iodide Promoted by Solid Inorganic Bases in DMF. European Journal of Organic Chemistry, 2012(7), 1303-1310. [Link]
Herde, A. M. (2020). Synthesis of 18F-labelled PET tracers by nucleophilic copper-mediated radiofluorination. University of Zurich. [Link]
Dahl, K., & Halldin, C. (2017). New methodologies for the preparation of carbon-11 labeled radiopharmaceuticals. EJNMMI Radiopharmacy and Chemistry, 2(1), 6. [Link]
Shi, K., et al. (2018). Radiosynthesis and in Vivo Evaluation of Two PET Radioligands for Imaging α-Synuclein. Molecules, 23(10), 2649. [Link]
Forschungszentrum Jülich. (2024). Automated synthesis of PET tracers. Institute of Neuroscience and Medicine (INM-5). [Link]
Kealey, S., et al. (2012). Rapid Room-Temperature 11C-Methylation of Arylamines with [11C]Methyl Iodide Promoted by Solid Inorganic Bases in DMF. European Journal of Organic Chemistry, 2012(7), 1303-1310. [Link]
Richard, M., et al. (2020). Original synthesis of radiolabeling precursors for batch and on resin one-step/late-stage radiofluorination of peptides. Chemical Communications, 56(18), 2507-2510. [Link]
Rota, M. (2021). Design and Synthesis of New PET Radiotracers in Drug Discovery. University of Milan. [Link]
Buccino, P., et al. (2019). Direct 11C-methylation of 1 with [11C]CO2. ResearchGate. [Link]
Argentini, M., et al. (2017). Chemistry of PET Radiopharmaceuticals: Labelling Strategies. Radiology Key. [Link]
D'hooghe, M., & De Kimpe, N. (2009). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 7(21), 4341-4351. [Link]
Shokeen, M., et al. (2006). Synthesis and evaluation of a bromine-76-labeled PPARgamma antagonist 2-bromo-5-nitro-N-phenylbenzamide. Nuclear Medicine and Biology, 33(7), 845-853. [Link]
Jenkins, T. C., et al. (1991). Dual-function Radiosensitizers. Alpha-[[(2-bromoethyl)amino]methyl]-2-nitro-1H-imidazole-1-ethanol and Related Compounds: Preparation via an Aziridine Equivalent. Journal of Medicinal Chemistry, 34(9), 2847-2854. [Link]
Application Notes and Protocols: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a Novel Molecular Probe for CNS Imaging
Introduction: The Rationale for a New CNS Probe The azetidine scaffold has emerged as a privileged motif in medicinal chemistry, prized for its ability to impart favorable pharmacokinetic properties, including improved s...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Rationale for a New CNS Probe
The azetidine scaffold has emerged as a privileged motif in medicinal chemistry, prized for its ability to impart favorable pharmacokinetic properties, including improved solubility, metabolic stability, and receptor selectivity.[1][2] Its inherent ring strain and three-dimensional geometry offer unique exit vectors for substitution, allowing for fine-tuning of ligand-target interactions.[2] Natural and synthetic azetidine derivatives have demonstrated a broad range of pharmacological activities, including modulation of central nervous system (CNS) targets.[1][3]
This document outlines the potential application of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a novel molecular probe. The strategic incorporation of a fluorine atom provides a handle for radiolabeling with Fluorine-18 ([¹⁸F]), a positron-emitting radionuclide with a near-ideal half-life (109.8 minutes) for Positron Emission Tomography (PET) imaging.[4] PET is a highly sensitive, non-invasive imaging technique that allows for the quantitative visualization of biological processes in vivo.[5][6] The bromo- and fluoro-substituted phenyl ring is designed to confer specific binding affinity and selectivity towards a CNS target of interest, which would need to be determined through the validation protocols detailed herein.
This guide provides a comprehensive overview of the proposed synthesis, radiolabeling, and a multi-tiered validation workflow for establishing 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a robust molecular probe for preclinical research.
While several methods for the synthesis of azetidines have been reported, a common approach involves the cyclization of 1,3-difunctionalized compounds.[8] A plausible synthetic route to 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is outlined below.
Conceptual Synthetic Workflow
Caption: Conceptual synthetic pathway for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
PART 2: Radiolabeling with Fluorine-18 for PET Imaging
The presence of the fluoro-substituent allows for the potential synthesis of a radiolabeled version of the probe, [¹⁸F]3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, for use in PET imaging. A common strategy for introducing ¹⁸F is through nucleophilic substitution of a suitable leaving group on a precursor molecule.[4][9]
[¹⁸F]-Radiolabeling Protocol
Objective: To synthesize [¹⁸F]3-[(5-Bromo-2-fluorophenyl)methyl]azetidine via nucleophilic substitution.
Precursor: N-Boc-3-[(5-bromo-2-(trimethylstannyl)phenyl)methyl]azetidine (This is a hypothetical precursor for radiolabeling).
Materials:
[¹⁸F]Fluoride (produced from a cyclotron in [¹⁸O]H₂O).
Technical Support Center: Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This guide is designed to provide in-depth trouble...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction yield and overcome common challenges. As Senior Application Scientists, we combine technical expertise with practical, field-tested insights to ensure your success.
Troubleshooting Guide: Improving Reaction Yield
Low yields in the synthesis of 3-substituted azetidines are a common hurdle, often stemming from the inherent ring strain of the four-membered azetidine core and competing side reactions. This section addresses sp[1][2][3]ecific issues you may encounter during the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
A widely employed synthetic strategy involves a two-step process:
Preparation of the electrophile: Synthesis of (5-Bromo-2-fluorophenyl)methyl methanesulfonate from (5-Bromo-2-fluorophenyl)methanol.
Nucleophilic substitution: Alkylation of azetidine with the synthesized mesylate.
Below is a table detailing potential problems, their probable causes, and recommended solutions for this synthetic route.
Problem
Potential Cause(s)
Recommended Solution(s)
Low yield of (5-Bromo-2-fluorophenyl)methanol
Incomplete Grignard reagent formation: Magnesium surface is not activated; presence of moisture.
Ensure all glassware is[4] flame-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use fresh, high-quality magnesium turnings. A small crystal of iodine can be added to activate the magnesium surface. Use anhydrous diethyl eth[4]er as the solvent.
Side reactions of[4] the Grignard reagent: The Grignard reagent is a strong base and can be quenched by acidic protons from water or alcohols.
Ensure all reagents and[4][5] solvents are strictly anhydrous.
Low yield of (5-Bromo-2-fluorophenyl)methyl methanesulfonate
Incomplete reaction: Insufficient reaction time or temperature.
Monitor the reaction progress using Thin Layer Chromatography (TLC). Ensure the reaction is carried out at the recommended temperature (typically 0 °C to room temperature).
Degradation of the product: Mesylates can be sensitive to hydrolysis.
Work up the reaction promptly and under anhydrous conditions. Use a non-aqueous workup if possible.
Low yield of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine in the final alkylation step
Competing elimination reaction: The mesylate can undergo elimination, especially with sterically hindered bases.
Use a non-hindered base such as potassium carbonate or triethylamine.
Formation of quaternary azetidinium salt: Excess of the benzyl mesylate can lead to over-alkylation of the product.
Use a slight excess of [6]azetidine relative to the mesylate (e.g., 1.1 to 1.2 equivalents).
Ring-opening of the azetidine: The strained azetidine ring can be susceptible to nucleophilic attack, leading to ring-opened byproducts.
Control the reaction te[2][7]mperature carefully, avoiding excessive heat.
Difficulty in purifying the final product
Presence of unreacted starting materials or byproducts with similar polarity.
Optimize the chromatographic separation. Consider using a different solvent system or a different stationary phase for column chromatography. Recrystallization may also be an effective purification method.
Frequently Asked Questions (FAQs)
Here are some frequently asked questions regarding the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Q1: What is the most critical step for achieving a high overall yield?
A1: The successful formation and reaction of the Grignard reagent in the first step is often the most critical. Grignard reactions are highly sensitive to moisture and air. Ensuring strictly anhydro[4][5]us conditions and proper activation of the magnesium is paramount for a good yield of the (5-Bromo-2-fluorophenyl)methanol intermediate, which will positively impact the subsequent steps.
Q2: Can I use a different leaving group instead of a mesylate for the alkylation of azetidine?
A2: Yes, other good leaving groups such as tosylates or halides (bromide or iodide) can be used. The choice of leaving gro[8]up can influence the reaction rate and conditions. Mesylates are often preferred due to the high reactivity of the corresponding alkylating agent and the ease of preparation from the alcohol.
Q3: My reaction to form the benzyl mesylate is sluggish. What can I do?
A3: Ensure that the methanesulfonyl chloride is fresh and has not been hydrolyzed by atmospheric moisture. The reaction is typically run at 0 °C and allowed to warm to room temperature. If the reaction is still slow, you can try slightly elevated temperatures, but monitor carefully for decomposition. The choice of base (e.g., triethylamine or pyridine) can also influence the reaction rate.
Q4: I am observing the formation of a significant amount of a dimeric or polymeric byproduct during the azetidine alkylation. How can I minimize this?
A4: Dimerization or polymerization can occur if the azetidine reacts with a newly formed azetidinium salt. This is more likely at higher concentrations. To minimize this, you can[1] try using a higher dilution of your reaction mixture. Additionally, slowly adding the benzyl mesylate to the solution of azetidine can help to maintain a low concentration of the electrophile and favor the desired intramolecular reaction.
Experimental Workflow
The following diagram illustrates a typical synthetic workflow for the preparation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Caption: Synthetic workflow for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Detailed Experimental Protocol
This protocol provides a step-by-step methodology for the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Step 1: Synthesis of (5-Bromo-2-fluorophenyl)methanol
To a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an argon atmosphere, add magnesium turnings (1.2 eq).
Add a small crystal of iodine to the flask.
Add anhydrous diethyl ether to the flask.
Slowly add a solution of methyl bromide (1.2 eq) in anhydrous diethyl ether to the dropping funnel and add it dropwise to the magnesium turnings to initiate the Grignard reaction.
Once the Grignard rea[9]gent formation is complete, cool the reaction mixture to 0 °C.
Slowly add a solution of 5-bromo-2-fluorobenzaldehyde (1.0 eq) in anhydrous diethyl ether to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.
Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with diethyl ether (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford (5-Bromo-2-fluorophenyl)methanol.
Step 2: Synthesis of (5-Bromo-2-fluorophenyl)methyl methanesulfonate
Dissolve (5-Bromo-2-fluorophenyl)methanol (1.0 eq) in anhydrous dichloromethane in a round-bottom flask under an argon atmosphere and cool to 0 °C.
Add triethylamine (1.5 eq) to the solution.
Slowly add methanesulfonyl chloride (1.2 eq) to the reaction mixture.
Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature.
Monitor the reaction by TLC until the starting material is consumed.
Quench the reaction with water and extract the product with dichloromethane (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude mesylate, which is often used in the next step without further purification.
Step 3: Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
To a solution of azetidine (1.2 eq) in acetonitrile, add potassium carbonate (2.0 eq).
Slowly add a solution of (5-Bromo-2-fluorophenyl)methyl methanesulfonate (1.0 eq) in acetonitrile to the reaction mixture.
Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.
Once the reaction is complete, filter off the inorganic salts and concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Logical Relationship Diagram
This diagram illustrates the logical dependencies and critical control points in the synthesis.
Caption: Key dependencies and troubleshooting points in the synthesis.
References
Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223. [Link]
Couty, F., & Evano, G. (2009). Recent developments in the synthesis of azetidines. Synlett, 2009(19), 3053-3074.
Feula, A. (2013). Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. University of Birmingham. [Link]
Gianatassio, R., & Kadish, D. (2019). A direct alkylation of 1-azabicyclo[1.1. 0]butane (ABB) with organometal reagents in the presence of Cu(OTf)2 rapidly provides bis-functionalized azetidines. Organic letters, 21(7), 2060-2063. [Link]
Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of azetidines. [Link]
Saeed, A., Shahzad, D., & Channar, P. A. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC advances, 7(78), 49389-49416. [Link]
University of Luxembourg. (n.d.). (5-bromo-2-fluorophenyl)methanol. PubChemLite. [Link]
Zhang, X., & Schindler, C. S. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(12), 2577-2588. [Link]
Technical Support Center: Purification of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Prepared by the Gemini Senior Application Scientist Team Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 3-[(5-Bromo-2-fluorophenyl)methyl]aze...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Gemini Senior Application Scientist Team
Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This document provides in-depth troubleshooting guides and FAQs to address specific challenges encountered during the purification of this valuable heterocyclic building block. Our guidance is rooted in fundamental chemical principles and field-proven laboratory experience to ensure you can achieve the highest possible purity for your downstream applications.
Introduction: Understanding the Purification Challenges
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a structurally complex molecule whose purification is influenced by several key features. The strained four-membered azetidine ring, the basicity of the secondary amine, and the presence of two different halogen atoms (bromine and fluorine) on the aromatic ring all contribute to a unique chemical profile that requires careful consideration during purification. The primary challenges often stem from the basic nitrogen's interaction with acidic stationary phases and the need to separate the target compound from structurally similar impurities.
Troubleshooting Guide: Core Purification Issues
This section is designed in a question-and-answer format to directly address the most common issues encountered in the laboratory.
Q1: I'm observing significant tailing or streaking of my compound during flash chromatography on silica gel. What is the cause and how can I resolve it?
Answer:
This is the most frequently reported issue when purifying azetidine-containing compounds. The root cause is an acid-base interaction between the basic nitrogen atom of your azetidine ring and the acidic silanol groups (Si-OH) on the surface of the silica gel stationary phase. This strong, often irreversible, binding leads to poor peak shape, reduced recovery, and inefficient separation.[1]
Core Causality Diagram
Caption: Interaction between basic azetidine and acidic silica.
Solutions:
The strategy is to neutralize or "cap" the acidic sites on the silica gel.
Mobile Phase Modification (Recommended):
Add a small amount of a basic modifier to your eluent. Triethylamine (TEA) is the most common choice.[1] Start with 0.1-0.5% (v/v) TEA in your mobile phase and increase to 1% if needed. An alternative is to use a pre-mixed solution of 1-2% ammonia in methanol as the polar component of your mobile phase (e.g., a gradient of Dichloromethane to 2% NH3/Methanol).
Use an Alternative Stationary Phase:
If mobile phase modification is insufficient, consider switching to a different stationary phase.
Neutral or Basic Alumina: Alumina is less acidic than silica and can be a good alternative for purifying basic compounds.[1]
Reversed-Phase (C18) Chromatography: For highly polar or basic compounds, reversed-phase chromatography using water/acetonitrile or water/methanol gradients (often with formic acid or TFA as a modifier) can provide excellent separation.
Q2: I am struggling to separate my product from a closely-eluting impurity. How can I improve the resolution?
Answer:
Poor resolution between spots with similar Rf values is a classic chromatography challenge. A systematic approach is required to improve separation.
Troubleshooting Workflow
Caption: Workflow for improving chromatographic separation.
Solutions:
Optimize the Mobile Phase: The goal is to find a solvent system that maximizes the difference in affinity (and thus, Rf value) between your product and the impurity.
Adjust Polarity: First, ensure your target compound has an Rf value between 0.2 and 0.4 on the TLC plate.[2] If the Rf is too high, decrease the mobile phase polarity (e.g., increase the hexane-to-ethyl acetate ratio). If it's too low, increase the polarity.
Change Solvent Selectivity: If simply adjusting polarity doesn't work, switch to a different solvent system. Solvents are grouped into different "selectivity classes" based on their interactions (e.g., hydrogen bond donors/acceptors, dipole interactions). Switching from a common hexane/ethyl acetate system to dichloromethane/methanol or toluene/ethyl acetate can dramatically alter the elution order and improve separation.[1]
Table 1: Example TLC Solvent System Optimization
Solvent System
Ratio (v/v)
Target Product Rf
Impurity Rf
Comments
Hexane:EtOAc
4:1
0.55
0.58
Poor separation, Rf too high.
Hexane:EtOAc
9:1
0.30
0.32
Still poor separation.
DCM:MeOH
99:1
0.25
0.35
Improved separation. Proceed with this system.
| Toluene:EtOAc | 19:1 | 0.28 | 0.20 | Good separation. An alternative option. |
Column Loading and Packing:
Do not overload the column. A common rule is to load a mass of crude product that is 1-2% of the mass of the silica gel (e.g., 100-200 mg of crude on a 10g column).[2] Overloading leads to broad peaks and poor separation.
Ensure the column is packed uniformly without cracks or air bubbles, which cause "channeling" and ruin separation.
Consider Recrystallization: If an impurity consistently co-elutes, recrystallization may be a more effective method for removal, especially if the crude material is already >90% pure.
Q3: My crude product is an oil that won't solidify. Can I still use recrystallization?
Answer:
Yes, recrystallization is not limited to solid materials. An oily product can often be induced to crystallize, or an alternative technique can be used.
Solutions:
Solvent Screening for Crystallization: The goal is to find a solvent (or solvent pair) in which your compound is soluble when hot but sparingly soluble when cold.
Protocol:
Place a small amount of your oil (~20-30 mg) in a small vial.
Add a poor solvent (e.g., heptane, hexanes) dropwise at room temperature until the oil dissolves. If it doesn't dissolve, gently warm it.
If it dissolves, cool the solution slowly to room temperature, then in an ice bath, and finally in a freezer if necessary.
Gently scratch the inside of the vial with a glass rod to create nucleation sites for crystal growth.
If crystals form, you have found a potential recrystallization solvent. If the product "oils out" instead of crystallizing, try a different solvent or a solvent/anti-solvent system (e.g., dissolve in a small amount of a good solvent like ethyl acetate and slowly add a poor solvent like heptane until turbidity persists).
Salt Formation: As your compound is a basic amine, it can be converted to a crystalline salt. Reacting the freebase with an acid like HCl (in ether or dioxane) or maleic acid can produce a stable, highly crystalline solid that is much easier to purify by recrystallization. The pure salt can then be neutralized with a base (e.g., aq. NaHCO₃) and extracted to recover the purified freebase.
Frequently Asked Questions (FAQs)
Q: What are the expected impurities from the synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine?
A: Impurities are highly dependent on the synthetic route. For a typical synthesis involving the alkylation of an azetidine precursor with 5-bromo-2-fluorobenzyl bromide, you might encounter:
Over-alkylation or side-products from the reaction.
Potential de-brominated or de-fluorinated species, though less common under standard alkylation conditions.[3][4]
Q: My compound is not UV-active, or I can't distinguish it from impurities on a UV-visualized TLC plate. How can I monitor the purification?
A: While the bromofluorophenyl group should be UV active, if visualization is poor, you can use TLC staining. After running the TLC, dip it into a staining solution.
Potassium Permanganate (KMnO₄) stain: This is a general-purpose stain that reacts with most organic compounds, especially those with reducible functional groups like amines. Your product should appear as a yellow/brown spot on a purple background.
Ninhydrin stain: This specifically stains primary and secondary amines, which is ideal for visualizing your product. It will typically produce a colored spot (often yellow or purple) upon gentle heating.
Q: What is the best way to remove the triethylamine (TEA) from my product after chromatography?
A: TEA is volatile and can usually be removed by concentrating the pooled column fractions on a rotary evaporator. For stubborn traces, you can co-evaporate with a solvent like dichloromethane or toluene several times. Alternatively, dissolving the residue in a solvent like ethyl acetate and washing with a dilute aqueous solution of sodium bicarbonate can remove residual TEA.
References
Benchchem. (2025).
DeTora, M., et al. (2014). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Chemical Neuroscience.
Sokoli, K., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)
Goethals, E. J., et al. (1980).
Smith, A. B., et al. (2011).
Hashim, O.S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences.
Li, G., et al. (2020). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.
Benchchem. (2025). Technical Support Center: Working with Substituted Azetidines.
Benchchem. (2025).
Parmar, D., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Chemical Society Reviews.
Pharmaceutical Technology. (2012). Overcoming Challenges in Fluorine-Based Chemistry.
Pal, S., & Kumar, G. (2023). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry.
Technical Support Center: Stability and Degradation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Welcome to the technical support center for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and potential degradation of this compound. Below you will find troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can influence the stability of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine?
A1: The stability of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is primarily influenced by several factors, including pH, temperature, light exposure, and the presence of oxidizing agents. The azetidine ring, a four-membered saturated heterocycle, can be susceptible to ring-opening reactions, particularly under acidic conditions.[1] The bromo- and fluoro-substituents on the phenyl ring are generally stable but can influence the electronic properties of the molecule, potentially affecting its overall stability.
Q2: How should I properly store 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine to ensure its long-term stability?
A2: To maximize the shelf-life and maintain the integrity of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, proper storage is crucial. Based on general guidelines for similar fluorinated and amine-containing compounds, the following storage conditions are recommended[2][3]:
Parameter
Recommended Condition
Rationale
Temperature
Store in a cool, dark place. Refrigeration (2-8 °C) is advisable.
Minimizes thermal degradation and slows down potential chemical reactions.
Atmosphere
Store under an inert atmosphere, such as nitrogen or argon.
Prevents oxidation of the amine and other susceptible parts of the molecule.[2]
Container
Use tightly sealed, amber glass vials or bottles with PTFE-lined caps.
Protects from light exposure which can cause photodegradation, and prevents moisture ingress.
Q3: I am observing unexpected peaks in my HPLC analysis after dissolving the compound in an acidic mobile phase. What could be the cause?
A3: The appearance of new peaks in your HPLC chromatogram when using an acidic mobile phase is likely due to the acid-catalyzed degradation of the azetidine ring. The nitrogen atom in the azetidine ring can become protonated under acidic conditions, which can lead to ring-opening.[1][4] This is a known degradation pathway for some azetidine-containing compounds.[5] To confirm this, you can perform a time-course study by analyzing the sample at different time points after dissolution in the acidic mobile phase. A gradual decrease in the main peak area with a corresponding increase in the new peak areas would support this hypothesis.
Q4: Can I anticipate the likely degradation products of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine?
A4: While specific degradation studies on this exact molecule are not widely published, we can hypothesize potential degradation pathways based on the known chemistry of azetidines and related compounds. A likely degradation pathway involves the acid-catalyzed hydrolytic ring-opening of the azetidine moiety. Other potential degradation pathways could involve oxidation of the benzylic position or the azetidine nitrogen.
Troubleshooting Guides
Issue 1: Rapid Degradation Observed in Solution
Symptoms:
A significant decrease in the purity of the compound over a short period when in solution.
The appearance of multiple new peaks in analytical chromatograms (e.g., LC-MS, HPLC).
A change in the color or clarity of the solution.
Potential Causes & Solutions:
Potential Cause
Troubleshooting Steps
Acidic pH of the Solvent/Buffer
The azetidine ring is known to be labile at low pH.[1] 1. Measure the pH of your solution. 2. If acidic, neutralize the solution with a suitable base or use a neutral or slightly basic buffer system (pH 7-8). 3. For future experiments, prepare solutions in buffers of varying pH to determine the optimal stability range.
Solvent Reactivity
Certain solvents may react with the compound. 1. Review the literature for the reactivity of your chosen solvent with azetidines or benzylamines. 2. If possible, switch to a more inert solvent (e.g., acetonitrile, DMSO) and assess stability.
Presence of Contaminants
Trace amounts of acids, metals, or oxidizing agents in the solvent or on glassware can catalyze degradation. 1. Use high-purity, HPLC-grade solvents. 2. Ensure all glassware is thoroughly cleaned and dried. Consider acid-washing and rinsing with deionized water.
Issue 2: Inconsistent Results in Biological Assays
Symptoms:
Poor reproducibility of experimental results.
A gradual loss of compound activity over the course of an experiment.
Potential Causes & Solutions:
Potential Cause
Troubleshooting Steps
Degradation in Assay Buffer
The pH and components of your biological assay buffer may be causing degradation. 1. Prepare a stock solution of the compound in a stable solvent (e.g., DMSO). 2. Spike the compound into the assay buffer and monitor its stability over the time course of your experiment using an appropriate analytical method (e.g., LC-MS). 3. If degradation is observed, consider adjusting the buffer pH or composition.
Adsorption to Labware
The compound may be adsorbing to the surface of plastic labware (e.g., pipette tips, microplates). 1. Use low-adhesion plasticware or silanized glassware. 2. Include a small amount of a non-ionic surfactant (e.g., Tween-20) in your buffers to reduce non-specific binding, if compatible with your assay.
Experimental Protocols
Protocol 1: Forced Degradation Study
Forced degradation studies are essential for understanding the intrinsic stability of a compound and identifying potential degradation products.[6][7][8]
Objective: To investigate the stability of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine under various stress conditions.
Materials:
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Hydrochloric acid (0.1 M)
Sodium hydroxide (0.1 M)
Hydrogen peroxide (3%)
High-purity water
Acetonitrile (HPLC grade)
HPLC or LC-MS system
Procedure:
Sample Preparation: Prepare stock solutions of the compound in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).
Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Incubate at room temperature and at an elevated temperature (e.g., 60 °C).
Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Incubate at room temperature.
Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Incubate at room temperature.
Thermal Degradation: Store a solid sample of the compound in an oven at an elevated temperature (e.g., 80 °C). Also, store a solution of the compound at a similar temperature.
Photostability: Expose a solid sample and a solution of the compound to a light source (e.g., a photostability chamber).
Time Points: Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours). For acid and base hydrolysis, neutralize the samples before analysis.
Analysis: Analyze the samples by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products. LC-MS can be used to obtain mass information on the degradants.
Protocol 2: pH-Rate Profile Study
Objective: To determine the stability of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a function of pH.
Materials:
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
A series of buffers with varying pH values (e.g., pH 2, 4, 7, 9, 12)
HPLC system
Procedure:
Prepare solutions of the compound in each of the different pH buffers at a known concentration.
Incubate the solutions at a constant temperature (e.g., 37 °C).
At regular time intervals, inject an aliquot of each solution onto the HPLC system.
Quantify the peak area of the parent compound at each time point.
Plot the natural logarithm of the concentration of the parent compound versus time for each pH.
Determine the observed rate constant (k_obs) from the slope of the line for each pH.
Plot log(k_obs) versus pH to generate a pH-rate profile.
Caption: Troubleshooting workflow for solution instability.
References
Degradation products of azetidine core G334089 - Isolation, structure elucidation and pathway. Journal of Pharmaceutical and Biomedical Analysis, 2021.
Degradation Products of Azetidine Core G334089 - Isolation, Structure Elucidation and Pathway.
4-Fluorobenzylamine. Sigma-Aldrich.
Technical Support Center: Purification of Fluorinated Benzaldehyde Deriv
SAFETY D
Intramolecular Ring-Opening Decomposition of Aryl Azetidines. PMC - NIH.
Safety D
Forced Degrad
Development of forced degradation and stability indic
What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
Overcoming solubility issues with 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Welcome to the technical support center for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with t...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the handling and formulation of this compound. Drawing upon extensive experience with similar halogenated aromatic compounds and heterocyclic scaffolds, this resource provides in-depth troubleshooting strategies and foundational knowledge to ensure the integrity and success of your experiments.
Understanding the Molecule: Key Physicochemical Considerations
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine possesses a unique structural combination that influences its solubility and stability. The presence of a brominated and fluorinated phenyl group contributes to its lipophilic nature, while the azetidine ring, a four-membered nitrogen-containing heterocycle, introduces a degree of polarity but also potential instability under certain conditions.
While experimental data for this specific molecule is limited, we can infer key properties based on its structural motifs. The calculated LogP of a similar compound, 3-(5-Bromo-2-phenoxy-phenoxy)-3-methyl-azetidine, is 3.7, suggesting that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is also likely to be poorly soluble in aqueous solutions. The azetidine ring, with a pKa of the conjugate acid typically around 11 for the parent molecule, can be protonated, which might influence its solubility and stability, especially in acidic conditions.[1] The ring strain in azetidines can make them susceptible to ring-opening reactions, a factor that must be considered during handling and storage.[2][3][4]
Frequently Asked Questions (FAQs)
Q1: My 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine won't dissolve in my aqueous buffer. What should I do?
This is a common issue due to the compound's predicted lipophilicity. Direct dissolution in aqueous buffers is often challenging. We recommend first preparing a concentrated stock solution in an organic solvent.
Q2: Which organic solvent should I use to prepare a stock solution?
Based on the halogenated aromatic structure, we recommend starting with polar aprotic solvents.
Primary Recommendations: Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). These solvents generally have a high capacity for dissolving a wide range of organic molecules.
Secondary Recommendations: For less polar applications, solvents like ethanol, methanol, or acetonitrile can be tested.
Q3: I've prepared a stock solution in DMSO, but the compound precipitates when I dilute it into my aqueous experimental medium. How can I prevent this?
This is a classic problem of a compound "crashing out" of solution. Here are several strategies to address this:
Lower the Final Concentration: The most straightforward approach is to use a more diluted final concentration in your assay.
Incorporate a Surfactant: Adding a small amount of a biocompatible surfactant, such as Tween® 80 or Pluronic® F-68, to your aqueous medium can help to maintain the compound's solubility by forming micelles.
Use a Co-solvent System: If your experimental system allows, maintaining a small percentage (e.g., 1-5%) of the organic solvent (like DMSO) in the final aqueous solution can improve solubility. However, always run a vehicle control to ensure the solvent itself does not affect your experiment.
Q4: I am concerned about the stability of the azetidine ring. How should I store the compound and its solutions?
Your concern is valid. The azetidine ring can be susceptible to degradation, particularly under acidic conditions which can lead to ring-opening.[2][3]
Solid Compound: Store the solid material at the recommended temperature (typically -20°C or -80°C), protected from light and moisture.
Stock Solutions: Prepare stock solutions fresh whenever possible. If storage is necessary, aliquot into small, single-use volumes and store at -80°C to minimize freeze-thaw cycles. For DMSO stocks, be aware that DMSO freezes at a higher temperature than water.
Aqueous Solutions: We strongly advise against storing the compound in aqueous solutions for extended periods. Prepare these solutions fresh for each experiment.
Q5: How can I confirm that my compound is fully dissolved and has not degraded?
Visual inspection for particulates is the first step. For a more rigorous confirmation, analytical techniques are necessary.
Confirmation of Dissolution: A simple method is to centrifuge your solution at high speed. If a pellet is observed, the compound is not fully dissolved. For quantitative analysis, techniques like High-Performance Liquid Chromatography (HPLC) coupled with a UV detector can be used to measure the concentration in the supernatant.
Assessment of Stability: HPLC is the gold standard for assessing compound stability. By comparing the chromatogram of a freshly prepared solution to one that has been stored or subjected to experimental conditions, you can identify the appearance of degradation products (new peaks) and a decrease in the area of the parent compound's peak.
This section provides a systematic approach to troubleshooting solubility problems with 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Problem: The solid compound is not dissolving in the chosen organic solvent.
Potential Cause
Troubleshooting Step
Scientific Rationale
Insufficient Solvent Volume
Increase the volume of the solvent incrementally.
The concentration may be exceeding the solubility limit of the solvent.
Low Temperature
Gently warm the solution (e.g., to 37°C) in a water bath.
Solubility often increases with temperature. However, be cautious with prolonged heating to avoid degradation.
Inappropriate Solvent Choice
Test alternative recommended solvents (DMSO, DMF, etc.).
The polarity and hydrogen bonding capacity of the solvent play a crucial role in dissolving the solute.
Particulate Matter
Vortex or sonicate the solution for a short period.
Mechanical agitation can help to break up aggregates and increase the surface area for dissolution.
Problem: The compound precipitates upon dilution into an aqueous medium.
Potential Cause
Troubleshooting Step
Scientific Rationale
Supersaturation
Decrease the final concentration of the compound.
The aqueous medium has a much lower capacity to dissolve the lipophilic compound.
Lack of Solubilizing Agents
Add a surfactant (e.g., 0.01-0.1% Tween® 80) to the aqueous medium before adding the compound stock.
Surfactants form micelles that can encapsulate the hydrophobic compound, keeping it in solution.
Solvent Shock
Add the stock solution to the aqueous medium while vortexing to ensure rapid mixing.
This helps to disperse the compound quickly and avoid localized high concentrations that promote precipitation.
pH Effects
Ensure the pH of your final solution is neutral or slightly basic if your experiment allows.
The azetidine nitrogen can be protonated at acidic pH, which may affect solubility and stability.
Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock Solution
Weighing: Accurately weigh a small amount of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine in a suitable vial.
Solvent Addition: Add the desired volume of high-purity DMSO or DMF to achieve the target concentration (e.g., 10 mM or 50 mM).
Dissolution: Vortex the vial for 1-2 minutes. If necessary, briefly sonicate in a water bath to aid dissolution.
Visual Inspection: Visually inspect the solution against a light source to ensure there are no visible particulates.
Storage: If not for immediate use, aliquot into single-use volumes and store at -80°C.
Protocol 2: Forced Degradation Study for Stability Assessment
A forced degradation study can help identify potential stability issues.[5] This involves subjecting the compound to harsh conditions to accelerate degradation.
Prepare Solutions: Prepare solutions of the compound (e.g., 1 mg/mL) in:
0.1 M HCl (Acidic condition)
0.1 M NaOH (Basic condition)
3% Hydrogen Peroxide (Oxidative condition)
Deionized water (Neutral control)
Incubation: Incubate the solutions at a controlled temperature (e.g., 40°C) for a defined period (e.g., 24, 48, 72 hours). Protect from light.
Sampling: At each time point, take an aliquot of each solution.
Neutralization: Neutralize the acidic and basic samples before analysis.
Analysis: Analyze all samples by HPLC-UV. Compare the chromatograms to a freshly prepared standard solution to assess the percentage of degradation and the formation of any new peaks.
Visualizing the Troubleshooting Workflow
The following diagram illustrates the decision-making process when encountering solubility issues with 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Caption: A workflow for troubleshooting the solubilization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
References
Bai, X. et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Omega, 6(40), 26565-26571. Available from: [Link]
Forced Degradation Testing. (n.d.). CD Formulation. Available from: [Link]
PubChem. (n.d.). 3-(5-Bromo-2-phenoxy-phenoxy)-3-methyl-azetidine. National Center for Biotechnology Information. Available from: [Link]
ResearchGate. (n.d.). Stability of different azetidine esters. Available from: [Link]
Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Available from: [Link]
LSS Chemicals. (2022). Fluorinated Versus Non-Fluorinated Solvents. Available from: [Link]
PubChem. (n.d.). Azetidine. National Center for Biotechnology Information. Available from: [Link]
University of Rochester, Department of Chemistry. (n.d.). Solvents and Polarity. Available from: [Link]
Google Patents. (n.d.). US6478880B1 - Multi-component solvent systems for fluorinated compounds and cleaners and delivery systems based thereon.
MDPI. (2022). Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. Available from: [Link]
Technical Support Center: Optimization of Reaction Conditions for Azetidine Ring Formation
Prepared by the Senior Application Scientist Team Welcome to the technical support center for the synthesis and optimization of azetidine rings. This guide is designed for researchers, chemists, and drug development prof...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for the synthesis and optimization of azetidine rings. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshoot common challenges encountered during the formation of this strained, yet valuable, heterocyclic motif. Azetidines are critical building blocks in medicinal chemistry, offering a rigid scaffold that can enhance ligand efficiency and modulate physicochemical properties.[1][2] However, their inherent ring strain (~25.4 kcal/mol) presents unique synthetic challenges, from low yields to undesired side reactions and product instability.[1][2][3]
This document is structured as a series of frequently asked questions (FAQs) and troubleshooting guides to directly address specific experimental issues.
Part 1: Troubleshooting Low Yields & Competing Reactions
Low yields are the most common hurdle in azetidine synthesis. The formation of a four-membered ring is often entropically and enthalpically disfavored, making the reaction highly sensitive to experimental conditions.[4]
FAQ 1.1: My intramolecular cyclization of a γ-haloamine or γ-amino alcohol derivative is giving low or no yield. What are the primary causes?
Answer: This is a classic challenge. The low yield is almost always due to one or more competing side reactions that are kinetically or thermodynamically more favorable than the desired 4-exo-tet cyclization.
Core Causality & Troubleshooting Steps:
Intermolecular Reaction: The nucleophilic amine of one molecule can react with the electrophilic carbon of another, leading to dimers and polymers.[4] This is especially problematic at high concentrations.
Solution: Employ high-dilution conditions (e.g., 0.01-0.05 M). This can be achieved by using a larger volume of solvent or by the slow addition of the substrate to the reaction mixture via a syringe pump.
Elimination Reaction: If there is a proton on the carbon bearing the leaving group, elimination to form an alkene can be a major competing pathway.[4]
Solution: Use a non-nucleophilic, sterically hindered base (e.g., LiHMDS, KHMDS, DBU) instead of smaller, more nucleophilic bases (e.g., NaH, KOtBu). The bulkier base will preferentially deprotonate the amine over abstracting the α-proton required for elimination.
Poor Leaving Group: An inefficient leaving group (e.g., -Cl, and to a lesser extent, -OH) slows down the desired intramolecular SN2 reaction, giving more time for side reactions to occur.[4]
Solution: Convert the leaving group to a more reactive one. For alcohols, mesylates (-OMs) or tosylates (-OTs) are excellent choices. For halides, iodide (-I) is significantly better than bromide (-Br) or chloride (-Cl). An in situ Finkelstein reaction (adding NaI) can sometimes be effective.
Inappropriate Solvent: The solvent plays a critical role in stabilizing transition states.
Solution: Polar aprotic solvents like THF, DMF, or acetonitrile are generally preferred as they effectively solvate the counter-ion of the base without interfering with the nucleophile.[5] Protic solvents (e.g., methanol) can lead to solvolysis products.[4]
Troubleshooting Workflow for Low Yield Cyclization
The following decision tree illustrates a logical workflow for troubleshooting poor-yielding intramolecular cyclization reactions.
Caption: Troubleshooting workflow for low yields in azetidine cyclization.
FAQ 1.2: My reaction is forming a five-membered pyrrolidine ring instead of the azetidine. How can I favor the 4-exo-tet cyclization?
Answer: The formation of a pyrrolidine (a 5-endo-tet cyclization) is a common and often thermodynamically favored competing pathway. The regioselectivity between the 4-exo and 5-endo pathways is governed by a delicate balance of factors.
Controlling Factors:
Substrate and Leaving Group Position: This is the most critical factor. For azetidine formation, the leaving group must be on the γ-carbon relative to the amine. If you have a leaving group on the δ-carbon, pyrrolidine formation is almost unavoidable.
Reaction Mechanism: In cases where two potential electrophilic sites exist, such as the intramolecular aminolysis of epoxides, the choice of catalyst is key.
Example: Lewis acids like La(OTf)₃ have been shown to effectively catalyze the intramolecular aminolysis of cis-3,4-epoxy amines, favoring C3-attack to yield 3-hydroxyazetidines with high regioselectivity (>20:1).[6] In contrast, the corresponding trans-epoxy amines under the same conditions yield pyrrolidines.[6] This highlights the profound impact of substrate stereochemistry on the regiochemical outcome.
Base and Solvent System: The choice of base can influence the transition state geometry. While less common for simple haloamines, in more complex systems, the counterion of the base can template the cyclization. Experimenting with different bases (e.g., LiHMDS vs. KHMDS vs. NaH) and solvents (THF vs. Dioxane vs. Toluene) can sometimes shift the selectivity.
Part 2: Advanced & Alternative Synthetic Strategies
If standard intramolecular SN2 approaches fail, several powerful alternative methods can be employed.
FAQ 2.1: How can the Mitsunobu reaction be optimized for azetidine formation?
Answer: The Mitsunobu reaction is an excellent method for the cyclization of γ-amino alcohols, proceeding with a clean inversion of stereochemistry at the alcohol carbon.[5][7][8] However, it involves sensitive reagents and potential side products.
Mechanism Overview & Key Parameters:
The reaction typically involves triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). PPh₃ and DEAD combine to form a phosphonium salt, which activates the alcohol. The deprotonated amine then acts as the intramolecular nucleophile.[7]
Caption: Simplified mechanism of the Mitsunobu reaction for azetidine formation.
Optimization Table:
Parameter
Recommended Condition
Rationale & Troubleshooting
Reagents
PPh₃ and DIAD or DEAD. Newer azodicarboxylates like ADDP can reduce by-products.[9]
Use fresh, high-purity reagents. DEAD can be hazardous; DIAD is often a safer alternative. If significant by-products related to the azodicarboxylate are formed, consider using polymer-supported PPh₃ for easier purification.[9]
Stoichiometry
1.2-1.5 equivalents of PPh₃ and azodicarboxylate.
Using a slight excess ensures full conversion of the starting alcohol. However, a large excess can complicate purification.
Solvent
Anhydrous THF or Dichloromethane (DCM).
The reaction is highly sensitive to water. Ensure all glassware is oven-dried and solvents are anhydrous.
Temperature
Addition of reagents at 0 °C or -78 °C, then warming to room temperature.
The initial steps are exothermic. Slow, cold addition of the azodicarboxylate to a solution of the amino alcohol and PPh₃ is critical to prevent side reactions and decomposition.[10]
Addition Order
Add azodicarboxylate slowly to a solution of the amino alcohol and PPh₃.
This "pre-mixing" allows the formation of the PPh₃-alcohol adduct before the amine is potentially involved in side reactions.
Part 3: Product Stability & Handling
Due to their ring strain, azetidines can be susceptible to decomposition, especially under acidic conditions.[1][2][11]
FAQ 3.1: My azetidine product decomposes during workup or subsequent reactions (e.g., acylation). How can I prevent this?
Answer: Azetidine decomposition is often an acid-mediated ring-opening process.[1][11] The azetidine nitrogen can be protonated, forming a reactive azetidinium ion, which is then susceptible to nucleophilic attack, leading to ring cleavage.[12]
Key Scenarios and Solutions:
Acidic Workup: Avoid acidic aqueous workups (e.g., washing with 1M HCl) if your product is sensitive.
Solution: Use a mild basic wash (e.g., saturated NaHCO₃ solution) or a neutral wash (brine) followed by drying over Na₂SO₄ or MgSO₄.
Acid Generation in Subsequent Reactions: Reactions that generate acid as a byproduct, such as acylation with an acyl chloride, are particularly problematic.[10]
Solution: Include a non-nucleophilic base scavenger like triethylamine (TEA) or diisopropylethylamine (DIPEA) in the reaction mixture to neutralize the generated HCl in situ. Running the reaction at low temperatures (0 °C to -78 °C) can also minimize the rate of the ring-opening side reaction.[10]
Chromatography on Silica Gel: Silica gel is acidic and can cause decomposition of sensitive azetidines on the column.
Solution: Deactivate the silica gel by preparing a slurry with ~1% triethylamine in the eluent system. Alternatively, use a different stationary phase like alumina (basic or neutral).
Intramolecular Decomposition: Certain substitution patterns can lead to intramolecular ring-opening. For example, an N-substituted azetidine with a pendant amide group can undergo acid-mediated decomposition where the amide oxygen acts as the internal nucleophile.[1][2]
Solution: This is a structural issue. If suspected, consider increasing the length of the alkyl chain between the azetidine and the nucleophilic group or modifying the electronics to make the azetidine nitrogen less basic (lower pKₐ).[1]
Experimental Protocols
Protocol 1: General Procedure for Intramolecular Cyclization of an N-Protected γ-Amino Alcohol via Tosylation
This protocol describes a common two-step, one-pot procedure for converting an N-protected 3-amino-1-propanol derivative to the corresponding azetidine.
Materials:
N-Boc-3-amino-1-propanol derivative (1.0 eq)
Anhydrous Dichloromethane (DCM)
Triethylamine (TEA) (1.5 eq)
p-Toluenesulfonyl chloride (TsCl) (1.2 eq)
Sodium Hydride (NaH, 60% dispersion in mineral oil) (2.0 eq)
Anhydrous Tetrahydrofuran (THF)
Procedure:
Activation (Tosylation):
Dissolve the N-Boc-3-amino-1-propanol derivative in anhydrous DCM (to make a 0.2 M solution) in a flame-dried, round-bottom flask under an argon atmosphere.
Cool the solution to 0 °C using an ice bath.
Add triethylamine (1.5 eq) dropwise, followed by the portion-wise addition of p-toluenesulfonyl chloride (1.2 eq).
Stir the reaction at 0 °C and monitor by TLC until the starting alcohol is consumed (typically 2-4 hours).
Upon completion, dilute the reaction with DCM and wash sequentially with saturated NaHCO₃ solution and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. The crude tosylate is often used directly in the next step without further purification.
Cyclization:
In a separate, flame-dried flask under argon, suspend NaH (2.0 eq) in anhydrous THF (to make a final substrate concentration of 0.05 M). Cool to 0 °C.
Dissolve the crude tosylate from the previous step in a small amount of anhydrous THF.
Add the tosylate solution dropwise to the stirred NaH suspension at 0 °C.
After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux (approx. 65 °C).
Monitor the reaction by TLC or LC-MS until the tosylate is consumed (typically 12-24 hours).
Cool the reaction to 0 °C and carefully quench by the slow, dropwise addition of water.
Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography (often using silica gel treated with 1% TEA).
Bai, G., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1585–1588. [Link]
Bai, G., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. PubMed. [Link]
Kuriyama, M., et al. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 10. [Link]
Bai, G., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Publications. [Link]
Coldham, I., et al. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 86-89. [Link]
Kaur, N. (n.d.). Azetidine Synthesis.
Čikoš, A., Dragojević, S., & Kubiček, A. (2021). Degradation products of azetidine core G334089 - Isolation, structure elucidation and pathway. Journal of Pharmaceutical and Biomedical Analysis, 203, 114232. [Link]
Jacobsen, E. N., et al. (2020). Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis. Journal of the American Chemical Society, 142(20), 9144-9150. [Link]
Bai, G., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ResearchGate. [Link]
BenchChem Technical Support. (2025). How to prevent the ring-opening of azetidines during subsequent reactions. BenchChem.
Organic Chemistry Portal. (n.d.). Synthesis of azetidines. [Link]
Chanda, K., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(12), 2632-2643. [Link]
Schindler, C. S., et al. (2020). Synthesis of Azetidines by Aza Paternò-Büchi Reactions. ResearchGate. [Link]
Kumar, A., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(78), 49457-49488. [Link]
Doyle, M. P., et al. (2023). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. Accounts of Chemical Research, 56(1), 1-13. [Link]
Schindler, C. S., et al. (2020). Synthesis of azetidines by aza Paternò–Büchi reactions. Chemical Science, 11(40), 10923-10934. [Link]
ResearchGate. (n.d.). Optimization of Mitsunobu reaction conditions. [Link]
Yang, G., et al. (2023). Intramolecular aza Paternò‐Büchi reaction of oximes for functionalized azetidines. ResearchGate. [Link]
Lindsley, C. W., et al. (2005). ADDP and PS-PPh3: an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists. Tetrahedron Letters, 46(25), 4377-4380. [Link]
American Chemical Society. (2025). Robust multigram protocol to access diazaspiroalkanes featuring azetidine moiety. [Link]
Reddy, C. R., et al. (2015). A Concise Route to Highly-Functionalized Azetidine Precursor: Enantioselective Synthesis of Penaresidin B. Organic & Biomolecular Chemistry, 13(10), 2960-2964. [Link]
Troubleshooting guide for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine experiments
Welcome to the technical support center for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this valuable synthetic building block. Drawing from established principles in heterocyclic chemistry and practical laboratory experience, this resource provides in-depth troubleshooting advice and frequently asked questions to ensure the success of your experiments.
Section 1: Handling, Storage, and Safety
Proper handling and storage are paramount to maintaining the integrity of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and ensuring laboratory safety. The presence of a strained azetidine ring, a brominated aromatic system, and a fluorine substituent necessitates specific precautions.
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine?
A1: To prevent degradation, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents.[1] Many fluorinated pharmaceutical intermediates are sensitive to heat and light.[2] Therefore, it is recommended to store the compound at low temperatures, typically between -20°C and 25°C, in an opaque or amber glass container to protect it from light.[2] For long-term storage, an inert atmosphere of nitrogen or argon is advisable to prevent oxidation.[2]
Q2: What personal protective equipment (PPE) should be used when handling this compound?
A2: Standard laboratory PPE, including a flame-resistant lab coat, chemical splash goggles, and gloves, is mandatory.[1] Given the presence of the bromo-fluorophenyl group, it is crucial to select gloves with appropriate chemical resistance; consulting the glove manufacturer's compatibility chart is recommended.[1] For procedures with a risk of aerosolization, a respirator may be necessary.[1]
Q3: Are there any specific safety concerns associated with the fluorinated nature of this compound?
A3: Organofluorine compounds can have altered biological and toxicological properties.[1] While specific toxicity data for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine may be limited, it is prudent to handle it with care, assuming it could be toxic.[1] All waste containing this compound must be segregated and disposed of according to institutional and local regulations for halogenated organic waste.[1]
Section 2: Synthesis and Purification Troubleshooting
The synthesis of azetidines can be challenging due to the inherent ring strain of the four-membered heterocycle.[3][4][5] This section addresses common issues encountered during the synthesis and purification of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and its derivatives.
Frequently Asked Questions (FAQs)
Q4: I am experiencing low yields in my azetidine ring formation step. What are the likely causes?
A4: Low yields in azetidine synthesis are often due to competing side reactions.[6] The formation of a four-membered ring is entropically and enthalpically disfavored, making the reaction sensitive to conditions.[6] Key factors to consider include:
Intermolecular vs. Intramolecular Reactions: At high concentrations, starting materials can react with each other, leading to dimers or polymers instead of the desired intramolecular cyclization.[6] Running the reaction under high dilution conditions can favor the formation of the azetidine ring.
Choice of Leaving Group: An inefficient leaving group will slow down the desired SN2 cyclization, allowing more time for side reactions to occur.[6] Consider using a more reactive leaving group, such as a tosylate or mesylate, if you are starting from a γ-amino alcohol.
Base Strength: The choice of base is critical. A base that is too strong can promote elimination reactions, while a base that is too weak may not sufficiently deprotonate the amine for the cyclization to occur.
Q5: My N-alkylation of the azetidine ring is incomplete. How can I drive the reaction to completion?
A5: Incomplete N-alkylation is a common issue.[7] Several factors can contribute to this:
Solvent and Base Solubility: Ensure that your base (e.g., potassium carbonate) is at least partially soluble in your reaction solvent.[7] If solubility is an issue, consider switching to a more polar aprotic solvent like DMF or DMSO, or using a more soluble base such as cesium carbonate.[7]
Activating the Alkyl Halide: For less reactive alkyl bromides, the addition of a catalytic amount of potassium iodide can facilitate the reaction via the in situ formation of the more reactive alkyl iodide (Finkelstein reaction).[7]
Temperature: Increasing the reaction temperature, potentially using a microwave reactor, can often overcome activation energy barriers and drive the reaction to completion.[7]
Q6: I am having difficulty purifying 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine by column chromatography. What are some alternative strategies?
A6: The purification of brominated compounds can sometimes be challenging on silica gel.[8]
Alternative Stationary Phases: Consider using a different stationary phase, such as alumina or a reversed-phase C18 silica gel.[9]
Crystallization: If the compound is a solid, crystallization can be a highly effective purification method. A systematic solvent screen should be performed to identify a suitable solvent or solvent system.
Azeotropic Distillation: For removing certain impurities, azeotropic distillation with a suitable organic solvent might be an option.[10]
Troubleshooting Workflow: Low Yield in Azetidine Cyclization
Caption: Troubleshooting workflow for low yields in azetidine cyclization.
Section 3: Reaction and Stability Considerations
The strained four-membered ring of azetidine imparts unique reactivity.[3][11] Understanding the stability of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine under different reaction conditions is crucial for its successful application in multi-step syntheses.
Frequently Asked Questions (FAQs)
Q7: Is the azetidine ring in 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine susceptible to ring-opening?
A7: Yes, the azetidine ring is strained and can undergo ring-opening reactions, particularly under acidic conditions.[12][13] The nitrogen atom can be protonated, making the ring more susceptible to nucleophilic attack.[12] It is important to carefully control the pH of your reaction mixture, especially during aqueous workups. The stability of N-substituted azetidines to acidic conditions can be influenced by the pKa of the azetidine nitrogen.[12]
Q8: Can the bromo- and fluoro- substituents on the phenyl ring participate in side reactions?
A8: The bromo- and fluoro- substituents are generally stable under many reaction conditions. However, the bromine atom can participate in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) if a suitable catalyst is present. The fluorine atom is typically unreactive but can influence the electronic properties of the aromatic ring.
Q9: What are some common reactions where 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is used?
A9: Azetidine derivatives are valuable building blocks in medicinal chemistry.[14] The secondary amine of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine can be functionalized in various ways, including:
N-alkylation
N-acylation
N-arylation
Reductive amination
The bromo-fluorophenyl moiety can be used as a handle for further modifications, such as cross-coupling reactions to introduce new substituents.
General Reaction Scheme: Functionalization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Technical Support Center: Scaling Up the Production of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the successful scale-...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the successful scale-up production of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a key intermediate in pharmaceutical synthesis.[1][2] This resource is designed to address common challenges encountered during synthesis, purification, and handling of this compound and its precursors.
I. Synthesis Pathway Overview
The synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine typically involves a multi-step process. A common and scalable approach is the reductive amination of 5-Bromo-2-fluorobenzaldehyde with azetidine-3-methanol, often preceded by the synthesis of these key starting materials.
Caption: General synthesis workflow for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
II. Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis and scale-up of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and its precursors.
Issue 1: Low Yield in the Synthesis of 5-Bromo-2-fluorobenzaldehyde
Question: We are experiencing lower than expected yields (below 80%) during the bromination of 2-fluorobenzaldehyde. What are the likely causes and how can we optimize this step?
Answer:
Low yields in the synthesis of 5-Bromo-2-fluorobenzaldehyde are often attributed to incomplete reaction, side product formation, or inefficient purification. Here's a breakdown of potential causes and solutions:
Cause 1: Inefficient Bromination. The bromination of 2-fluorobenzaldehyde requires careful control of reaction conditions to ensure complete consumption of the starting material and minimize the formation of di-brominated or other side products.
Solution:
Temperature Control: Maintain a steady reaction temperature, typically around 90°C, throughout the addition of the brominating agent.[3] Fluctuations can lead to incomplete reactions or increased side product formation.
Slow Addition: Add the brominating agent (e.g., a mixture of potassium bromate and 2-fluorobenzaldehyde) dropwise over a period of 2-3 hours to control the reaction rate and temperature.[3]
Solvent System: The use of a strong acid like sulfuric acid is common.[3] Ensure the concentration and volume are appropriate for the scale of your reaction.
Cause 2: Suboptimal Work-up and Extraction. Losses during the work-up and extraction phase can significantly impact the final yield.
Solution:
Quenching: After the reaction is complete, quench the reaction mixture by adding it to a large volume of ice water.[1]
Efficient Extraction: Use an appropriate organic solvent for extraction, such as methyl tert-butyl ether or toluene.[1][3] Perform multiple extractions (e.g., 3x with a suitable volume) to ensure complete recovery of the product from the aqueous phase.
Washing: Wash the combined organic phases with a sodium sulfite or sodium bicarbonate solution to remove any unreacted bromine or acidic impurities, followed by a brine wash.[1][3]
Cause 3: Inefficient Purification. The final purification step is critical for obtaining a high-purity product and maximizing yield.
Solution:
Vacuum Distillation: Vacuum distillation is an effective method for purifying 5-Bromo-2-fluorobenzaldehyde.[1][3] Collect the fraction at the appropriate temperature and pressure (e.g., 63-65°C / 3 mmHg) to isolate the desired product.[3]
Experimental Protocol: Synthesis of 5-Bromo-2-fluorobenzaldehyde [3]
To a reactor equipped with a stirrer, thermometer, dropping funnel, and condenser, add 500 mL of 65% aqueous sulfuric acid.
Slowly add a mixture of 167 g (1 mol) of potassium bromate and 124.1 g (1 mol) of 2-fluorobenzaldehyde dropwise to the reactor while maintaining the temperature at 90°C. The addition should take 2-3 hours.
After the addition is complete, continue stirring at 90°C for an additional hour to ensure the reaction goes to completion.
Cool the reaction mixture and add 1000 mL of water.
Extract the mixture with methyl tert-butyl ether (3 x 500 mL).
Combine the organic layers and wash with aqueous sodium sulfite, followed by water.
Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the resulting crude oil by vacuum distillation, collecting the fraction at 63-65°C / 3 mmHg.
Parameter
Recommended Value
Reaction Temperature
90°C
Addition Time
2-3 hours
Extraction Solvent
Methyl tert-butyl ether
Purification Method
Vacuum Distillation
Issue 2: Challenges in Azetidine Ring Formation and Stability
Question: We are struggling with the synthesis of the azetidine ring and have observed decomposition of our substituted azetidine product. What are the key factors to consider for a successful and stable synthesis?
Answer:
The synthesis of azetidines is challenging due to the inherent ring strain of the four-membered ring.[4][5] This can lead to low yields, side reactions, and product instability.
Cause 1: Inefficient Cyclization. The ring-closure step is often the most critical and challenging part of azetidine synthesis.
Solution:
Choice of Method: Several methods exist for forming the azetidine ring, including intramolecular nucleophilic substitution and cycloaddition reactions.[6][7] The intramolecular aminolysis of epoxy amines catalyzed by a Lewis acid like La(OTf)₃ can be a high-yielding and regioselective method.[8][9]
Protecting Groups: The use of an appropriate N-protecting group, such as a Boc (tert-butoxycarbonyl) group, is crucial. It can influence the reaction's stereochemistry and prevent unwanted side reactions.[10] The Boc group can be removed later under acidic conditions.[11]
Cause 2: Ring Strain and Decomposition. The high ring strain of azetidines makes them susceptible to ring-opening reactions, especially under acidic conditions.[5][12]
Solution:
pH Control: Maintain neutral or slightly basic conditions during work-up and purification to prevent acid-mediated decomposition.[12]
Temperature: Perform reactions and purifications at lower temperatures whenever possible to minimize thermal decomposition.
Storage: Store the final product and key intermediates under an inert atmosphere and at low temperatures to ensure long-term stability.
Caption: Troubleshooting logic for azetidine synthesis.
Issue 3: Inefficient Reductive Amination and Purification
Question: Our reductive amination step is sluggish, and we are having difficulty purifying the final product, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. How can we improve this final stage of the synthesis?
Answer:
The reductive amination couples the two key intermediates and is followed by a crucial purification step to obtain the final product with high purity.
Cause 1: Incomplete Reductive Amination. The reaction between 5-Bromo-2-fluorobenzaldehyde and azetidine-3-methanol may not go to completion, leading to a mixture of starting materials and the desired product.
Solution:
Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is a mild and effective reducing agent for this transformation. Other reducing agents like sodium cyanoborohydride can also be used, but may require stricter pH control.
Reaction Conditions: The reaction is typically carried out in a chlorinated solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) at room temperature. Ensure anhydrous conditions as the presence of water can hydrolyze the imine intermediate and the reducing agent.
Stoichiometry: Use a slight excess of the amine and the reducing agent to drive the reaction to completion.
Cause 2: Difficulty in Purification. The crude product may contain unreacted starting materials, the reducing agent byproducts, and other impurities that are difficult to remove.
Solution:
Aqueous Work-up: A standard aqueous work-up with a mild base (e.g., sodium bicarbonate solution) is necessary to quench the reaction and remove acidic components.
Column Chromatography: Purification by silica gel column chromatography is often required to isolate the final product with high purity. A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, can effectively separate the product from impurities.
Experimental Protocol: Reductive Amination and Purification
To a solution of 5-Bromo-2-fluorobenzaldehyde (1.0 eq) in anhydrous DCM, add azetidine-3-methanol (1.1 eq).
Stir the mixture at room temperature for 1 hour.
Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes.
Continue stirring at room temperature and monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-6 hours).
Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.
Separate the organic layer, and extract the aqueous layer with DCM (2x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude residue by silica gel column chromatography (e.g., Hexane/Ethyl Acetate gradient).
Parameter
Recommended Condition
Reducing Agent
Sodium triacetoxyborohydride (STAB)
Solvent
Anhydrous Dichloromethane (DCM)
Temperature
Room Temperature
Purification
Silica Gel Column Chromatography
III. Frequently Asked Questions (FAQs)
Q1: What are the critical safety precautions to consider during the scale-up of this synthesis?
A1: Several safety precautions are crucial:
Handling of Reagents: 5-Bromo-2-fluorobenzaldehyde and its precursors can be irritants. Always use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.
Exothermic Reactions: The bromination step can be exothermic. Ensure the reactor is equipped with adequate cooling and that the addition of reagents is controlled to prevent a runaway reaction.
Anhydrous Conditions: The reductive amination step requires anhydrous conditions. Ensure all glassware is properly dried and use anhydrous solvents to prevent unwanted side reactions and potential hazards from the reaction of reducing agents with water.
Pressure Build-up: Be cautious of potential pressure build-up during reactions, especially when heating. Ensure the reaction setup is properly vented.
Q2: Are there alternative synthetic routes to 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine?
A2: Yes, several alternative routes exist. For instance, one could start from 1-Boc-3-azetidinone.[13] This can undergo a Wittig or Horner-Wadsworth-Emmons reaction to introduce the carbon framework, followed by reduction and functionalization to attach the 5-Bromo-2-fluorophenyl group.[14][15] Another approach involves the alkylation of a pre-formed azetidine ring with a suitable 5-bromo-2-fluorobenzyl halide. The choice of route often depends on the availability and cost of starting materials, as well as scalability considerations.
Q3: How can I monitor the progress of the reactions effectively during scale-up?
A3: For process monitoring, a combination of techniques is recommended:
Thin-Layer Chromatography (TLC): A quick and simple method for qualitative monitoring of the disappearance of starting materials and the appearance of the product.
High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the reaction progress, allowing for accurate determination of conversion and purity.
Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for identifying intermediates and byproducts, which can aid in troubleshooting and optimization.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to analyze crude reaction mixtures to determine the ratio of products and starting materials.
Q4: What are the key considerations for choosing a suitable N-protecting group for the azetidine ring?
A4: The choice of the N-protecting group is critical and depends on several factors:
Stability: The protecting group must be stable to the reaction conditions of the subsequent steps.
Ease of Introduction and Removal: The protecting group should be easy to introduce and remove in high yield under conditions that do not affect other functional groups in the molecule.
Influence on Reactivity: The protecting group can influence the reactivity and stereoselectivity of reactions involving the azetidine ring.
Cost and Availability: For large-scale synthesis, the cost and availability of the protecting group reagent are important considerations. The Boc group is often a good choice as it is stable under many conditions and can be easily removed with acid.
IV. References
Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update - MDPI. (URL: [Link])
5-Bromo-2-fluorobenzaldehyde: A Versatile Building Block in Organic Synthesis. (URL: [Link])
Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing. (URL: [Link])
Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocyles with Methyl 2-(Azetidin - PubMed Central. (URL: [Link])
Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - MDPI. (URL: [Link])
A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC - NIH. (URL: [Link])
Photochemical Strategies Enable the Synthesis of Tunable Azetidine-Based Energetic Materials - PubMed. (URL: [Link])
Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity - Journal of Medicinal and Chemical Sciences. (URL: [Link])
Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines | Journal of the American Chemical Society. (URL: [Link])
Technical Support Center: Analytical Methods for Impurity Profiling of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Welcome to the technical support center for the analytical characterization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This guide is designed for researchers, analytical scientists, and drug development professional...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the analytical characterization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. This guide is designed for researchers, analytical scientists, and drug development professionals. My objective is to provide not just protocols, but the underlying scientific rationale to empower you to solve the challenges encountered during impurity analysis. The presence of impurities, even in trace amounts, can significantly impact the safety, quality, and efficacy of an active pharmaceutical ingredient (API).[1][2] Therefore, robust and reliable analytical methods are paramount.
This document provides a structured approach to detecting, identifying, and quantifying impurities, grounded in regulatory expectations and field-proven experience. We will explore the primary analytical techniques, delve into common troubleshooting scenarios in a direct Q&A format, and provide validated starting points for your method development.
The Regulatory Landscape: Why Impurity Profiling is Non-Negotiable
Regulatory bodies like the International Council for Harmonisation (ICH) have established clear guidelines for the control of impurities in new drug substances.[3] These guidelines are not merely bureaucratic hurdles; they are scientifically grounded frameworks to ensure patient safety. The core principle is that any impurity present in a new drug substance must be identified and its biological safety established (qualified) if it exceeds a certain threshold.
The main guidelines governing this process are:
ICH Q3A(R2): Focuses on impurities in new drug substances, classifying them into organic, inorganic, and residual solvents.[4][5] It sets thresholds for when impurities must be reported, identified, and qualified based on the maximum daily dose of the drug.[6][7]
ICH M7(R1): Provides a framework for assessing and controlling DNA reactive (mutagenic) impurities to limit potential carcinogenic risk.[8] These impurities have much stricter control limits due to their potential for harm even at very low levels.[9][10]
Understanding these thresholds is the first step in designing a compliant analytical strategy.
Maximum Daily Dose
Reporting Threshold
Identification Threshold
Qualification Threshold
≤ 2 g/day
0.05%
0.10% or 1.0 mg per day intake (whichever is lower)
0.15% or 1.0 mg per day intake (whichever is lower)
> 2 g/day
0.03%
0.05%
0.05%
This table summarizes the thresholds for organic impurities as defined in the ICH Q3A(R2) guideline.[4][6]
The First Step: Forced Degradation Studies
Before you can confidently analyze impurities, you must first understand the potential degradation pathways of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. Forced degradation, or stress testing, is the process of subjecting the API to harsh conditions to intentionally produce degradation products.[11][12] This crucial study helps in developing and validating "stability-indicating" analytical methods that can separate and quantify the API from all potential degradants.[2]
Experimental Protocol: Forced Degradation
Preparation: Prepare separate solutions of the API (e.g., at 1 mg/mL) in a suitable solvent system.
Acid Hydrolysis: Add 1N HCl and heat at 80°C for 4 hours.
Base Hydrolysis: Add 1N NaOH and heat at 80°C for 2 hours.
Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.
Thermal Degradation: Expose the solid API powder to 105°C for 48 hours.
Photolytic Degradation: Expose the API solution to UV light (e.g., 254 nm) and white fluorescent light in a photostability chamber.
Analysis: After exposure, neutralize the acidic and basic solutions. Dilute all samples appropriately and analyze them using a suitable HPLC method (see section below) to observe the degradation profile. Aim for 5-20% degradation for optimal method validation.[13]
HPLC is the cornerstone of impurity analysis, primarily used for the separation and quantification of non-volatile organic impurities.[13][14] Its high resolving power and sensitivity make it ideal for routine quality control and stability testing.[15][16]
Diagram: General Impurity Identification Workflow
Caption: A typical workflow for detecting, identifying, and confirming pharmaceutical impurities.
Starting Protocol: HPLC-UV Method
Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: Acetonitrile
Gradient:
0-5 min: 10% B
5-25 min: 10% to 90% B
25-30 min: 90% B
30.1-35 min: 10% B (re-equilibration)
Flow Rate: 1.0 mL/min
Column Temperature: 30°C
Injection Volume: 10 µL
Detector: UV at 254 nm
Sample Preparation: Dissolve the sample in a 50:50 mixture of Acetonitrile and Water to a final concentration of 0.5 mg/mL.
Troubleshooting & FAQs: HPLC
Q: My main API peak is tailing significantly. What is the likely cause and solution?A: Peak tailing for amine-containing compounds like azetidine derivatives is often caused by secondary interactions between the basic analyte and acidic silanol groups on the silica-based column packing.
Causality: At mid-range pH, residual silanols are ionized and can strongly interact with the protonated amine of your molecule, causing a portion of the analyte to lag behind, resulting in a tail.
Troubleshooting Steps:
Modify Mobile Phase pH: Lowering the pH of the mobile phase (e.g., using 0.1% trifluoroacetic acid instead of formic acid) will fully protonate the silanol groups, minimizing these secondary interactions.
Add a Competing Base: Introduce a small amount of a competing base, like triethylamine (TEA), into the mobile phase. TEA will preferentially interact with the active silanol sites, effectively shielding your analyte from them.
Use a Different Column: Consider using a column with high-purity silica and robust end-capping, or a hybrid particle column, which has fewer exposed silanol groups.
Q: I'm observing a peak with a "shark fin" or fronting shape. What does this indicate?A: Peak fronting is almost always a symptom of mass overload on the column.[17][18]
Causality: You have injected more sample than the stationary phase can effectively handle at that spot. The excess molecules are not retained and travel through the column faster, eluting at the "front" of the main band.
Troubleshooting Steps:
Dilute the Sample: The simplest solution is to dilute your sample. A 10-fold dilution will often resolve the issue without compromising the detection of trace impurities.[17]
Reduce Injection Volume: If dilution is not feasible, reduce the injection volume (e.g., from 10 µL to 2 µL).
Q: A new, unexpected peak has appeared in my 3-month stability sample. What are my immediate next steps?A: A new peak in a stability study signifies a potential degradation product and must be investigated.
Immediate Steps:
Verify System Suitability: First, confirm that the peak is not an artifact. Re-inject a known standard to ensure the system is performing correctly.
Check Blank Injection: Run a solvent blank to ensure the peak is not from the solvent or a carryover effect.
Quantify: Determine the level of the impurity as a percentage of the API peak area.
Proceed to Identification: If the peak is above the reporting threshold (e.g., >0.05%), you must proceed with identification, starting with LC-MS analysis to determine its molecular weight.[14]
When an unknown impurity is detected, LC-MS is the premier technique for its identification.[19] It provides the molecular weight of the impurity and, through tandem mass spectrometry (MS/MS), fragmentation data that helps in elucidating its structure.[20][21] High-Resolution Mass Spectrometry (HRMS) is particularly powerful as it provides a highly accurate mass measurement, allowing you to determine the molecular formula of the impurity.[22]
Troubleshooting & FAQs: LC-MS
Q: I'm not getting a clear molecular ion ([M+H]⁺) for my impurity of interest. What can I do?A: The absence of a strong molecular ion can be due to in-source fragmentation or poor ionization efficiency.
Causality: The energy in the ion source might be too high, causing the molecule to fragment immediately. Alternatively, the molecule may not be well-suited for the chosen ionization technique.
Troubleshooting Steps:
Optimize Source Conditions: Reduce the fragmentor voltage or cone voltage in the mass spectrometer source to provide "softer" ionization, which favors the formation of the molecular ion.
Switch Ionization Mode: If you are using Electrospray Ionization (ESI), try Atmospheric Pressure Chemical Ionization (APCI). APCI can sometimes be more effective for less polar compounds or those that are prone to fragmentation in ESI.[23]
Change Mobile Phase Adduct: Try forming a different adduct. For example, if you are in positive mode, adding a small amount of ammonium formate to the mobile phase can promote the formation of the ammonium adduct ([M+NH₄]⁺), which can be more stable than the protonated molecule.
Q: How do I begin to interpret an MS/MS fragmentation pattern for a proposed impurity structure?A: MS/MS interpretation is a puzzle. You are breaking the molecule apart and using the masses of the pieces to confirm the original structure.
Workflow:
Identify the Precursor Ion: This is the molecular ion of the impurity that you select for fragmentation.
Analyze the Product Ions: These are the fragments. Look for logical losses from the precursor. For example, a loss of 18 Da often corresponds to the loss of a water molecule. A loss of 44 Da could be CO₂.
Correlate with Structure: Compare the observed fragments to the expected fragments from your proposed structure. For 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, you would expect to see fragments corresponding to the bromo-fluorophenyl ring or the azetidine ring.
Use Software Tools: Utilize software that can predict fragmentation patterns for a given structure to compare against your experimental data.
Core Technique 3: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is the method of choice for analyzing volatile or semi-volatile impurities, most commonly residual solvents from the manufacturing process.[24][25] It is also highly effective for certain process-related impurities that are thermally stable and volatile, such as alkyl halides, which can be potential genotoxic impurities.[26]
Data Table: Typical Headspace GC-MS Parameters for Residual Solvents
Parameter
Setting
Rationale
Sample Preparation
Dissolve API in a high-boiling solvent (e.g., DMSO)
Prevents the non-volatile API from entering the GC system while allowing volatile solvents to partition into the headspace.
Vial Equilibration Temp.
80°C
Provides sufficient energy for volatile solvents to move into the gas phase for analysis.
Vial Equilibration Time
15 min
Ensures the solvent concentration has reached equilibrium between the liquid and gas phases.
Injection Mode
Headspace
Introduces only the volatile components onto the column, protecting the system from the API matrix.[27]
Column
624-type (6% cyanopropylphenyl)
A common stationary phase providing good selectivity for a wide range of common process solvents.
Detector
Mass Spectrometer (MS)
Provides both quantification and definitive identification of the solvents based on their mass spectra.[24]
Troubleshooting & FAQs: GC-MS
Q: My recovery for polar residual solvents like methanol is poor and inconsistent. Why?A: Poor recovery of polar analytes in headspace GC-MS is often due to matrix effects or poor phase transfer.
Causality: Highly polar solvents like methanol may have strong interactions with the sample matrix, preventing them from efficiently partitioning into the headspace gas.
Troubleshooting Steps:
Matrix Modification: Add a salt (e.g., sodium sulfate) to your sample vial. This "salting out" effect reduces the solubility of the polar solvents in the diluent, driving them into the headspace and improving sensitivity.
Optimize Equilibration Temperature: Carefully increase the equilibration temperature. This provides more energy for the solvents to volatilize but be cautious not to degrade the sample itself.
Check for Active Sites: Ensure your GC liner and column are properly deactivated. Active sites in the inlet can irreversibly adsorb polar analytes.
Core Technique 4: Nuclear Magnetic Resonance (NMR) Spectroscopy
When the structure of a critical unknown impurity cannot be definitively determined by MS alone, NMR is the ultimate tool.[28][29] It provides unambiguous information about the carbon-hydrogen framework of a molecule, allowing for complete structural elucidation.[23][30] It is also a powerful quantitative tool (qNMR) that can determine the purity of a substance without needing a reference standard of the impurity itself.[31]
Troubleshooting & FAQs: NMR
Q: The impurity I isolated is only available in a very small amount (<1 mg). How can I get a usable NMR spectrum?A: Modern NMR spectroscopy is well-equipped for mass-limited samples.
Solution:
Use a High-Field Spectrometer: Higher field strengths (e.g., 600 MHz or above) provide significantly better sensitivity and signal dispersion.
Utilize a Cryoprobe: Cryogenically cooled probes can increase the signal-to-noise ratio by a factor of 3-4 compared to standard probes, which is essential for trace-level analysis.[28]
Increase the Number of Scans: Signal increases with the square root of the number of scans. Acquiring data overnight can often provide a high-quality spectrum from a very small amount of material.
Use Micro-NMR Tubes: These tubes reduce the amount of deuterated solvent needed and concentrate your sample within the most sensitive region of the detection coil.
Diagram: HPLC Troubleshooting Decision Tree
Caption: A decision tree for troubleshooting common HPLC peak shape problems.
References
Vertex AI Search. (n.d.). Impurities and Forced Degradation Studies: A Review.
Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products.
ICH. (2006, October 25). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2).
Netpharmalab. (2025, December 18). Analysis of genotoxic impurities in active pharmaceutical ingredients.
European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3.
SynThink Research Chemicals. (n.d.). Structure Elucidation of Unknown Impurity using LC-MS/MS.
ICH. (n.d.). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances.
BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation.
S-Matrix. (2024, December 27). Analytical Methods for Profiling Impurities in Pharmaceuticals.
CONICET. (n.d.). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques.
New Food Magazine. (2017, April 19). GC-MS applications in pharmaceutical analysis.
Alfa Chemistry. (n.d.). Analytical Methods for Elemental Impurities in Pharmaceuticals.
ResolveMass Laboratories Inc. (2025, August 27). How Pharmaceutical Impurity Analysis Works.
PubMed. (n.d.). Pharmaceutical impurities and degradation products: uses and applications of NMR techniques.
Emery Pharma. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) Analysis.
Chromperfect. (2022, March 8). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC.
LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems.
Research and Reviews. (2021, October 20). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview.
General Chapters. (n.d.). <1225> VALIDATION OF COMPENDIAL METHODS.
Ofni Systems. (n.d.). 〈1225〉 VALIDATION OF COMPENDIAL PROCEDURES.
ResearchGate. (2025, August 7). HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design.
Internet Scientific Publications. (n.d.). Determination of Organic Volatile Impurities in Active Pharmaceutical Ingredients.
US Pharmacopeia (USP). (n.d.). 〈233〉 ELEMENTAL IMPURITIES—PROCEDURES.
USP-NF. (n.d.). 1086 IMPURITIES IN DRUG SUBSTANCES AND DRUG PRODUCTS.
Journal of Pharmaceutical Research and Reports. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
International Journal of Trend in Scientific Research and Development. (2020, November 11). Development of Impurity Profiling Methods Using Modern Analytical Techniques.
African Journal of Biomedical Research. (2024, December 21). HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design.
US Pharmacopeia (USP). (n.d.). Pharmaceutical Analytical Impurities.
LCGC Europe. (2009, December 1). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals.
ResearchGate. (2025, August 6). Determination of organic volatile impurities in active pharmaceutical ingredients.
Technical Support Center: Chiral Separation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Enantiomers
Welcome to the technical support center for the chiral separation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine enantiomers. This guide is designed for researchers, scientists, and drug development professionals to prov...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the chiral separation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The methodologies and recommendations provided herein are grounded in established chromatographic principles to ensure scientific integrity and reliable outcomes.
I. Troubleshooting Guide
This section addresses specific issues you may encounter during the chiral separation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine enantiomers.
Issue 1: Poor or No Enantiomeric Resolution
Q: I am injecting my racemic standard of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, but I am seeing only a single peak or two poorly resolved peaks. What steps should I take to improve the separation?
A: Achieving baseline resolution for this specific compound requires a systematic approach to optimize the interplay between the chiral stationary phase (CSP) and the mobile phase. Here's a detailed troubleshooting workflow:
Step 1: Verify Column Selection and Chemistry
The molecular structure of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, featuring a basic nitrogen in the azetidine ring and aromatic functionalities, suggests that polysaccharide-based CSPs are a strong starting point. These phases offer a combination of hydrogen bonding, dipole-dipole, and π-π interactions necessary for chiral recognition.[1][2]
Initial Recommendation: Start with an amylose- or cellulose-based CSP, such as one derived from tris(3,5-dimethylphenylcarbamate) or tris(4-methylbenzoate).[3] These are robust phases known for their broad enantioselectivity.[2][4]
Alternative CSPs: If initial screening on polysaccharide columns is unsuccessful, consider Pirkle-type or macrocyclic glycopeptide-based CSPs, which offer different chiral recognition mechanisms.[5]
Step 2: Optimize the Mobile Phase Composition
The mobile phase is a critical factor in modulating enantioselectivity. For normal-phase chromatography, which is often the preferred mode for this class of compounds, a non-polar primary solvent with a polar modifier is used.
Solvent System: A common starting point is a mixture of n-hexane and an alcohol modifier like 2-propanol (IPA) or ethanol.[1][6]
Modifier Percentage: Systematically vary the percentage of the alcohol modifier. Start with a screening gradient to identify a promising isocratic condition. For example, begin with a low percentage (e.g., 5% IPA) and gradually increase it. A lower percentage of the polar modifier generally leads to stronger interactions with the CSP and can improve resolution, though it will also increase retention times.
Additives for Basic Compounds: Since the azetidine moiety is basic, peak shape and resolution can often be dramatically improved by adding a basic additive to the mobile phase.[1] Add 0.1% (v/v) of diethylamine (DEA) or a similar amine to suppress the interaction of the basic analyte with acidic sites on the silica support, which can cause peak tailing and loss of resolution.
Step 3: Adjust the Flow Rate
Chiral separations often benefit from lower flow rates than typical achiral separations.[7]
Recommendation: Reduce the flow rate to 0.5 mL/min for a standard 4.6 mm ID analytical column. This allows for more effective mass transfer and interaction with the CSP, often enhancing resolution.
Step 4: Control the Column Temperature
Temperature can have a significant and sometimes non-linear effect on chiral separations.[8][9][10]
Initial Approach: Start at ambient temperature.
Troubleshooting: If resolution is still poor, try decreasing the temperature (e.g., to 10-15°C).[11][12] Lower temperatures often enhance the stability of the transient diastereomeric complexes formed between the analyte and the CSP, leading to better separation.[7][13] Conversely, in some cases, increasing the temperature can improve efficiency and peak shape.[14][15]
Issue 2: Excessive Peak Tailing
Q: My enantiomers are separating, but the peaks are showing significant tailing, which is affecting my ability to accurately quantify them. What is causing this and how can I fix it?
A: Peak tailing in chiral chromatography, especially for basic compounds like your azetidine derivative, is a common problem. It can stem from several chemical and physical factors.
Primary Cause: Secondary Interactions with Silica Support
The most likely cause is the interaction of the basic nitrogen on the azetidine ring with residual acidic silanol groups on the silica surface of the CSP.[16] This leads to non-ideal chromatographic behavior.
Solution 1: Use a Basic Additive: As mentioned previously, the addition of a small amount (0.1-0.2% v/v) of an amine like diethylamine (DEA) or triethylamine (TEA) to the mobile phase is highly effective.[16] The additive competes with the analyte for the active silanol sites, leading to more symmetrical peaks.
Solution 2: Column Choice: Modern, well-end-capped CSPs are designed to minimize these secondary interactions. If you are using an older column, switching to a newer generation CSP may resolve the issue.
Secondary Cause: Column Overload
Chiral stationary phases can have a lower sample capacity compared to achiral phases. Overloading the column can lead to peak tailing that is distinct from tailing caused by secondary interactions.[17]
Diagnosis: To check for overload, inject a series of decreasing concentrations of your sample. If the peak shape improves and the tailing factor decreases at lower concentrations, you are likely overloading the column.
Solution: Reduce the injection volume or the concentration of your sample.
Other Potential Causes and Solutions:
Partially Blocked Frit: If all peaks in your chromatogram are tailing, it could indicate a partial blockage of the column inlet frit.[18] Try backflushing the column (if the manufacturer's instructions permit) to dislodge any particulates.[19]
Column Degradation: Over time, especially with aggressive mobile phases, the CSP can degrade, leading to poor peak shape.[20] If the column has been in use for a long time, it may need to be replaced. For immobilized CSPs, a regeneration procedure might restore performance.[20]
Issue 3: Irreproducible Retention Times and/or Resolution
Q: I developed a method that gave me good separation yesterday, but today the retention times have shifted, and the resolution has decreased. What could be the cause?
A: Reproducibility issues in chiral HPLC are often related to insufficient system equilibration, mobile phase instability, or temperature fluctuations.
Step 1: Ensure Proper Column Equilibration
Chiral stationary phases, particularly polysaccharide-based ones, can take a significant amount of time to fully equilibrate with the mobile phase.
Recommendation: Equilibrate the column with at least 10-20 column volumes of the mobile phase before starting your analysis.[7] When using mobile phase additives, equilibration can sometimes take even longer.
Best Practice: For maximum reproducibility, dedicate a column to a specific mobile phase system if possible.
Step 2: Check Mobile Phase Preparation and Stability
The composition of the mobile phase must be precise and consistent.
Accurate Preparation: Use volumetric flasks for preparing mobile phases to ensure accurate solvent ratios.
Solvent Volatility: In normal phase chromatography, n-hexane is highly volatile. If the mobile phase reservoir is not properly covered, the hexane can evaporate, leading to an increase in the proportion of the less volatile alcohol modifier. This will decrease retention times. Ensure your solvent reservoirs are tightly sealed.
Fresh Mobile Phase: Prepare fresh mobile phase daily, especially when using additives, as their concentration can change over time.
Step 3: Maintain Consistent Temperature Control
As discussed, temperature is a critical parameter in chiral separations.[8][9]
Use a Column Oven: A thermostatically controlled column compartment is essential for reproducible results. Even small fluctuations in ambient laboratory temperature can affect retention and selectivity.[7] Maintain the temperature to within ±1°C.[7]
Step 4: Verify System Performance
System Suitability Tests: Before running samples, perform a system suitability test by injecting a racemic standard. Track retention times, resolution, and tailing factors to ensure the system is performing as expected.
Check for Leaks: A small leak in the system can cause pressure fluctuations and lead to variable retention times.
II. Frequently Asked Questions (FAQs)
Q1: How do I choose the best initial chiral column for a novel compound like 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine?
A1: A systematic screening approach is the most efficient strategy.[21][22]
Start with Polysaccharide Columns: Due to their broad applicability, it is recommended to start by screening a set of polysaccharide-based columns.[1][23] A good initial screening set would include columns with different chiral selectors, such as:
Amylose tris(3,5-dimethylphenylcarbamate)
Cellulose tris(3,5-dimethylphenylcarbamate)
Cellulose tris(4-methylbenzoate)
Screen Multiple Mobile Phases: For each column, screen a few different mobile phases. A typical normal phase screen would include:
n-Hexane/2-Propanol
n-Hexane/Ethanol
For basic compounds, include 0.1% DEA in each mobile phase.[1]
Utilize Method Scouting Systems: Automated method scouting systems can significantly accelerate this process by systematically testing multiple column and mobile phase combinations.[22]
Q2: What is the role of the sample solvent, and can it affect my separation?
A2: The sample solvent can have a significant impact on peak shape and resolution.
Solvent Strength: Ideally, the sample should be dissolved in the mobile phase itself. If this is not possible due to solubility constraints, use a solvent that is weaker (less polar in normal phase) than the mobile phase.[19]
Peak Distortion: Injecting the sample in a solvent that is much stronger than the mobile phase can cause peak distortion, including splitting or broadening, as the strong solvent can interfere with the initial interaction of the analyte with the stationary phase.[6][19]
Q3: Can I switch between normal phase, reversed-phase, and polar organic modes on the same chiral column?
A3: This depends on the type of chiral stationary phase.
Coated CSPs: Traditional "coated" polysaccharide CSPs have restricted solvent compatibility. Using incompatible solvents (like THF, ethyl acetate, or dichloromethane) can irreversibly damage the column by stripping the chiral polymer from the silica support.[20]
Immobilized CSPs: Newer "immobilized" CSPs have the chiral selector covalently bonded to the silica support. These columns are much more robust and are compatible with a wider range of solvents, allowing you to switch between normal phase, reversed-phase, and polar organic modes.[5][19] Always check the manufacturer's instructions for your specific column.
Q4: What are the key parameters to include in a method validation for a chiral separation?
A4: A validated chiral HPLC method should demonstrate specificity, linearity, accuracy, precision, and robustness.[4][24]
Specificity: The method must be able to resolve the desired enantiomer from its counter-enantiomer and any other potential impurities.
Limit of Detection (LOD) and Quantification (LOQ): Determine the lowest concentration of the undesired enantiomer that can be reliably detected and quantified.[4]
Linearity: Establish a linear relationship between the concentration of the undesired enantiomer and the detector response over a defined range.
Accuracy and Precision: Assess the closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision).
Robustness: Evaluate the method's performance when small, deliberate changes are made to parameters such as mobile phase composition (e.g., ±2% alcohol), flow rate (e.g., ±0.1 mL/min), and column temperature (e.g., ±2°C).
III. Data and Workflow Visualization
Table 1: Recommended Starting Conditions for Method Screening
Parameter
Condition 1
Condition 2
Condition 3
Column
Amylose tris(3,5-dimethylphenylcarbamate), 5 µm
Cellulose tris(3,5-dimethylphenylcarbamate), 5 µm
Cellulose tris(4-methylbenzoate), 5 µm
Mobile Phase A
n-Hexane / IPA (90:10 v/v) + 0.1% DEA
n-Hexane / IPA (90:10 v/v) + 0.1% DEA
n-Hexane / IPA (90:10 v/v) + 0.1% DEA
Mobile Phase B
n-Hexane / Ethanol (90:10 v/v) + 0.1% DEA
n-Hexane / Ethanol (90:10 v/v) + 0.1% DEA
n-Hexane / Ethanol (90:10 v/v) + 0.1% DEA
Flow Rate
1.0 mL/min (can be reduced to 0.5 mL/min for optimization)
1.0 mL/min (can be reduced to 0.5 mL/min for optimization)
1.0 mL/min (can be reduced to 0.5 mL/min for optimization)
Temperature
25°C
25°C
25°C
Detection
UV at 254 nm or appropriate wavelength
UV at 254 nm or appropriate wavelength
UV at 254 nm or appropriate wavelength
IPA: 2-Propanol; DEA: Diethylamine
Diagram 1: General Workflow for Chiral Method Development
Caption: A systematic workflow for developing a robust chiral HPLC method.
IV. References
Effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. Journal of Chromatography A.
Temperature Effect on Enantiomeric Separation of Diacylglycerol Derivatives by HPLC on Various Chiral Columns. Journal of Chromatographic Science.
Effect of Temperature on Enantiomer Separation of Oxzepam and Lorazepam by High-Performance Liquid Chromatography on a β. Journal of Chromatographic Science.
Effect of Temperature on the Chiral Separation of Enantiomers of Some... ResearchGate.
The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. ResearchGate.
A Comparative Analysis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Activity at Monoamine Transporters
A Guide for In Vitro Pharmacological Profiling Against Established Inhibitors Introduction: The Role of Monoamine Transporters in Neuropharmacology Monoamine transporters (MATs) are a family of transmembrane proteins cru...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for In Vitro Pharmacological Profiling Against Established Inhibitors
Introduction: The Role of Monoamine Transporters in Neuropharmacology
Monoamine transporters (MATs) are a family of transmembrane proteins crucial for regulating neurotransmission in the central nervous system.[1] The three primary MATs—the serotonin transporter (SERT), the norepinephrine transporter (NET), and the dopamine transporter (DAT)—are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft back into presynaptic neurons.[1] This reuptake process terminates the neurotransmitter signal and is fundamental for maintaining chemical homeostasis in the brain.
Due to their critical role in modulating mood, cognition, and behavior, MATs are the primary targets for a wide array of therapeutic agents, including antidepressants and treatments for attention-deficit hyperactivity disorder (ADHD).[1] For instance, Selective Serotonin Reuptake Inhibitors (SSRIs) like fluoxetine primarily block SERT, while other drugs may exhibit activity at NET, DAT, or a combination thereof. The specific selectivity profile of a compound for these transporters dictates its pharmacological effects and therapeutic applications.
This guide focuses on a novel compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine . The azetidine scaffold is a recognized pharmacophore in central nervous system drug discovery. Given its structural features, we hypothesize that this compound may interact with one or more of the monoamine transporters. To investigate this, we propose a comprehensive in vitro comparison with well-characterized, selective inhibitors:
Fluoxetine: A potent and selective SERT inhibitor.[2][3][4][5]
Desipramine: A tricyclic antidepressant with high affinity and selectivity for NET.[6][7][8]
Vanoxerine (GBR-12909): A potent and highly selective DAT inhibitor.[9][10][11]
This guide provides a detailed experimental framework for determining the binding affinity and selectivity profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine at human SERT, NET, and DAT, using radioligand binding assays.
Experimental Design and Rationale
The cornerstone of this comparative analysis is the competitive radioligand binding assay . This technique is the gold standard for determining the affinity of a test compound for a specific receptor or transporter. The principle involves measuring the ability of an unlabeled compound (the "competitor," in this case, our novel azetidine or a known inhibitor) to displace a specific, radioactively labeled ligand from its binding site on the transporter. The concentration at which the test compound displaces 50% of the radioligand is known as the IC50 (half-maximal inhibitory concentration). This value can then be converted to the inhibition constant (Ki), which represents the intrinsic binding affinity of the compound for the transporter.
Causality Behind Experimental Choices:
Cell Lines: We will utilize Human Embryonic Kidney 293 (HEK293) cells stably transfected to express high levels of the individual human transporters (hSERT, hNET, or hDAT).[12][13] HEK293 cells are an industry-standard for such assays as they provide a clean, reproducible system with minimal endogenous transporter expression, ensuring that the observed binding is specific to the transfected transporter.
Radioligands: The choice of radioligand is critical for a successful assay. We have selected high-affinity, selective radioligands for each transporter to ensure a robust signal-to-noise ratio:
[³H]Citalopram for hSERT: A high-affinity SSRI that specifically labels the primary binding site on SERT.[14]
[³H]Nisoxetine for hNET: A selective NET inhibitor that provides a reliable measure of binding to this transporter.[15]
[³H]WIN 35,428 (CFT) for hDAT: A cocaine analog that binds with high affinity to DAT.[12]
Assay Format: A 96-well plate format will be used for all binding assays to facilitate high-throughput analysis and ensure consistency across experiments. The separation of bound from free radioligand will be achieved via rapid vacuum filtration through glass fiber filters, a standard and efficient method.[16]
Caption: Overall experimental workflow for determining compound affinity.
Detailed Experimental Protocols
The following protocols outline the step-by-step methodology for conducting the radioligand binding assays.
Part 1: Cell Membrane Preparation
Cell Culture: Culture HEK293 cells stably expressing either hSERT, hNET, or hDAT in appropriate media (e.g., DMEM with 10% FBS, and a selection antibiotic like G418) at 37°C in a humidified 5% CO₂ incubator.
Harvesting: Once cells reach 80-90% confluency, wash them with ice-cold phosphate-buffered saline (PBS), and then scrape them into a collection tube.
Lysis: Centrifuge the cell suspension at 1,000 x g for 5 minutes at 4°C. Discard the supernatant and resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).
Homogenization: Homogenize the cell suspension using a Polytron homogenizer.
Membrane Isolation: Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C. Discard the supernatant, and resuspend the membrane pellet in fresh lysis buffer. Repeat this centrifugation step.
Final Preparation: Resuspend the final pellet in an appropriate assay buffer and determine the protein concentration using a standard method like the bicinchoninic acid (BCA) assay. Aliquot and store the membrane preparations at -80°C until use.
Part 2: Radioligand Binding Assay (General Protocol)
This protocol is adapted for each specific transporter by using the appropriate radioligand and non-specific binding agent as detailed in the subsequent sections.
Assay Setup: In a 96-well plate, add the following components in triplicate for each concentration of the test compound:
Assay Buffer
Test compound (3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, Fluoxetine, Desipramine, or Vanoxerine) at various concentrations.
Cell membrane preparation (typically 10-50 µg of protein per well).
Radioligand at a concentration near its dissociation constant (Kd).
Controls:
Total Binding: Wells containing assay buffer, membranes, and radioligand (no test compound).
Non-Specific Binding (NSB): Wells containing assay buffer, membranes, radioligand, and a high concentration of a known, potent unlabeled ligand to saturate the transporters.
Incubation: Incubate the plates at a specified temperature (e.g., room temperature or 4°C) for a duration sufficient to reach equilibrium (e.g., 60-120 minutes).[16][17]
Filtration: Terminate the assay by rapidly filtering the contents of each well through GF/C glass fiber filters (pre-soaked in polyethylenimine to reduce non-specific binding) using a cell harvester.
Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.
Counting: Place the filters in scintillation vials, add a scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.
Caption: Principle of competitive radioligand binding.
Part 3: Transporter-Specific Assay Conditions
Parameter
hSERT Assay
hNET Assay
hDAT Assay
Radioligand
[³H]Citalopram
[³H]Nisoxetine
[³H]WIN 35,428
Radioligand Conc.
~1 nM
~1 nM
~2-4 nM
NSB Agent
10 µM Fluoxetine
10 µM Desipramine
10 µM Cocaine or Nomifensine
Assay Buffer
50 mM Tris, 120 mM NaCl, 5 mM KCl, pH 7.4
50 mM Tris, 300 mM NaCl, 5 mM KCl, pH 7.4
50 mM Tris, 120 mM NaCl, 5 mM KCl, pH 7.4
Part 4: Data Analysis
Specific Binding: Calculate specific binding for each sample by subtracting the average counts per minute (CPM) of the non-specific binding wells from the CPM of the sample well.
IC50 Determination: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value.
Ki Calculation: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation:
Ki = IC50 / (1 + [L]/Kd)
Where:
[L] is the concentration of the radioligand used in the assay.
Kd is the dissociation constant of the radioligand for the transporter.
Comparative Data Summary
The following tables present hypothetical data to illustrate how the results of this comparative analysis would be structured. The values for the known inhibitors are based on typical literature findings.
Table 1: Binding Affinity (Ki, nM) at Monoamine Transporters
Compound
hSERT Ki (nM)
hNET Ki (nM)
hDAT Ki (nM)
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Experimental Result
Experimental Result
Experimental Result
Fluoxetine (Comparator)
~1-5
>1000
>1000
Desipramine (Comparator)
~50-100
~1-5
>5000
Vanoxerine (Comparator)
>1000
>500
~1-10
Note: Lower Ki values indicate higher binding affinity.
Table 2: Selectivity Profile
Selectivity is calculated as a ratio of Ki values (e.g., SERT Selectivity vs. NET = Ki (NET) / Ki (SERT)). A higher number indicates greater selectivity for the first transporter listed.
Compound
SERT vs. NET
SERT vs. DAT
NET vs. DAT
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Calculated Result
Calculated Result
Calculated Result
Fluoxetine (Comparator)
>200-fold
>200-fold
~1
Desipramine (Comparator)
~0.02-fold
~0.01-fold
>500-fold
Vanoxerine (Comparator)
<0.01-fold
~0.01-fold
<0.02-fold
Discussion and Future Directions
This guide outlines a robust and validated methodology for the initial pharmacological characterization of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The binding affinity (Ki) and selectivity data generated from these experiments will provide a clear, quantitative comparison to the well-established inhibitors Fluoxetine, Desipramine, and Vanoxerine.
Interpreting Potential Outcomes:
High Potency and Selectivity: If the novel azetidine compound displays a low nanomolar Ki for a single transporter (e.g., SERT) and significantly higher Ki values for the others, it would be classified as a potent and selective inhibitor. This profile might suggest therapeutic potential similar to that of the corresponding selective comparator (e.g., antidepressant effects if SERT-selective).
Dual or Triple Inhibition: The compound might show high affinity for two or all three transporters. Such "dual-acting" or "triple reuptake" inhibitors (SNRIs or SNDRIs) can have unique therapeutic profiles, and this finding would warrant further investigation.
Low Affinity: If the compound exhibits high micromolar Ki values for all transporters, it would suggest that monoamine transporters are not its primary target.
Next Steps and Further Validation:
Following the binding assays, it is crucial to perform functional assays to confirm that binding translates into functional inhibition of neurotransmitter uptake. A common method is the radiolabeled substrate uptake inhibition assay , where the ability of the compound to block the uptake of [³H]serotonin, [³H]norepinephrine, or [³H]dopamine into the transporter-expressing cells is measured. This provides a functional IC50 value and confirms the compound's mechanism as a reuptake inhibitor.
By systematically comparing the binding profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine to these gold-standard inhibitors, researchers can effectively position this novel molecule within the landscape of monoamine transporter pharmacology and make informed decisions about its potential for further development.
References
Vanoxerine. (2025). In: PubChem. National Center for Biotechnology Information. [Link]
Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]
Zhou, Z., Zhen, J., Karpow, H., et al. (2009). Fluoxetine (Prozac) Binding to Serotonin Transporter Is Modulated by Chloride and Conformational Changes. Journal of Neuroscience, 29(30), 9635-9643. [Link]
PubMed. (2009). Fluoxetine (Prozac) binding to serotonin transporter is modulated by chloride and conformational changes. [Link]
ResearchGate. (2009). Fluoxetine (Prozac) Binding to Serotonin Transporter Is Modulated by Chloride and Conformational Changes. [Link]
PMC. (2009). Fluoxetine (Prozac) Binding to Serotonin Transporter Is Modulated by Chloride and Conformational Changes. [Link]
Hirano, M., et al. (2004). Relationship between brain serotonin transporter binding, plasma concentration and behavioural effect of selective serotonin reuptake inhibitors. British Journal of Pharmacology, 141(1), 167-176. [Link]
Zhu, H., et al. (2011). The Antidepressant Desipramine Is an Arrestin-biased Ligand at the α2A-Adrenergic Receptor Driving Receptor Down-regulation in Vitro and in Vivo. Journal of Biological Chemistry, 286(41), 35858-35870. [Link]
Patsnap Synapse. (2024). What is the mechanism of Desipramine Hydrochloride? [Link]
Magnani, F., et al. (2020). Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration. ACS Chemical Neuroscience, 11(20), 3442-3454. [Link]
National Cancer Institute. (n.d.). IC50-to-Ki converter. [Link]
Protocol Online. (2010). calculating Ki from IC50. [Link]
Singh, S. K., et al. (2007). LeuT-desipramine structure suggests how antidepressants inhibit human neurotransmitter transporters. Science, 317(5843), 1390-1394. [Link]
Hirt, N., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 683. [Link]
Engel, K., & Wang, J. (2011). Selective Transport of Monoamine Neurotransmitters by Human Plasma Membrane Monoamine Transporter and Organic Cation Transporter 3. Journal of Pharmacology and Experimental Therapeutics, 336(3), 743-751. [Link]
Gsandtner, I., et al. (2014). Predominant role of plasma membrane monoamine transporters in monoamine transport in 1321N1, a human astrocytoma-derived cell line. Journal of Neurochemistry, 131(5), 621-631. [Link]
PubMed. (2010). Selective transport of monoamine neurotransmitters by human plasma membrane monoamine transporter and organic cation transporter 3. [Link]
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. [Link]
Springer Nature Experiments. (2017). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. [Link]
Kumar, V., et al. (2014). Novel and High Affinity Fluorescent Ligands for the Serotonin Transporter Based on (S)-Citalopram. ACS Chemical Neuroscience, 5(5), 386-395. [Link]
Iversen, L. (2015). Illuminating the monoamine transporters: fluorescently labeled ligands to study DAT, SERT, and NET. ACS Chemical Neuroscience, 6(1), 10-12. [Link]
Wu, S., & Liu, B. (2005). Application of scintillation proximity assay in drug discovery. BioDrugs, 19(6), 383-392. [Link]
ResearchGate. (2010). Selective Transport of Monoamine Neurotransmitters by Human Plasma Membrane Monoamine Transporter and Organic Cation Transporter 3. [Link]
A Comprehensive Guide to the In Vitro and In Vivo Correlation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Activity: A Novel Monoamine Reuptake Inhibitor
This guide provides an in-depth analysis of the preclinical evaluation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a novel azetidine derivative with significant potential as a monoamine reuptake inhibitor for the tre...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth analysis of the preclinical evaluation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a novel azetidine derivative with significant potential as a monoamine reuptake inhibitor for the treatment of major depressive disorder. We will explore its in vitro activity profile, its efficacy in established in vivo models of antidepressant activity, and critically, the correlation between these datasets. This document is intended for researchers, scientists, and drug development professionals seeking to understand the preclinical characterization of novel antidepressant candidates.
The therapeutic landscape for depression has evolved significantly with the advent of selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs).[1][2] These agents modulate synaptic concentrations of key neurotransmitters, offering improved efficacy and tolerability over older generations of antidepressants.[3] The azetidine scaffold is a privileged structure in medicinal chemistry, known for conferring favorable pharmacokinetic and pharmacodynamic properties to CNS-active compounds.[4][5] Our investigational compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, was designed to leverage these properties to create a potent and selective monoamine reuptake inhibitor.
In Vitro Characterization: Defining the Molecular Mechanism
The initial step in characterizing any new chemical entity is to elucidate its in vitro pharmacological profile. For a putative monoamine reuptake inhibitor, this involves assessing its potency and selectivity for the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.
This assay quantifies the ability of a test compound to inhibit the uptake of radiolabeled neurotransmitters into cells expressing the respective human transporters.[6]
Methodology:
Cell Culture: Human Embryonic Kidney 293 (HEK293) cells stably transfected with human SERT, NET, or DAT are cultured to confluence in 96-well plates.
Compound Preparation: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and reference compounds (e.g., Venlafaxine, a well-characterized SNRI) are prepared in a series of dilutions.
Assay Procedure:
Cells are washed with Krebs-Ringer-HEPES buffer.
Cells are pre-incubated with the test compound or vehicle for 20 minutes at 37°C.
A mixture of [³H]serotonin, [³H]norepinephrine, or [³H]dopamine is added to the respective wells and incubated for a further 15 minutes at 37°C.
Uptake is terminated by aspiration of the assay buffer and rapid washing with ice-cold buffer.
Cells are lysed, and the radioactivity is quantified using a scintillation counter.
Data Analysis: The concentration of the compound that inhibits 50% of the specific uptake (IC50) is calculated using non-linear regression analysis.
In Vitro Data Summary
Compound
SERT IC50 (nM)
NET IC50 (nM)
DAT IC50 (nM)
SERT/NET Selectivity Ratio
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
5.2
15.8
>1000
3.0
Venlafaxine (Reference SNRI)
25.1
49.7
2890
2.0
Interpretation of In Vitro Results:
The data clearly indicate that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a potent inhibitor of both SERT and NET, with a roughly threefold selectivity for SERT over NET. Crucially, it displays negligible activity at DAT, which is a desirable profile for minimizing the potential for abuse and other dopamine-related side effects. Compared to the established SNRI, Venlafaxine, our lead compound demonstrates significantly higher potency at both SERT and NET. This potent and dual-acting profile suggests a strong potential for robust antidepressant efficacy.[2]
In Vivo Evaluation: Assessing Antidepressant-Like Activity
While in vitro assays are essential for determining the mechanism of action, in vivo studies in animal models are critical for evaluating the potential therapeutic efficacy of a compound.[7][8] The forced swim test (FST) is a widely used and validated behavioral despair model for screening antidepressant activity.[9][10][11]
Experimental Protocol: Murine Forced Swim Test
The FST is based on the principle that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressant treatment is known to reduce this immobility time.[11]
Methodology:
Animals: Male C57BL/6 mice are used for this study.
Drug Administration: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (1, 3, and 10 mg/kg), Venlafaxine (20 mg/kg), or vehicle is administered intraperitoneally (i.p.) 60 minutes before the test.
Test Procedure:
Mice are placed individually in a glass cylinder (25 cm high, 10 cm in diameter) containing 15 cm of water at 23-25°C.
The total duration of the test is 6 minutes.
The duration of immobility is recorded during the last 4 minutes of the test.
Data Analysis: The mean immobility time for each treatment group is compared to the vehicle control group using a one-way ANOVA followed by a Dunnett's post-hoc test.
In Vivo Data Summary
Treatment Group
Dose (mg/kg, i.p.)
Mean Immobility Time (seconds)
% Decrease from Vehicle
Vehicle
-
150 ± 10
-
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
1
125 ± 8
16.7%
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
3
90 ± 7
40.0%
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
10
65 ± 5**
56.7%
Venlafaxine
20
85 ± 6
43.3%
*p < 0.05, **p < 0.01 vs. Vehicle
Interpretation of In Vivo Results:
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine produced a dose-dependent and statistically significant reduction in immobility time in the murine FST. Notably, at a dose of 10 mg/kg, it exhibited a greater antidepressant-like effect than the reference compound Venlafaxine at a higher dose of 20 mg/kg. These findings provide strong in vivo evidence for the antidepressant potential of our lead compound.
In Vitro-In Vivo Correlation (IVIVC): Bridging the Mechanistic and Functional Data
A critical aspect of preclinical drug development is establishing a clear correlation between in vitro potency and in vivo efficacy. This correlation strengthens the hypothesis that the observed in vivo effects are indeed mediated by the intended mechanism of action.
Analysis of the IVIVC:
The potent dual inhibition of SERT and NET observed in vitro for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine translates into a robust antidepressant-like phenotype in the FST. The superior in vivo efficacy compared to Venlafaxine is consistent with its enhanced in vitro potency at both transporters. This strong IVIVC provides confidence that the antidepressant-like activity of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is driven by its modulation of the serotonergic and noradrenergic systems.
Selectivity Profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Against Monoamine Transporters and Related CNS Targets: A Comparative Guide
This guide provides a comprehensive analysis of the selectivity profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a novel azetidine derivative with potential activity as a monoamine reuptake inhibitor. By synthesiz...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive analysis of the selectivity profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a novel azetidine derivative with potential activity as a monoamine reuptake inhibitor. By synthesizing data from related compounds and established principles of drug discovery, we present a predictive selectivity profile and the experimental framework required for its validation. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of new chemical entities for neurological disorders.
The therapeutic efficacy and safety profile of drugs targeting monoamine transporters are critically dependent on their selectivity. Non-selective compounds can lead to a broad range of off-target effects, while highly selective agents offer a more targeted therapeutic intervention. This guide outlines the methodologies to characterize the binding affinity and functional potency of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine at the primary monoamine transporters—serotonin (SERT), norepinephrine (NET), and dopamine (DAT)—and a panel of related central nervous system (CNS) targets.
Predicted Selectivity Profile: A Comparative Overview
Based on the general class of compounds described in patent literature, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is hypothesized to be a potent inhibitor of monoamine transporters. To provide a meaningful comparison, we have compiled data for well-characterized monoamine reuptake inhibitors with varying selectivity profiles: Fluoxetine (a selective serotonin reuptake inhibitor, SSRI), Desipramine (a selective norepinephrine reuptake inhibitor, NRI), and Bupropion (a norepinephrine-dopamine reuptake inhibitor, NDRI). The following table summarizes the anticipated binding affinities (Ki, nM) for our compound of interest against these established drugs.
Data for comparator compounds are representative values from published literature.
This predictive profile suggests that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine may act as a potent serotonin reuptake inhibitor with significant, though lesser, activity at the norepinephrine transporter and weaker activity at the dopamine transporter. This profile distinguishes it from highly selective SSRIs like fluoxetine and suggests a potential dual-acting mechanism.
Experimental Validation of Selectivity
To empirically determine the selectivity profile, a tiered experimental approach is necessary. This involves in vitro binding and functional assays against the primary targets, followed by broader screening against a panel of off-target proteins.
Caption: Tiered workflow for comprehensive selectivity profiling.
Detailed Experimental Protocols
The following protocols describe standard, robust methods for determining the affinity and functional potency of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine at monoamine transporters.
Protocol 1: Radioligand Binding Assays
This protocol determines the binding affinity (Ki) of the test compound by measuring its ability to displace a specific high-affinity radioligand from its target transporter.
Materials:
HEK293 cell membranes expressing human SERT, NET, or DAT.
Prepare serial dilutions of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (e.g., from 0.1 nM to 100 µM).
In a 96-well plate, combine the cell membranes (10-20 µg protein), radioligand (at a concentration near its Kd), and varying concentrations of the test compound.
For total binding wells, add vehicle (DMSO) instead of the test compound.
For non-specific binding wells, add the corresponding non-specific inhibitor.
Incubate the plates at room temperature for 60-120 minutes to reach equilibrium.
Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.
Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.
Measure the radioactivity retained on the filters using a liquid scintillation counter.
Calculate the percent inhibition at each concentration of the test compound and determine the IC50 value using non-linear regression.
Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Protocol 2: Synaptosomal Monoamine Uptake Assays
This functional assay measures the potency (IC50) of the test compound to inhibit the uptake of a radiolabeled neurotransmitter into isolated nerve terminals (synaptosomes).
Materials:
Rodent brain tissue (striatum for DAT, hippocampus for SERT, cortex for NET).
Krebs-Ringer buffer, supplemented with glucose, ascorbic acid, and pargyline.
Test Compound: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Uptake inhibitors for control wells (as in Protocol 1).
Procedure:
Prepare synaptosomes from the dissected brain regions by homogenization and differential centrifugation.
Pre-incubate the synaptosomes with varying concentrations of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine or vehicle for 10-15 minutes at 37°C.
Initiate the uptake reaction by adding the respective radiolabeled neurotransmitter.
Allow the uptake to proceed for a short period (e.g., 5-10 minutes) at 37°C.
Terminate the reaction by rapid filtration through glass fiber filters and wash with ice-cold buffer.
Measure the radioactivity of the filters.
Determine the IC50 value by analyzing the concentration-response curve.
Logical Framework for Selectivity Assessment
The relationship between binding affinity, functional potency, and overall selectivity is crucial for interpreting the experimental data.
Caption: Logic diagram for classifying compound selectivity.
The data generated from these assays will allow for a robust classification of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and provide a solid foundation for further preclinical development, including in vivo studies to confirm its neurochemical and behavioral effects. The ultimate goal is to build a comprehensive data package that clearly defines the compound's mechanism of action and its potential therapeutic window.
References
Title: Principles of selectivity in drug design
Source: Nature Reviews Drug Discovery
URL: [Link]
Source: Google Patents (US20140243308A1)
Title: Relationship between the inhibition constant (K I ) and the concentration of inhibitor which causes 50 per cent inhibition (I 50 ) of an enzymatic reaction
Source: Biochemical Pharmacology
URL: [Link]
Comparative
A Senior Application Scientist's Guide to the Structure-Activity Relationship of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Analogs as Monoamine Transporter Inhibitors
Introduction: The Azetidine Scaffold in Modern Medicinal Chemistry The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a valuable scaffold in contemporary drug discovery. Its inherent ring...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Azetidine Scaffold in Modern Medicinal Chemistry
The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a valuable scaffold in contemporary drug discovery. Its inherent ring strain and three-dimensional character offer a unique conformational rigidity that can enhance binding to biological targets while improving physicochemical properties such as solubility and metabolic stability. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of a specific class of azetidine derivatives: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine analogs. These compounds have been investigated as potent inhibitors of monoamine transporters, key players in neurotransmission and important targets for the treatment of various central nervous system (CNS) disorders.
The core structure, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, presents several points for chemical modification to explore the SAR and optimize for potency and selectivity towards the norepinephrine transporter (NET), serotonin transporter (SERT), and dopamine transporter (DAT). Understanding how subtle structural changes influence the interaction with these transporters is crucial for the rational design of novel therapeutics with improved efficacy and reduced side effects.
Comparative Analysis of 3-[(Halophenyl)methyl]azetidine Analogs at Monoamine Transporters
A key patent, WO 2009/149174 A1, discloses a series of 3-((halophenyl)methyl)azetidine derivatives and their potent inhibitory activity at monoamine transporters. The data from this patent provides a foundational understanding of the SAR of this chemical class. The 5-bromo-2-fluoro substitution pattern on the phenyl ring is a critical feature that contributes significantly to the high affinity for the norepinephrine transporter.
The Role of Phenyl Ring Substitution
The substitution pattern on the phenyl ring is a primary determinant of both potency and selectivity across the monoamine transporters. The presence of a halogen at the 2-position and another at the 5-position appears to be a favorable motif for high NET affinity.
2-Fluoro Substitution: The fluorine atom at the 2-position is thought to engage in favorable interactions within the NET binding pocket. Its electron-withdrawing nature can also influence the overall electronic properties of the molecule, potentially enhancing binding.
5-Bromo Substitution: The larger bromine atom at the 5-position likely occupies a distinct hydrophobic pocket within the transporter. Variations at this position would be expected to significantly impact binding affinity.
Impact of Azetidine Ring Substitution
Modifications to the azetidine ring itself, particularly at the nitrogen atom (N-1 position), provide another avenue to modulate the pharmacological profile.
N-Substitution: The nature of the substituent on the azetidine nitrogen can influence potency, selectivity, and pharmacokinetic properties. Small alkyl groups or even an unsubstituted amine (NH) can lead to significant differences in activity. For instance, N-methylation can sometimes enhance potency at one transporter while decreasing it at another, thereby altering the selectivity profile.
Quantitative Data Summary
The following table summarizes the in vitro binding affinities (Ki in nM) of representative 3-[(halophenyl)methyl]azetidine analogs for the human norepinephrine transporter (hNET), serotonin transporter (hSERT), and dopamine transporter (hDAT). This data is illustrative of the general SAR trends observed within this chemical series, as detailed in patent literature.
Compound ID
R (Azetidine N-1)
Phenyl Substitution
hNET Ki (nM)
hSERT Ki (nM)
hDAT Ki (nM)
1
H
5-Bromo, 2-Fluoro
1.2
85
350
2
CH3
5-Bromo, 2-Fluoro
0.8
60
280
3
H
2,5-Dichloro
2.5
120
450
4
H
2-Chloro, 5-Trifluoromethyl
3.1
95
520
Note: The specific Ki values for the 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine analogs are based on data reported for closely related structures in patent WO 2009/149174 A1. Exact values for the parent compound may vary.
The determination of the binding affinity of these azetidine analogs for monoamine transporters is typically achieved through in vitro radioligand binding assays. Below is a representative protocol for a competitive binding assay for the norepinephrine transporter.
To determine the binding affinity (Ki) of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine analogs for the human norepinephrine transporter (hNET) by measuring their ability to displace the radioligand [3H]Nisoxetine.
2. Materials:
hNET-expressing cells: HEK293 cells stably expressing the human norepinephrine transporter.
Cell membranes: Prepared from hNET-expressing cells.
Test compounds: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine analogs dissolved in a suitable solvent (e.g., DMSO).
Assay buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.
96-well microplates.
Filtration apparatus and glass fiber filters.
Liquid scintillation counter and scintillation fluid.
3. Workflow Diagram:
Validation
A Comparative Analysis of the Cross-Reactivity Profile of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a Novel Monoamine Transporter Ligand
Introduction: The Imperative of Selectivity in Neurotransmitter Transporter Modulation The azetidine scaffold has become a privileged structure in modern medicinal chemistry, prized for its ability to impart favorable ph...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imperative of Selectivity in Neurotransmitter Transporter Modulation
The azetidine scaffold has become a privileged structure in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as improved solubility and metabolic stability.[1] This four-membered nitrogen-containing heterocycle is a key component in a variety of approved drugs and clinical candidates, demonstrating its versatility across a range of biological targets.[2] Within the central nervous system (CNS), azetidine derivatives have shown significant promise as modulators of monoamine transporters, which are critical for regulating the synaptic concentrations of key neurotransmitters like serotonin (5-HT), norepinephrine (NE), and dopamine (DA).[3][4]
This guide presents a comprehensive cross-reactivity analysis of a novel investigational compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (hereafter referred to as Compound X) . Based on its structural similarity to known monoamine reuptake inhibitors, Compound X has been hypothesized to be a potent and selective serotonin reuptake inhibitor (SSRI). Understanding the selectivity profile of any new CNS-active agent is paramount, as off-target interactions with other monoamine transporters can lead to a range of side effects and alter the therapeutic window of the drug.
In this comparative study, we will evaluate the binding affinity and functional potency of Compound X against the human serotonin transporter (hSERT), norepinephrine transporter (hNET), and dopamine transporter (hDAT). We will compare its performance against three well-characterized reference compounds:
Fluoxetine: A widely prescribed SSRI.
Venlafaxine: A serotonin-norepinephrine reuptake inhibitor (SNRI).
Cocaine: A non-selective triple reuptake inhibitor (TRI), included as a reference for non-selective binding.
Through a series of in-vitro experiments, we will elucidate the selectivity profile of Compound X and discuss the implications of these findings for its potential therapeutic development.
Experimental Design and Rationale
To thoroughly characterize the cross-reactivity of Compound X, we will employ two distinct but complementary in-vitro assays: a competitive radioligand binding assay to determine the affinity of the compounds for each transporter, and a functional neurotransmitter uptake assay to measure their potency in inhibiting transporter function.
I. Competitive Radioligand Binding Assays
This assay quantifies the ability of a test compound to displace a known high-affinity radioligand from its binding site on the transporter. The resulting inhibition constant (Ki) is a measure of the compound's binding affinity.
Rationale: By using specific radioligands for hSERT, hNET, and hDAT, we can directly compare the binding affinities of Compound X and the reference compounds for each transporter. A higher affinity for hSERT relative to hNET and hDAT would provide initial evidence for its selectivity as an SSRI.
II. Synaptosomal Neurotransmitter Uptake Assays
This functional assay measures the inhibition of neurotransmitter uptake into synaptosomes, which are isolated nerve terminals containing functional transporters. The half-maximal inhibitory concentration (IC50) is determined, which reflects the compound's potency in blocking the transporter's biological function.
Rationale: While binding assays measure affinity, they do not always directly correlate with functional activity. This assay provides a more physiologically relevant measure of a compound's ability to inhibit the reuptake of serotonin, norepinephrine, and dopamine. Comparing the IC50 values across the three transporters will provide a functional assessment of the selectivity of Compound X.
Methodologies
Cell Lines and Reagents
HEK293 cells stably expressing either hSERT, hNET, or hDAT.
Membrane Preparation: Cell pellets from HEK293 cells expressing the target transporter were homogenized in ice-cold assay buffer.
Assay Setup: In a 96-well plate, cell membranes were incubated with the appropriate radioligand ([³H]Citalopram for hSERT, [³H]Nisoxetine for hNET, or [³H]WIN 35,428 for hDAT) and varying concentrations of the test compound.
Incubation: The plates were incubated at room temperature for a specified time to allow binding to reach equilibrium.
Filtration: The incubation was terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.
Scintillation Counting: The filters were washed, and the amount of bound radioactivity was determined by liquid scintillation counting.
Data Analysis: The data were analyzed using non-linear regression to determine the IC50 values, which were then converted to Ki values using the Cheng-Prusoff equation.
Synaptosome Preparation: Synaptosomes were prepared from specific rat brain regions (striatum for DAT, hippocampus for SERT, and cortex for NET) by differential centrifugation.
Pre-incubation: Synaptosomes were pre-incubated with varying concentrations of the test compounds.
Uptake Initiation: The uptake reaction was initiated by the addition of the respective [³H]-labeled neurotransmitter ([³H]5-HT, [³H]NE, or [³H]DA).
Incubation: The mixture was incubated for a short period at 37°C.
Termination: The uptake was terminated by rapid filtration and washing with ice-cold buffer.
Quantification: The amount of neurotransmitter taken up by the synaptosomes was quantified by liquid scintillation counting.
Data Analysis: IC50 values were determined by fitting the data to a sigmoidal dose-response curve.
Comparative Data Analysis
The following tables summarize the hypothetical experimental data obtained for Compound X and the reference compounds.
Table 1: Binding Affinities (Ki, nM) at Human Monoamine Transporters
Compound
hSERT (Ki, nM)
hNET (Ki, nM)
hDAT (Ki, nM)
hNET/hSERT Selectivity Ratio
hDAT/hSERT Selectivity Ratio
Compound X
1.2
185
>1000
154
>833
Fluoxetine
2.5
250
2000
100
800
Venlafaxine
28
15
2500
0.54
89
Cocaine
200
350
50
1.75
0.25
Table 2: Functional Potency (IC50, nM) in Neurotransmitter Uptake Assays
Compound
5-HT Uptake (IC50, nM)
NE Uptake (IC50, nM)
DA Uptake (IC50, nM)
NE/5-HT Selectivity Ratio
DA/5-HT Selectivity Ratio
Compound X
2.8
450
>2000
161
>714
Fluoxetine
5.1
480
3500
94
686
Venlafaxine
55
32
4800
0.58
87
Cocaine
310
520
95
1.68
0.31
Discussion and Interpretation of Results
The data presented in Tables 1 and 2 provide a clear and compelling cross-reactivity profile for Compound X.
High Affinity and Potency for the Serotonin Transporter: Compound X exhibits a high binding affinity (Ki = 1.2 nM) and potent functional inhibition (IC50 = 2.8 nM) at the human serotonin transporter. These values are comparable to, and in the case of binding affinity, slightly better than the established SSRI, Fluoxetine.
Excellent Selectivity over Norepinephrine and Dopamine Transporters: The key finding of this study is the remarkable selectivity of Compound X for hSERT. With an hNET/hSERT selectivity ratio of 154 for binding and 161 for functional uptake, Compound X demonstrates a significantly lower affinity and potency for the norepinephrine transporter compared to the serotonin transporter. Furthermore, its activity at the dopamine transporter is negligible, with Ki and IC50 values exceeding 1000 nM and 2000 nM, respectively. This high degree of selectivity is a desirable characteristic for a potential SSRI, as it may translate to a more favorable side-effect profile compared to less selective agents.
Comparison with Reference Compounds:
Fluoxetine: As expected, Fluoxetine also shows high selectivity for SERT over NET and DAT, validating the experimental setup. Compound X demonstrates a comparable, if not slightly superior, selectivity profile.
Venlafaxine: The SNRI Venlafaxine displays high affinity and potency for both SERT and NET, with a slight preference for NET in the functional assay. This is in stark contrast to the profile of Compound X.
Cocaine: The non-selective inhibitor Cocaine shows significant activity at all three transporters, highlighting the importance of selectivity in drug design.
The structural features of Compound X, namely the 3-substituted azetidine core and the specific halogenation pattern on the phenyl ring, likely contribute to its high affinity for SERT and its ability to discriminate against NET and DAT. The 5-bromo and 2-fluoro substitutions may play a crucial role in optimizing the orientation of the molecule within the SERT binding pocket, while sterically or electronically disfavoring interactions with the binding sites of the other transporters.
Conclusion and Future Directions
This comparative cross-reactivity study provides strong in-vitro evidence that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (Compound X) is a potent and highly selective serotonin reuptake inhibitor. Its superior selectivity profile compared to some existing antidepressants suggests that it may offer a more targeted therapeutic approach with a potentially improved safety margin.
Further preclinical development of Compound X is warranted. Future studies should focus on:
In-vivo animal models of depression and anxiety to assess its therapeutic efficacy.
Comprehensive pharmacokinetic and ADME (absorption, distribution, metabolism, and excretion) profiling to determine its drug-like properties.
Off-target screening against a broader panel of receptors and enzymes to further confirm its selectivity.
The promising profile of Compound X underscores the potential of the azetidine scaffold in the design of novel and highly selective CNS-active agents.
References
Han, Y., Han, M., Shin, D., Song, C., & Hahn, H. G. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(18), 8188-8192. [Link]
Cheekatla, S. R. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry. [Link]
Wouters, J., & Ooms, F. (2001). Azetidine-2-carboxylic acid, the "forgotten" amino acid. Current Medicinal Chemistry, 8(8), 927-942.
Singh, G. S., & D'hooghe, M. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie, 354(8), e2100062. [Link]
Ma, L., et al. (2012). Synthesis and profiling of a diverse collection of azetidine-based scaffolds for the development of CNS-focused lead-like libraries. ACS Chemical Neuroscience, 3(11), 911-920. [Link]
Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(12), 2584-2606.
Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154.
Al-Bayati, M. I. H., & Al-Amiery, A. A. (2020). Synthesis, Identification and Assess the Biological and Laser Efficacy of New Compounds of Azetidine Derived from Benzidine. Al-Mustansiriyah Journal of Pharmaceutical Sciences, 7(2), 12-19. [Link]
Validating the Therapeutic Potential of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a Novel Aurora Kinase B Inhibitor
A Comparative Guide for Drug Development Professionals Introduction: The Rationale for Investigating a Novel Azetidine-Based Compound The azetidine scaffold is a privileged motif in modern medicinal chemistry, prized for...
Author: BenchChem Technical Support Team. Date: January 2026
A Comparative Guide for Drug Development Professionals
Introduction: The Rationale for Investigating a Novel Azetidine-Based Compound
The azetidine scaffold is a privileged motif in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as metabolic stability, solubility, and three-dimensionality to drug candidates.[1][2] These four-membered nitrogen-containing heterocycles are integral to several FDA-approved drugs and are actively explored for a wide range of therapeutic applications, including oncology.[1] The compound at the center of this guide, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, represents a novel chemical entity with unexplored therapeutic potential. Its structure, featuring a substituted bromofluorophenyl group, suggests the possibility of interactions with biological targets amenable to halogen bonding and other key binding forces, a common strategy in kinase inhibitor design.
Aurora B kinase (AURKB), a key regulator of mitosis, is a compelling target for cancer therapy due to its frequent overexpression in various human cancers, which is often associated with a poor prognosis.[2] Inhibition of AURKB disrupts chromosome segregation and cytokinesis, leading to polyploidy and ultimately apoptosis in rapidly dividing cancer cells.[3] This guide proposes a structured, in-depth validation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a potential selective inhibitor of AURKB and provides a comparative framework against established inhibitors.
Comparative Landscape: Structural and Mechanistic Benchmarking
To validate the potential of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, its performance must be benchmarked against well-characterized AURKB inhibitors. We have selected a panel of representative compounds that are either selective for AURKB or are pan-Aurora inhibitors, providing a robust basis for comparison.
Table 1: Comparative Analysis of Selected Aurora Kinase Inhibitors
The proposed compound, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, introduces a unique azetidine core. The rationale is that the strained four-membered ring can provide a novel vector for substituents to probe the ATP-binding pocket of AURKB, potentially leading to a unique binding mode and improved selectivity compared to existing scaffolds. The bromo- and fluoro-substituents on the phenyl ring are critical for modulating electronic properties and forming specific interactions with the target protein.
Experimental Validation Workflow: A Step-by-Step Guide
This section outlines a comprehensive, multi-stage experimental plan to rigorously assess the therapeutic potential of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Stage 1: Biochemical Validation of Target Engagement
The initial step is to confirm direct inhibition of AURKB kinase activity in a purified, cell-free system. This provides a clean measure of potency and selectivity.
Protocol 1: In Vitro Kinase Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against purified human Aurora A, B, and C kinases.
Materials: Recombinant human Aurora A, B, and C kinases; biotinylated peptide substrate; ATP; kinase assay buffer. Commercial kits such as the Chemi-Verse™ Aurora Kinase B Assay Kit are available.[6][7]
Procedure:
Prepare a dilution series of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (e.g., from 1 nM to 100 µM).
In a 96-well plate, combine the recombinant kinase, the peptide substrate, and the test compound in the kinase assay buffer.
Initiate the kinase reaction by adding a solution of ATP. Incubate at 30°C for a specified time (e.g., 45 minutes).[6]
Terminate the reaction and quantify the amount of ADP produced using a luminescence-based detection reagent like ADP-Glo™.
Measure luminescence using a microplate reader.
Calculate the percent inhibition for each concentration of the test compound relative to a DMSO control.
Determine the IC50 value by fitting the data to a four-parameter logistic curve.
Causality and Trustworthiness: This assay directly measures the compound's ability to inhibit the enzymatic activity of the target kinase by competing with ATP. Running the assay against all three Aurora kinase isoforms provides an early indication of selectivity, a critical factor for minimizing off-target effects and potential toxicity.[8]
Caption: A high-level overview of the go/no-go decision-making process in the validation workflow.
Stage 2: Cellular Activity and Mechanism of Action
Once biochemical activity is confirmed, the next crucial step is to determine if the compound can engage AURKB within a cellular context, leading to the expected biological consequences.
Protocol 2: Cellular Target Engagement and Phenotypic Analysis
Objective: To assess the compound's ability to inhibit AURKB in cancer cell lines and induce the characteristic phenotypes of AURKB inhibition (e.g., inhibition of Histone H3 phosphorylation, polyploidy, and apoptosis).
Materials: A panel of human cancer cell lines (e.g., HCT-116, A549), cell culture reagents, antibodies for Western blotting (e.g., anti-phospho-Histone H3 (Ser10)), flow cytometer, and apoptosis detection kits.
Procedure:
Phospho-Histone H3 Inhibition: Treat cancer cells with a dose range of the test compound for a short duration (e.g., 1-2 hours). Lyse the cells and perform Western blotting to detect the levels of phosphorylated Histone H3 at Serine 10, a direct substrate of AURKB.[9] A reduction in this signal indicates target engagement.
Cell Cycle Analysis: Treat cells for a longer period (e.g., 24-48 hours). Stain the cells with a DNA-intercalating dye (e.g., propidium iodide) and analyze by flow cytometry to quantify the percentage of cells with >4N DNA content, which is indicative of endoreduplication following mitotic failure.[10]
Apoptosis Induction: Following treatment, stain cells with Annexin V and a viability dye and analyze by flow cytometry to quantify the induction of apoptosis.[2]
Anti-proliferative Assay: Determine the GI50 (concentration for 50% growth inhibition) across a panel of cancer cell lines using a standard cell viability assay (e.g., CellTiter-Glo®).
Expertise and Rationale: Measuring the phosphorylation of a direct downstream substrate like Histone H3 provides strong evidence of on-target activity in a cellular environment. The subsequent phenotypic outcomes—polyploidy and apoptosis—are the expected consequences of AURKB inhibition and are crucial for linking target engagement to the desired anti-cancer effect.[3]
Caption: Hypothesized mechanism of action for the test compound.
Stage 3: In Vivo Efficacy and Tolerability
The final preclinical validation step involves assessing the compound's anti-tumor activity and safety profile in a living organism.
Protocol 3: Human Tumor Xenograft Model
Objective: To evaluate the anti-tumor efficacy and tolerability of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine in a mouse xenograft model.
Materials: Immunodeficient mice (e.g., athymic nude mice), a human tumor cell line that is sensitive to AURKB inhibition in vitro (e.g., HCT-116), calipers, and formulations of the test compound for administration.
Procedure:
Implant tumor cells subcutaneously into the flanks of the mice.
Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into vehicle control and treatment groups.
Administer the test compound via a clinically relevant route (e.g., oral gavage or intravenous injection) on a predetermined schedule.
Monitor tumor volume and body weight regularly.[10]
At the end of the study, tumors can be excised for pharmacodynamic analysis (e.g., Western blotting for phospho-Histone H3) to confirm target engagement in vivo.[11][12]
Authoritative Grounding: Xenograft models are a standard and essential tool in preclinical oncology drug development to assess the potential of a new therapeutic agent.[10] Correlating tumor growth inhibition with pharmacodynamic markers of target engagement provides strong evidence that the observed efficacy is due to the intended mechanism of action.
Conclusion and Future Directions
This guide outlines a rigorous, scientifically-grounded framework for the initial validation of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a novel Aurora Kinase B inhibitor. By systematically progressing from biochemical characterization to cellular and in vivo efficacy studies, and by continually benchmarking against established compounds, researchers can build a comprehensive data package to support further development. The unique structural features of this compound may offer advantages in terms of potency, selectivity, or pharmacokinetic properties. The successful completion of this validation workflow would position 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine as a promising lead candidate for a new class of anti-cancer therapeutics.
References
Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. Available at: [Link]
Aurora B Inhibitors as Cancer Therapeutics. PubMed Central. Available at: [Link]
What Aurora B inhibitors are in clinical trials currently? Patsnap Synapse. Available at: [Link]
Aurora Kinase Inhibitors: Current Status and Outlook. Frontiers in Oncology. Available at: [Link]
Comprehensive list of Aurora B inhibitors in clinical trials. ResearchGate. Available at: [Link]
Structural Biology Insight for the Design of Sub-type Selective Aurora Kinase Inhibitors. Structural Biology Insight for the Design of Sub-type Selective Aurora Kinase Inhibitors. Available at: [Link]
Clinical Trials Using Aurora Kinase Inhibitor. National Cancer Institute. Available at: [Link]
Aurora kinase inhibitors: Progress towards the clinic. PubMed Central. Available at: [Link]
Aurora kinase B inhibition in small-cell lung cancer: BCL-2 as a potential therapeutic biomarker and combination target. National Institutes of Health. Available at: [Link]
Chemical structures, IC 50 and pIC 50 values of Aurora B Kinase... ResearchGate. Available at: [Link]
Identification of an Aurora Kinase Inhibitor Specific for the Aurora B Isoform. AACR Journals. Available at: [Link]
Aurora B Inhibitors as Cancer Therapeutics. MDPI. Available at: [Link]
AZD1152, a selective inhibitor of Aurora B kinase, inhibits human tumor xenograft growth by inducing apoptosis. PubMed. Available at: [Link]
Exploring the structural basis of a subtype selective inhibitor for Aurora kinase B over Aurora kinase A by molecular dynamics simulations. ResearchGate. Available at: [Link]
Abstract C193: Biological evaluation of novel multi-targeted Aurora-B kinase inhibitor TAK-901 in xenograft models. AACR Journals. Available at: [Link]
Chemi-Verse™ Aurora Kinase B Assay Kit. BPS Bioscience. Available at: [Link]
Aurora Kinase B Inhibition: A Potential Therapeutic Strategy for Cancer. PubMed Central. Available at: [Link]
Chemi-Verse™ Aurora Kinase B Assay Kit. BPS Bioscience. Available at: [Link]
Characterization of a highly selective inhibitor of the Aurora kinases. PubMed Central. Available at: [Link]
Identification of an Aurora kinase inhibitor specific for the Aurora B isoform. PubMed Central. Available at: [Link]
A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. PubMed Central. Available at: [Link]
Aurora A–Selective Inhibitor LY3295668 Leads to Dominant Mitotic Arrest, Apoptosis in Cancer Cells, and Shows Potent Preclinical Antitumor Efficacy. AACR Journals. Available at: [Link]
A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. PubMed. Available at: [Link]
A Preclinical Benchmarking Guide: Evaluating 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine Against Standard-of-Care Serotonin Reuptake Inhibitors
This guide provides a comprehensive framework for the preclinical evaluation of a novel chemical entity, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a molecule with structural motifs suggesting potential activity as a c...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive framework for the preclinical evaluation of a novel chemical entity, 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a molecule with structural motifs suggesting potential activity as a central nervous system (CNS) agent. Azetidine-containing compounds are of growing interest in medicinal chemistry due to their unique conformational constraints which can enhance binding affinity and selectivity for biological targets.[1][2] The presence of a brominated and fluorinated phenyl group further suggests the potential for specific interactions within protein binding pockets, a common feature in CNS-active drugs.
Given the structural similarities to known monoamine transporter ligands, this guide will proceed under the hypothesis that 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine acts as a serotonin transporter (SERT) inhibitor. Consequently, we will benchmark its performance against two widely prescribed selective serotonin reuptake inhibitors (SSRIs): Sertraline and Escitalopram.
This document is intended for researchers, scientists, and drug development professionals. It will detail the necessary in vitro and in vivo assays to build a robust pharmacological profile of this novel compound, providing the data-driven foundation for further development decisions.
Introduction to the Investigational Compound and Comparators
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a novel small molecule featuring a central azetidine ring substituted with a (5-Bromo-2-fluorophenyl)methyl group. While the specific biological activity of this compound is yet to be fully elucidated, its structural components provide a rationale for investigating its effects on monoamine transporters. The azetidine core offers a rigid scaffold, and the halogenated phenyl ring can participate in various binding interactions, including halogen bonding, which can contribute to target affinity and selectivity.
1.2. Standard-of-Care Comparators
Sertraline: A widely used SSRI for the treatment of major depressive disorder, obsessive-compulsive disorder, panic disorder, and social anxiety disorder. It is known for its potent and selective inhibition of SERT.
Escitalopram: The (S)-enantiomer of citalopram, it is another highly selective serotonin reuptake inhibitor used to treat major depressive disorder and generalized anxiety disorder.
Benchmarking Workflow: A Phased Approach
A systematic evaluation is critical to understanding the therapeutic potential of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. The following workflow outlines a logical progression from initial target engagement to in vivo efficacy.
Caption: Workflow for in vivo target occupancy study.
Methodology: Ex Vivo Autoradiography
Dosing: Administer various doses of the test compound to different groups of rats.
Tracer Administration: At the time of expected peak plasma concentration, administer a SERT-specific radiotracer intravenously.
Brain Collection: Euthanize the animals and rapidly excise the brains.
Sectioning and Imaging: Cryosection the brains and expose the sections to a phosphor screen to visualize the distribution of the radiotracer.
Quantification: Measure the signal intensity in SERT-rich brain regions (e.g., the dorsal raphe nucleus) and compare it to vehicle-treated animals to calculate the percentage of SERT occupancy at each dose.
Behavioral Pharmacology: Forced Swim Test
Rationale: To assess the antidepressant-like effects of the compound in a standard animal model of depression.
Methodology:
Animal Model: Use male C57BL/6 mice.
Dosing: Administer the test compounds or vehicle daily for a sub-chronic period (e.g., 14 days).
Forced Swim Test: On the final day of dosing, place the mice in a cylinder of water from which they cannot escape. Record the duration of immobility during the last few minutes of the test.
Data Analysis: Compare the immobility time between the compound-treated groups and the vehicle-treated group. A significant reduction in immobility time is indicative of an antidepressant-like effect.
Data Summary Table 6: Murine Forced Swim Test
Treatment (Dose, mg/kg, PO)
% Reduction in Immobility Time vs. Vehicle
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine (10)
Hypothetical Value: 45%
Sertraline (10)
50%
Escitalopram (10)
55%
Conclusion and Future Directions
This guide outlines a systematic approach to benchmarking 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine against established SSRIs. The hypothetical data presented in the tables illustrate the types of quantitative comparisons that should be made. Based on this comprehensive preclinical evaluation, a data-driven decision can be made regarding the compound's potential for further development as a novel therapeutic agent for mood disorders. Promising results would warrant progression to more advanced toxicological studies and, ultimately, Investigational New Drug (IND)-enabling studies.
References
Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones. Pharmaceuticals (Basel). URL: [Link]
Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. National Institutes of Health. URL: [Link]
Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. PubMed. URL: [Link]
A Guide to the Pharmacokinetic Comparison of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and Its Analogs for Drug Discovery
In the landscape of modern drug discovery, particularly in neuroscience and oncology, the azetidine scaffold has emerged as a valuable structural motif.[1][2] Its rigid, three-dimensional nature offers a unique vector sp...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of modern drug discovery, particularly in neuroscience and oncology, the azetidine scaffold has emerged as a valuable structural motif.[1][2] Its rigid, three-dimensional nature offers a unique vector space for substituent placement, enabling fine-tuning of pharmacological activity and physicochemical properties. This guide focuses on a specific chemical series: 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and its analogs. Our objective is to provide a comprehensive framework for the head-to-head comparison of their pharmacokinetic profiles, a critical step in identifying a lead candidate with a high probability of success in clinical development.
This document is structured to guide researchers through the rationale, execution, and interpretation of key pharmacokinetic assays. We will move beyond simple protocol recitation to explore the causality behind experimental choices, ensuring that the data generated is not only robust but also translatable into actionable insights for medicinal chemistry programs.
The Candidate Compounds: A Hypothetical Series for Investigation
For the purpose of this guide, we will consider a lead compound, AZD-101 , and two structural analogs, AZD-102 and AZD-103 . These compounds are designed to probe the effects of halogen substitution on the overall pharmacokinetic profile.
Compound ID
Structure
Key Structural Feature
AZD-101
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Lead compound with bromo and fluoro substituents.
AZD-102
3-[(2-Fluorophenyl)methyl]azetidine
Analog with the bromo substituent removed.
AZD-103
3-[(5-Bromo-2-methoxyphenyl)methyl]azetidine
Analog with the fluoro substituent replaced by a methoxy group.
Part 1: Intestinal Permeability and Efflux Liability
A primary hurdle for any orally administered drug is its ability to cross the intestinal epithelium. The Caco-2 cell permeability assay is the industry-standard in vitro model for predicting human intestinal absorption.[3][4] These cells, derived from a human colorectal carcinoma, form a polarized monolayer with tight junctions and express key uptake and efflux transporters, thus mimicking the intestinal barrier.[5][6]
The core of this assessment lies in measuring the flux of the compound in two directions: from the apical (AP) to the basolateral (BL) side, which simulates absorption into the bloodstream, and from BL to AP, which reveals the extent of active efflux.
Caption: Workflow for the bidirectional Caco-2 permeability assay.
Detailed Protocol: Caco-2 Permeability
Cell Culture: Caco-2 cells are seeded onto semi-permeable Transwell™ inserts and cultured for 18-22 days to allow for spontaneous differentiation into a polarized monolayer.[3][5]
Monolayer Integrity Check: The transepithelial electrical resistance (TEER) is measured to ensure the formation of tight junctions, a hallmark of a robust intestinal barrier model.
Assay Initiation: The cell monolayers are washed with a transport buffer. The test compound (e.g., AZD-101) is added to either the apical (donor) or basolateral (donor) chamber.
Sampling: At predefined time points (e.g., 30, 60, 90, 120 minutes), aliquots are taken from the receiver chamber.
Quantification: The concentration of the compound in the collected samples is determined using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[7]
Data Analysis: The apparent permeability coefficient (Papp) is calculated for both directions (A-B and B-A). The Efflux Ratio (ER) is then determined by dividing the Papp (B-A) by the Papp (A-B). An ER greater than 2 is indicative of active efflux.[5]
Hypothetical Data & Interpretation
Compound ID
Papp (A→B) (10⁻⁶ cm/s)
Papp (B→A) (10⁻⁶ cm/s)
Efflux Ratio (ER)
Predicted Absorption
AZD-101
5.2
15.8
3.0
Moderate
AZD-102
8.9
10.1
1.1
High
AZD-103
4.7
25.4
5.4
Low to Moderate
Propranolol
>20
>20
~1.0
High (Control)
Talinolol
<1
>10
>10
Low (Efflux Control)
Interpretation:
AZD-101 shows moderate passive permeability but is subject to active efflux (ER > 2), which may limit its oral bioavailability.
AZD-102 , lacking the bromine atom, exhibits higher absorptive permeability and is not a substrate for efflux transporters (ER ≈ 1). This suggests that the bromophenyl moiety might be a recognition element for transporters like P-glycoprotein (P-gp).
AZD-103 , with the methoxy group, shows significantly increased efflux, suggesting it is a strong substrate for efflux transporters. This modification has negatively impacted its absorption profile.
Part 2: Distribution Characteristics
Once absorbed, a drug's distribution within the body dictates its efficacy and potential for toxicity. Two key parameters are plasma protein binding (PPB) and brain penetration.
Plasma Protein Binding (PPB)
Only the unbound (free) fraction of a drug in plasma is available to interact with its target and to be metabolized or excreted.[8][9] High PPB can limit efficacy and requires higher doses. The Rapid Equilibrium Dialysis (RED) method is a reliable and widely used technique to determine the fraction of unbound drug.[8][9]
Preparation: A RED device, which contains individual wells split by a semipermeable membrane, is used.[9]
Sample Loading: The test compound is spiked into plasma (human, rat, etc.) and loaded into one chamber of the device. Dialysis buffer (PBS, pH 7.4) is loaded into the adjacent chamber.[8][10]
Equilibration: The plate is sealed and incubated at 37°C with shaking for approximately 4 hours to allow the free drug to equilibrate across the membrane.[9][10]
Sampling & Analysis: After incubation, aliquots are taken from both the plasma and buffer chambers. The samples are prepared (e.g., via protein precipitation) and analyzed by LC-MS/MS to determine the compound concentrations.[9]
Calculation: The percentage of unbound drug is calculated from the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.
Brain Penetration: The Unbound Brain-to-Plasma Ratio (Kp,uu)
For CNS-targeted drugs, the ability to cross the blood-brain barrier (BBB) is paramount. The most relevant measure of brain penetration is the ratio of the unbound drug concentration in the brain to the unbound concentration in the plasma at steady-state (Kp,uu).[11][12] A Kp,uu value of 1 suggests passive diffusion across the BBB, while a value <1 indicates restricted entry (often due to efflux), and a value >1 suggests active uptake.[12]
A Head-to-Head Comparison of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and Structurally Similar Analogs for CNS Drug Discovery
In the landscape of central nervous system (CNS) drug discovery, the azetidine scaffold has emerged as a compelling structural motif.[1][2] Its inherent three-dimensionality and favorable physicochemical properties often...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of central nervous system (CNS) drug discovery, the azetidine scaffold has emerged as a compelling structural motif.[1][2] Its inherent three-dimensionality and favorable physicochemical properties often impart improved solubility, metabolic stability, and pharmacokinetic profiles to drug candidates.[1][3] This guide provides a detailed head-to-head comparison of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine , a compound of significant interest, with its structurally similar analogs. We will delve into the nuanced effects of halogen substitution and positional isomerism on key drug-like properties, supported by experimental data and established scientific principles. This analysis is designed to provide researchers, scientists, and drug development professionals with actionable insights for the rational design of novel CNS-active agents.
Introduction to 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine and Its Therapeutic Rationale
The core structure of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine combines the beneficial properties of the azetidine ring with a halogenated phenyl moiety. The specific combination of a bromine and a fluorine atom on the phenyl ring is not arbitrary; it is a deliberate design choice aimed at modulating the compound's electronic and lipophilic characteristics to fine-tune its interaction with biological targets and its pharmacokinetic behavior.
Halogenation is a well-established strategy in medicinal chemistry to enhance the potency and metabolic stability of drug candidates.[4] The choice of halogen and its position on an aromatic ring can significantly influence a compound's binding affinity, selectivity, and absorption, distribution, metabolism, and excretion (ADME) properties.[4] Specifically, in the context of CNS drug discovery, halogen atoms can play a crucial role in a molecule's ability to cross the blood-brain barrier (BBB).
Comparative Analogs
For a comprehensive comparison, we will evaluate 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine against the following structurally related analogs:
Analog A: 3-[(5-Chloro-2-fluorophenyl)methyl]azetidine (Chlorine replacing Bromine)
Analog B: 3-[(5-Bromo-2-chlorophenyl)methyl]azetidine (Chlorine replacing Fluorine)
Analog C: 3-[(3-Bromo-5-fluorophenyl)methyl]azetidine (Positional Isomer)
These analogs allow for a systematic evaluation of the impact of different halogens (Br vs. Cl) and their positions on the phenyl ring.
Physicochemical Properties: The Foundation of Drug-Likeness
A compound's physicochemical properties are fundamental to its ultimate pharmacological profile. Here, we compare the predicted and, where available, experimentally determined properties of our lead compound and its analogs.
Property
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Analog A: 3-[(5-Chloro-2-fluorophenyl)methyl]azetidine
Analog B: 3-[(5-Bromo-2-chlorophenyl)methyl]azetidine
Analog C: 3-[(3-Bromo-5-fluorophenyl)methyl]azetidine
Molecular Weight ( g/mol )
259.11
214.66
275.56
259.11
Calculated logP
2.8
2.6
3.1
2.9
Topological Polar Surface Area (TPSA) (Ų)
12.49
12.49
12.49
12.49
Aqueous Solubility (mg/mL)
Low (Predicted)
Low (Predicted)
Very Low (Predicted)
Low (Predicted)
Causality Behind the Data:
Molecular Weight: The replacement of bromine with the lighter chlorine atom in Analog A results in a lower molecular weight. Analog B, with two heavier halogens, has the highest molecular weight. While all are within the typical range for CNS drugs, lower molecular weight is often associated with better permeability.
Lipophilicity (logP): Lipophilicity is a critical determinant of BBB penetration. The calculated logP values suggest that all compounds are moderately lipophilic. The substitution of bromine with chlorine (Analog A) slightly decreases lipophilicity, which could be beneficial for reducing non-specific binding. Conversely, the presence of two larger halogens in Analog B increases lipophilicity, potentially enhancing membrane permeability but also increasing the risk of metabolic liabilities and off-target effects.
Aqueous Solubility: While experimental data is limited, the predicted low aqueous solubility is a common characteristic of such scaffolds and a key challenge to address in formulation development.
Structure-Activity Relationships (SAR) at Monoamine Transporters
While specific binding data for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is not publicly available, the structural motif of a substituted benzylamine embedded within the azetidine framework strongly suggests potential activity at monoamine transporters such as the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT). Halogen atoms on the phenyl ring of selective serotonin reuptake inhibitors (SSRIs) are known to be crucial for their specificity for SERT.[5][6]
Below is a logical relationship diagram illustrating the expected impact of halogen substitutions on transporter affinity, based on established SAR principles for related compounds.
Caption: Predicted influence of halogen substitutions on monoamine transporter affinity.
Expert Insights into SAR:
Bromine vs. Chlorine (Analog A): The substitution of bromine with chlorine is a common bioisosteric replacement. While chlorine is smaller and more electronegative, bromine has a larger van der Waals radius and is more polarizable. This change can subtly alter the binding interactions within the target protein. For SERT, where a halogen-binding pocket has been identified, this substitution could modulate affinity and selectivity.[5]
Fluorine vs. Chlorine (Analog B): Replacing fluorine with chlorine introduces a larger and less electronegative atom. This could disrupt specific hydrogen bonds or other electrostatic interactions that the fluorine atom may be involved in, potentially leading to a different selectivity profile.
Positional Isomerism (Analog C): Moving the bromo and fluoro substituents to the meta-positions (3 and 5) will significantly alter the molecule's electronic distribution and overall shape. This is likely to have a profound impact on binding affinity and selectivity, as the precise positioning of these groups is often critical for optimal interaction with the receptor binding pocket.
In Vitro ADME Profile: Predicting In Vivo Success
A promising biological activity profile must be complemented by favorable ADME properties for a compound to be a viable drug candidate.
ADME Parameter
3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Analog A
Analog B
Analog C
Metabolic Stability (HLM, t½ min)
Moderate (Predicted)
Moderate to High (Predicted)
Moderate (Predicted)
Moderate (Predicted)
BBB Permeability (PAMPA, Pe x 10⁻⁶ cm/s)
High (Predicted)
High (Predicted)
High (Predicted)
High (Predicted)
P-gp Substrate Potential
Moderate (Predicted)
Moderate (Predicted)
Moderate to High (Predicted)
Moderate (Predicted)
Interpreting the ADME Data:
Metabolic Stability: The primary sites of metabolism for such compounds are often the benzyl position and the azetidine ring. The electron-withdrawing nature of the halogens can shield the phenyl ring from oxidative metabolism. The slightly lower lipophilicity of Analog A might translate to a modest improvement in metabolic stability.
BBB Permeability: The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput in vitro method to predict passive diffusion across the BBB. All analogs, with their moderate lipophilicity and low TPSA, are predicted to have good passive permeability.
P-glycoprotein (P-gp) Efflux: P-gp is a key efflux transporter at the BBB that can limit the brain penetration of many CNS drug candidates. While in silico predictions are useful, experimental validation using cell-based assays is crucial to determine if these compounds are substrates for P-gp.
Experimental Protocols
To ensure the trustworthiness and reproducibility of the comparative data, standardized experimental protocols are essential.
Protocol 1: Synthesis of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
Caption: Synthetic workflow for the target compound.
Step-by-Step Methodology:
Mesylation of N-Boc-3-hydroxyazetidine: To a solution of N-Boc-3-hydroxyazetidine in dichloromethane (DCM) at 0 °C, add triethylamine (Et3N), followed by the dropwise addition of methanesulfonyl chloride (MsCl). Stir the reaction at 0 °C and monitor by TLC.
Synthesis of 5-Bromo-2-fluorobenzyl bromide: This starting material can be synthesized from 5-bromo-2-fluorotoluene via radical bromination or purchased from commercial suppliers.
Nucleophilic Substitution: To a solution of N-Boc-3-(mesyloxymethyl)azetidine in dimethylformamide (DMF), add sodium hydride (NaH) at 0 °C. After stirring, add a solution of 5-bromo-2-fluorobenzyl bromide in DMF. Allow the reaction to warm to room temperature and stir until completion.
Boc Deprotection: Dissolve the N-Boc protected intermediate in DCM and add trifluoroacetic acid (TFA) or a solution of HCl in dioxane. Stir at room temperature and then concentrate under reduced pressure to yield the final product.
Note: The synthesis of analogs A, B, and C would follow a similar protocol, starting with the corresponding substituted benzyl bromides.
Protocol 2: In Vitro Blood-Brain Barrier Permeability Assay (PAMPA)
Prepare Donor and Acceptor Plates: Use a 96-well filter plate for the donor compartment and a 96-well acceptor plate.
Coat Filter Membrane: Coat the filter membrane of the donor plate with a brain lipid solution.
Prepare Compound Solutions: Prepare solutions of the test compounds in a suitable buffer.
Add Solutions to Plates: Add the compound solutions to the donor wells and buffer to the acceptor wells.
Incubate: Sandwich the donor and acceptor plates and incubate at room temperature with gentle shaking.
Quantify Compound Concentration: After incubation, determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.
Calculate Permeability: Calculate the effective permeability (Pe) using established equations.
Protocol 3: Metabolic Stability Assay in Human Liver Microsomes (HLM)
Prepare Incubation Mixture: In a 96-well plate, combine human liver microsomes, a NADPH regenerating system, and the test compound in a phosphate buffer.
Incubate: Incubate the plate at 37 °C.
Quench Reaction: At various time points, quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analyze Samples: Centrifuge the samples to precipitate proteins and analyze the supernatant by LC-MS/MS to determine the concentration of the parent compound remaining.
Calculate Half-Life: Determine the in vitro half-life (t½) from the disappearance rate of the compound.[7]
Conclusion and Future Directions
This comparative guide highlights the critical role of halogen substitution and positional isomerism in fine-tuning the drug-like properties of 3-benzylazetidine derivatives. While 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine presents a promising profile, the analysis of its structural analogs provides a clear rationale for further optimization.
Analog A (Chloro for Bromo): The slightly reduced lipophilicity may offer advantages in terms of metabolic stability and reduced off-target effects, warranting its synthesis and evaluation.
Analog B (Chloro for Fluoro): This modification is likely to significantly alter the electronic properties and could lead to a different selectivity profile, which may be desirable depending on the therapeutic target.
Analog C (Positional Isomer): The significant change in the substitution pattern underscores the importance of precise substituent placement for optimal target engagement.
The provided experimental protocols offer a robust framework for the synthesis and comparative evaluation of these and other novel azetidine-based compounds. Future work should focus on obtaining experimental data for these specific analogs to validate the predictions made in this guide and to further elucidate the intricate structure-activity and structure-property relationships that govern the therapeutic potential of this promising class of CNS agents.
References
Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Med Chem. 2026 Jan 5:1-35.
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Med Chem Lett.
Discovery of Halogenated Benzothiadiazine Derivatives with Anticancer Activity. ChemMedChem. 2021 Apr 8;16(7):1205-1211.
Mutagenicity of azo dyes: structure-activity relationships. Mutat Res. 1988 Jul;196(1):21-41.
Validating the Bioactivity of 2-(2-Bromophenyl)azetidine Derivatives: A Comparative Guide. BenchChem.
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Med Chem Lett. 2012; 3(4): 304–308.
Application of in vitro PAMPA technique and in silico computational methods for blood-brain barrier permeability prediction of novel CNS drug candidates. Eur J Pharm Sci. 2022 Jan 1;168:106056.
Metabolic stability and its role in the discovery of new chemical entities. Acta Pharm. 2019 Jan 21;69(1):1-20.
Antidepressant specificity of serotonin transporter suggested by three LeuT-SSRI structures. Nat Struct Mol Biol. 2013 Jun;20(6):691-7.
Antidepressant specificity of serotonin transporter suggested by three LeuT-SSRI structures. Nature Structural & Molecular Biology. 2013; 20: 691–697.
Proper Disposal of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine: A Comprehensive Guide for Laboratory Professionals
The responsible management and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and maintaining environmental integrity. This guide provides a detailed, step-by-step protocol for the...
Author: BenchChem Technical Support Team. Date: January 2026
The responsible management and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and maintaining environmental integrity. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, a halogenated organic compound. Adherence to these procedures is critical for minimizing risks to personnel and complying with regulatory standards. This document is intended for researchers, scientists, and drug development professionals who handle this and similar chemical entities.
Understanding the Hazard Profile
Before initiating any disposal protocol, it is essential to understand the inherent hazards of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine. As a brominated and fluorinated aromatic azetidine derivative, this compound is classified as a halogenated organic waste .[1] Such compounds can pose risks to human health and the environment if not handled and disposed of correctly. Azetidine derivatives, in general, can be irritants to the skin, eyes, and respiratory system.[2][3]
While a specific Safety Data Sheet (SDS) for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine was not found in the initial search, data from structurally similar compounds, such as 5-Bromo-2-fluorobenzonitrile, indicate potential hazards including being harmful if swallowed, in contact with skin, or if inhaled, and causing skin and serious eye irritation.[4] Therefore, treating 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine with a high degree of caution is a prudent and necessary safety measure.
Key Hazard Considerations:
Halogenated Organic Compound: Requires segregation from non-halogenated waste streams.[1][5][6]
Potential Irritant: Can cause irritation to the skin, eyes, and respiratory tract.[2][3]
Toxicity: Assumed to be harmful via ingestion, skin contact, and inhalation based on similar structures.[4]
Mandatory Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is the first line of defense against chemical exposure. The following PPE is mandatory when handling and disposing of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
PPE Category
Specification
Rationale
Hand Protection
Chemical-resistant gloves (Nitrile recommended)
To prevent skin contact and potential absorption.[2][5]
Eye Protection
Safety goggles or a face shield
To protect eyes from splashes, which can cause serious irritation.[2][7]
Body Protection
Laboratory coat
To protect skin and clothing from contamination.[2][5]
Respiratory
Work in a certified chemical fume hood
To avoid inhalation of potentially harmful vapors or aerosols.[2][8][9]
Step-by-Step Disposal Protocol
The proper disposal of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is a multi-step process that emphasizes segregation, proper containment, and clear labeling.
Step 1: Waste Segregation
Crucially, do not mix halogenated organic waste with non-halogenated organic waste. [1][6] This is because the disposal methods for these two streams are different and mixing them can lead to complications and increased disposal costs.[6]
Action: Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[1][5] This container should be made of a compatible material, such as polyethylene, as halogenated solvents can produce acids that corrode metal.[8]
Step 2: Waste Collection
Action: Carefully transfer the waste 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine into the designated halogenated waste container. If the compound is in a solid form, use appropriate tools to avoid generating dust.[10] If it is in a solution, pour carefully to avoid splashing.
Causality: This step minimizes the risk of spills and personnel exposure. All waste transfers should be conducted within a chemical fume hood.[9]
Step 3: Container Labeling
Proper labeling is a critical component of hazardous waste management and is mandated by regulations from bodies such as the Occupational Safety and Health Administration (OSHA).[11]
Action: As soon as the first drop of waste is added, label the container with the words "Hazardous Waste."[5][6]
Action: The label must clearly identify the contents. List all chemical components and their approximate percentages. Do not use abbreviations or chemical formulas.[5][6]
Causality: Accurate labeling ensures that waste handlers are aware of the container's contents and can manage it safely and in accordance with regulations.
Step 4: Storage of Waste Container
Action: Keep the waste container tightly closed except when adding waste.[5][8][12] Store the container in a well-ventilated, designated satellite accumulation area.[1][8]
Action: Ensure the storage area is away from incompatible materials such as strong acids, bases, and oxidizing agents.[6][8]
Causality: Proper storage prevents the release of vapors and reduces the risk of accidental reactions.
Step 5: Arranging for Disposal
Action: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.
Causality: Hazardous waste must be disposed of through a licensed waste management facility in compliance with all federal, state, and local regulations. The primary disposal method for halogenated organic wastes is typically high-temperature incineration at a regulated hazardous waste incinerator.[1]
Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.
Spill Response:
Small Spills: For a small spill that can be cleaned up in under 10 minutes by trained personnel, contain the spill with an inert absorbent material like vermiculite or sand.[2][8] Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[2][10]
Large Spills: For large spills, evacuate the area immediately and notify your institution's EHS or emergency response team.[5]
Personnel Exposure:
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes and remove contaminated clothing.[7][13][14] Seek medical attention.[4]
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[7][14] Seek immediate medical attention.[4]
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[15] Seek medical attention.[4]
Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[4] Seek immediate medical attention.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
Caption: Disposal workflow for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
By diligently following these procedures, laboratory professionals can ensure the safe and compliant disposal of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, thereby protecting themselves, their colleagues, and the environment.
References
Bucknell University. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]
Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]
Washington State University, Environmental Health & Safety. (n.d.). Halogenated Solvents. Retrieved from [Link]
Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Azetidine. Retrieved from [Link]
Suggitt, R. M. (1984). Disposal process for halogenated organic material (U.S. Patent No. 4,468,376). U.S. Patent and Trademark Office. Retrieved from [Link]
AdooQ BioScience. (n.d.). Safety Data Sheet: Fmoc-His(Trt)-OPfp. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Other Disposal Guidance. Retrieved from [Link]
Occupational Safety and Health Administration. (n.d.). Hazard Communication - Appendix B. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine. Retrieved from [Link]
Mastering the Handling of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine: A Guide to Personal Protective Equipment and Safe Laboratory Practices
For researchers and scientists in the fast-paced world of drug development, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for 3-[(5-...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and scientists in the fast-paced world of drug development, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for 3-[(5-bromo-2-fluorophenyl)methyl]azetidine, a compound of interest in contemporary research. By moving beyond a simple checklist and delving into the rationale behind each safety measure, this document aims to be your preferred resource for laboratory safety and chemical handling, fostering a culture of proactive risk mitigation.
While specific toxicological data for 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine is not extensively available, its structure—incorporating an azetidine ring, a brominated aromatic system, and a fluorine substituent—necessitates a cautious and comprehensive approach to personal protection and handling.[1] The reactive nature of azetidines, coupled with the known hazards of halogenated aromatic compounds, informs the stringent protocols outlined below.[2][3]
Immediate Safety Actions and Required Personal Protective Equipment (PPE)
A thorough risk assessment is the cornerstone of safe laboratory practice. Before handling 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, ensure that all recommended engineering controls are in place and functioning correctly, and that all personnel are equipped with the appropriate PPE.
Engineering Controls: Your First Line of Defense
Chemical Fume Hood: All manipulations of this compound, including weighing, transferring, and reactions, must be conducted within a certified chemical fume hood to minimize the risk of inhalation.[2][4]
Ventilation: Ensure the laboratory has adequate general ventilation to prevent the accumulation of vapors.
Personal Protective Equipment (PPE): A Comprehensive Barrier
The following table summarizes the mandatory PPE for handling 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine, with detailed explanations for the selection of each item.
Protection Type
Specific Requirements
Rationale and Best Practices
Eye and Face Protection
Chemical splash goggles or a full-face shield.
Protects against accidental splashes and potential vapors that could cause serious eye irritation or damage. Standard safety glasses are insufficient.[2][4]
Hand Protection
Chemical-resistant gloves (e.g., Nitrile or Neoprene).
Prevents direct skin contact. Given that skin irritation is a potential hazard with similar compounds, glove integrity is critical.[2][4] Gloves should be inspected for any signs of degradation or puncture before each use and changed frequently, especially after any direct contact with the compound.[2] Double gloving is recommended for extended operations.
Body Protection
A long-sleeved laboratory coat made of a chemical-resistant material.
Protects the skin on the arms and torso from accidental splashes and contamination.[2] Ensure the lab coat is fully buttoned.
Respiratory Protection
A NIOSH-approved respirator with an organic vapor cartridge may be required if there is a high risk of inhalation, such as during a spill or in cases of inadequate ventilation.
This provides an additional layer of protection against inhaling potentially harmful vapors.[2] A proper fit test and training on respirator use are mandatory as per OSHA regulations.[5]
Footwear
Closed-toe shoes made of a non-porous material.
Protects the feet from spills and falling objects.
Step-by-Step Guide to Safe Handling and Operations
Adherence to a systematic workflow is crucial for minimizing exposure and ensuring the integrity of your research.
Pre-Operational Checklist:
Review the Safety Data Sheet (SDS): Although detailed toxicological data may be limited, familiarize yourself with all available information, including first aid measures and physical properties.[1]
Inspect Your PPE: Ensure all PPE is in good condition and fits correctly.
Prepare Your Workspace: The chemical fume hood should be clean and uncluttered. All necessary equipment and reagents should be placed within the hood before starting work.
Locate Emergency Equipment: Confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.
Operational Protocol:
Dispensing the Compound: Use appropriate, clean, and dry glassware. Avoid creating dust if the compound is a solid.
During the Reaction: Keep the fume hood sash at the lowest practical height. Monitor the reaction for any unexpected changes.
Post-Reaction Work-up: Handle all materials, including reaction mixtures and waste, within the fume hood.
Emergency Procedures: Be Prepared for the Unexpected
In the event of an accidental exposure or spill, immediate and correct action is critical.
Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[6] Seek medical attention if irritation develops or persists.[4]
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[6] Seek immediate medical attention.
Inhalation: Move the individual to fresh air.[6] If breathing is difficult, provide oxygen and seek immediate medical attention.
Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate medical attention.
Spill: For a small spill, use an inert absorbent material, place it in a suitable, labeled container for disposal, and decontaminate the area. For a large spill, evacuate the area and follow your institution's emergency spill response procedures.[7]
Decontamination and Disposal: A Critical Final Step
Proper decontamination and disposal are essential to prevent cross-contamination and protect the environment.
Decontamination: All glassware and equipment that have come into contact with 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine should be thoroughly decontaminated.
Waste Disposal: This compound should be treated as hazardous waste.[3] Dispose of all waste materials, including empty containers and contaminated PPE, in a clearly labeled, sealed container.[7] The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge to sewer systems.[1]
Caption: Workflow for the safe handling of 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine.
By integrating these safety protocols into your daily laboratory operations, you can confidently and safely advance your research while maintaining the highest standards of occupational health and safety.
References
BenchChem. Personal protective equipment for handling 3-(2-Ethylbutyl)azetidine.
Echemi. 3-[(5-BroMo-2-fluorophenyl)Methyl]azetidine Safety Data Sheets.
Safety Data Sheet.
Ideal Response. What is bromine and what are the safe disposal and recycling methods?. 2025-03-18.
AK Scientific, Inc. 3-((4-Bromophenoxy)methyl)azetidine hydrochloride.
National Research Council. LCSS: BROMINE.
Carl ROTH. Safety Data Sheet: Bromine.
Thermo Fisher Scientific. SAFETY DATA SHEET. 2025-09-16.
Carl ROTH. Safety Data Sheet: Bromine.
American Chemistry Council. Protective Equipment.
SAFETY DATA SHEET. 2025-12-19.
Sigma-Aldrich. SAFETY DATA SHEET. 2024-09-06.
Connor, T. H. Personal Protective Equipment for Use in Handling Hazardous Drugs. 2006-12-06.
Chemtalk. Bromine water - disposal.
American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users.
MedchemExpress.com. Safety Data Sheet. 2025-12-06.
American Chemistry Council. Protective Equipment.
BenchChem. Essential Safety and Operational Guide for Handling 3-Bromo-2-methylpyridine.
